Ethyl 2,4-dichloroquinoline-3-carboxylate

• CAS: 6315-94-2

Core Science & Biosynthesis

Ethyl 2,4-dichloroquinoline-3-carboxylate synthesis from ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate: A Technical Guide

Introduction

Ethyl 2,4-dichloroquinoline-3-carboxylate is a key synthetic intermediate in the development of various pharmacologically active compounds. Its di-chloroquinoline core serves as a versatile scaffold for further functionalization, enabling the synthesis of novel derivatives with potential therapeutic applications, including anti-inflammatory and anti-malarial agents. This technical guide provides an in-depth overview of the synthesis of ethyl 2,4-dichloroquinoline-3-carboxylate from its precursor, ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. The process involves a chlorination reaction utilizing phosphoryl chloride. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering detailed experimental protocols, quantitative data, and a visual representation of the synthetic workflow.

Reaction Scheme

The conversion of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate to ethyl 2,4-dichloroquinoline-3-carboxylate is achieved through a chlorination reaction. The hydroxyl group at the C4 position and the carbonyl oxygen at the C2 position (in its enol tautomeric form) are replaced by chlorine atoms using a potent chlorinating agent, typically phosphoryl chloride (POCl₃).

Experimental Protocols

The following protocol is based on established laboratory procedures for the synthesis of ethyl 2,4-dichloroquinoline-3-carboxylate.[1][2]

Materials and Reagents

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Amount Used	Moles (mmol)
Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate	C₁₂H₁₁NO₄	233.22	500 mg	2.15
Benzyltriethylammonium chloride	C₁₃H₂₂ClN	227.77	1.96 g	8.60
Phosphoryl chloride (POCl₃)	POCl₃	153.33	0.88 mL	9.46
Acetonitrile (CH₃CN)	C₂H₃N	41.05	15 mL	-
Water (H₂O)	H₂O	18.02	15 mL	-
Dichloromethane-Methanol (1:1, v/v)	CH₂Cl₂ / CH₃OH	-	3 mL	-

Reaction Conditions

Parameter	Condition
Initial Temperature	40°C
Initial Duration	30 minutes
Reflux Temperature	Boiling point of Acetonitrile (~82°C)
Reflux Duration	1 hour
Atmosphere	Standard atmospheric pressure
Agitation	Continuous magnetic stirring

Procedure

• Reaction Setup : In a 100 mL round-bottom flask equipped with a magnetic stirrer, combine 500 mg (2.15 mmol) of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate, 1.96 g of benzyltriethylammonium chloride, and 15 mL of acetonitrile.[1][2]

• Addition of Chlorinating Agent : While continuously stirring the mixture, add 0.88 mL (9.46 mmol) of phosphoryl chloride drop by drop.[1][2]

• Heating and Reflux : Stir the reaction mixture at 40°C for 30 minutes. Following this, increase the temperature to bring the mixture to reflux and maintain it for 1 hour.[1][2]

• Solvent Removal : After the reflux period, allow the mixture to cool to room temperature. The solvent is then removed by evaporation under reduced pressure.[1][2]

• Precipitation and Workup : Add 15 mL of cold water to the residue and stir the mixture for 1 hour. A precipitate will form, which consists of a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[1][2]

• Product Isolation : The precipitate is collected. For separation, the precipitate can be dissolved in 3 mL of a dichloromethane-methanol (1:1, v/v) solution.[1][2] The formation of the desired product, ethyl 2,4-dichloroquinoline-3-carboxylate, is reported with a 70% yield within this mixture.[1][2]

Data Summary

The synthesis yields the target compound along with a mon-chlorinated byproduct.

Product Characterization

Compound	Yield	Melting Point (°C)	Molecular Formula	Molecular Weight ( g/mol )
Ethyl 2,4-dichloroquinoline-3-carboxylate	70%	83-85	C₁₂H₉Cl₂NO₂	270.10
Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate	30%	-	C₁₂H₁₀ClNO₃	251.66

Visualized Workflow

The following diagram illustrates the key steps in the synthesis of ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Synthetic workflow for ethyl 2,4-dichloroquinoline-3-carboxylate.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to Ethyl 2,4-dichloroquinoline-3-carboxylate

CAS Number: 6315-94-2

This technical guide provides a comprehensive overview of Ethyl 2,4-dichloroquinoline-3-carboxylate, a key chemical intermediate for researchers, scientists, and professionals in drug development. The document details its physicochemical and spectroscopic properties, experimental protocols for its synthesis, and its significant applications in medicinal chemistry.

Core Compound Properties

Ethyl 2,4-dichloroquinoline-3-carboxylate is a halogenated quinoline derivative. The presence of two chlorine atoms on the quinoline core, along with an ethyl ester functional group, makes it a versatile precursor for the synthesis of a wide range of more complex molecules.[1] Its structure is of significant interest in medicinal chemistry due to the established biological activities of the quinoline scaffold.

Physicochemical Data

The key physicochemical properties of Ethyl 2,4-dichloroquinoline-3-carboxylate are summarized in the table below. This data is essential for its handling, characterization, and application in synthetic chemistry.

Property	Value	Source
CAS Number	6315-94-2	[2]
Molecular Formula	C₁₂H₉Cl₂NO₂	[2][3]
Molecular Weight	270.11 g/mol	[3][4]
Melting Point	83-85 °C	[4]
Boiling Point	343.7±42.0 °C (Predicted)	[5]
Appearance	White to off-white powder or solid	[6]
Solubility	Soluble in Dichloromethane-Methanol[4], Ethanol-Diethyl Ether[4]. Predicted to be slightly soluble in DMF and DMSO (with heating)[5].
logP	3.82 (Predicted)	[3]
Polar Surface Area	39.2 Ų	[2]

Spectroscopic Data

Spectroscopic data is critical for the structural confirmation of Ethyl 2,4-dichloroquinoline-3-carboxylate. The following table summarizes its characteristic nuclear magnetic resonance (NMR) and mass spectrometry (MS) data.

Technique	Data (Solvent: DMSO-d₆)	Source
¹H NMR	δ 8.27 (dd, J = 8.3, 0.6 Hz, 1H, H-5), 8.09 (dd, J = 8.3, 0.6 Hz, 1H, H-8), 8.03 (ddd, J = 7.7, 6.9, 1.4 Hz, 1H, H-7), 7.89 (ddd, J = 7.7, 6.9, 1.4 Hz, 1H, H-6), 4.51 (q, J = 7.1 Hz, 2H, COOCH₂CH₃), 1.39 (t, J = 7.1 Hz, 3H, COOCH₂CH₃)	[4]
¹³C NMR	δ 163.5, 147.2, 144.7, 141.1, 133.7, 130.2, 129.1, 127.1, 124.9, 124.3, 63.4, 14.3	[2][4]
Mass Spec. (EI)	m/z (relative intensity): [M]⁺ 269 (32%), [M+2]⁺ 271 (21%), [M+4]⁺ 273 (3%), 241 (26%), 223 (100%), 195 (17%), 161 (28)	[2][4]

Experimental Protocols

Detailed and reproducible experimental procedures are fundamental for scientific research. This section provides protocols for the synthesis and crystallization of the title compound.

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

The compound is synthesized via chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate using phosphoryl chloride.[4]

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (2.15 mmol, 500 mg)

• Benzyltriethylammonium chloride (1.96 g)

• Acetonitrile (15 mL)

• Phosphoryl chloride (9.46 mmol, 0.88 mL)

• Cold water

• Dichloromethane-methanol (1:1, v/v)

Procedure:

• Combine ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (500 mg) and benzyltriethylammonium chloride (1.96 g) in a 100 mL round-bottom flask containing acetonitrile (15 mL) and a magnetic stirrer.

• Add phosphoryl chloride (0.88 mL) dropwise to the stirring mixture.

• Stir the reaction mixture at 40°C for 30 minutes.

• Increase the temperature and heat the mixture at reflux for 1 hour.

• After reflux, evaporate the solvent under reduced pressure.

• Add 15 mL of cold water to the residue and stir for 1 hour to induce precipitation.

• The resulting precipitate is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate. The reported yield for the target compound in the mixture is 70%.[4]

• The product can be further purified by dissolving the precipitate in dichloromethane-methanol (1:1, v/v) and performing partial evaporation or chromatography.[4]

Caption: Workflow for the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Crystallization for X-ray Diffraction

Obtaining high-quality crystals is essential for structural elucidation via X-ray crystallography.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate (15 mg)

• Ethanol-diethyl ether solution (1:1, v/v, 0.5 mL)

Procedure:

• Dissolve 15 mg of the purified compound in 0.5 mL of a 1:1 (v/v) solution of ethanol and diethyl ether in a glass vial.[4]

• Allow the solution to stand undisturbed at room temperature for 7 days.[4]

• Crystals suitable for X-ray diffraction will form during this period.[4]

• Filter the formed crystals from the solution.[4]

Applications in Drug Discovery and Development

Ethyl 2,4-dichloroquinoline-3-carboxylate is not typically an end-product but rather a valuable starting material for synthesizing biologically active compounds. The two chlorine atoms at the C2 and C4 positions are reactive sites, allowing for subsequent nucleophilic substitution reactions to introduce diverse functionalities.

Precursor for Anti-HIV Agents

Research into novel anti-retroviral agents has identified the quinoline core as a promising scaffold.[7] Specifically, Ethyl 2,4-dichloroquinoline-3-carboxylate serves as a key intermediate in synthetic pathways analogous to those used to create inhibitors of HIV reverse transcriptase.[2][7] In these pathways, the chlorine at the C2 position can be selectively removed, and the remaining chlorine at the C4 position can be substituted with various functional groups, such as alkyl-sulfurated compounds, to generate molecules with potent anti-HIV activity.[7]

Intermediate for Hedgehog Signaling Inhibitors

The Hedgehog (Hh) signaling pathway is crucial during embryonic development and its aberrant activation is linked to the progression of several types of cancer.[1][8] Small molecule inhibitors of this pathway are therefore of great interest as potential cancer therapeutics. Ethyl 2,4-dichloroquinoline-3-carboxylate can be used in the preparation of pyrrolo[3,2-c]quinoline-4-one derivatives, which have been identified as novel inhibitors of the Hedgehog signaling pathway.[9] The quinoline structure serves as the core upon which further modifications are made to achieve potent inhibition.

Caption: Role as a versatile intermediate in medicinal chemistry.

General Utility in Medicinal Chemistry

The reactivity of the chloro-substituents makes this compound a versatile building block for creating libraries of quinoline derivatives.[1] These libraries can be screened for various biological activities, including antimicrobial and anticancer properties, making Ethyl 2,4-dichloroquinoline-3-carboxylate a valuable tool in the search for new therapeutic agents.[1][10]

References

• 1. Design, Synthesis and Biological Evaluation of novel Hedgehog Inhibitors for treating Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Compound ethyl 2,4-dichloroquinoline-3-carboxylate - Chemdiv [chemdiv.com]
• 4. ethyl 2,4-dichloroquinoline-3-carboxylate [chemicalbook.com]
• 5. Ethyl 4-Oxo-1,4-Dihydroquinoline-3-Carboxylate Exporters & Suppliers [sgtlifesciences.com]
• 6. Design and Synthesis of New Withaferin A Inspired Hedgehog Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, and Evaluation of Inhibitors of Hedgehog Acyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. daneshyari.com [daneshyari.com]
• 10. Synthesis, Biological Evaluation, and Molecular Modeling Studies of New 8-methyl-4-oxo-1,4-dihydroquinoline-3-carbohydrazides as Potential Anti-HIV Agents - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of Ethyl 2,4-dichloroquinoline-3-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of Ethyl 2,4-dichloroquinoline-3-carboxylate, a quinoline derivative of interest in medicinal chemistry. The information presented herein is intended to serve as a valuable resource for researchers engaged in the synthesis, identification, and application of this and related compounds.

Molecular Structure

Chemical Formula: C₁₂H₉Cl₂NO₂ Molecular Weight: 270.11 g/mol IUPAC Name: Ethyl 2,4-dichloroquinoline-3-carboxylate

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Ethyl 2,4-dichloroquinoline-3-carboxylate, based on available literature.[1]

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
8.27	dd	8.3, 0.6	H-5
8.09	dd	8.3, 0.6	H-8
8.03	ddd	7.7, 6.9, 1.4	H-7
7.89	ddd	7.7, 6.9, 1.4	H-6
4.51	q	7.1	-OCH₂ CH₃
1.39	t	7.1	-OCH₂CH₃
Solvent: DMSO-d₆[1]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
163.5	C =O (Ester)
147.2	C-2
144.7	C-4
141.1	C-8a
133.7	C-7
130.2	C-5
129.1	C-8
127.1	C-6
124.9	C-4a
124.3	C-3
63.4	-OCH₂ CH₃
14.3	-OCH₂CH₃
Solvent: DMSO-d₆[1]

Table 3: Mass Spectrometry Data

m/z	Relative Intensity (%)	Assignment
269	32	[M]⁺
271	21	[M+2]⁺ (presence of one ³⁷Cl)
273	3	[M+4]⁺ (presence of two ³⁷Cl)
241	26	[M - CO]⁺ or [M - C₂H₄]⁺
223	100	[M - C₂H₅O]⁺ or [M - OCH₂CH₃]⁺
195	17	[M - C₂H₅O - CO]⁺
161	28	[M - C₂H₅O - CO - Cl]⁺
Ionization Mode: Electron Impact (EI)[1]

Table 4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Vibration
~3100-3000	C-H stretch (aromatic)
~2980-2850	C-H stretch (aliphatic)
~1730-1715	C=O stretch (ester)
~1600, ~1475	C=C stretch (aromatic ring)
~1250-1000	C-O stretch (ester)
~850-750	C-Cl stretch

Table 5: Predicted Ultraviolet-Visible (UV-Vis) Spectroscopy Data

The UV-Vis spectrum is expected to show absorptions characteristic of the quinoline chromophore. The exact λmax values would be influenced by the chloro and carboxylate substituents.

Predicted λmax (nm)	Electronic Transition
~230-250	π → π* transitions
~300-330	n → π* and π → π* transitions
Solvent: A polar solvent like ethanol or methanol would be suitable.

Experimental Protocols

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate[1]

The synthesis involves the chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, combine 500 mg (2.15 mmol) of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and 1.96 g of benzyltriethylammonium chloride in 15 mL of acetonitrile.

• Addition of Reagent: Under continuous stirring, add 0.88 mL (9.46 mmol) of phosphoryl chloride dropwise.

• Reaction Conditions: Stir the mixture at 40°C for 30 minutes, followed by refluxing for 1 hour.

• Work-up: Evaporate the solvent under reduced pressure. Add 15 mL of cold water to the residue and stir for 1 hour.

• Isolation: The resulting precipitate is a mixture containing ethyl 2,4-dichloroquinoline-3-carboxylate. Further purification can be achieved by crystallization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a standard frequency (e.g., 400 or 500 MHz for ¹H).

• Data Acquisition: Obtain ¹H spectra with a sufficient number of scans to achieve a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples or after separation by gas chromatography (GC-MS).

• Ionization: Utilize electron impact (EI) ionization to generate the molecular ion and fragment ions.

• Analysis: Analyze the resulting mass-to-charge ratios (m/z) to determine the molecular weight and fragmentation pattern of the compound.

Infrared (IR) Spectroscopy (General Protocol)

• Sample Preparation (Thin Solid Film Method): Dissolve a small amount of the solid sample in a volatile solvent like methylene chloride.[2] Apply a drop of this solution onto a salt plate (e.g., NaCl or KBr).[2] Allow the solvent to evaporate, leaving a thin film of the compound on the plate.[2]

• Data Acquisition: Place the salt plate in the sample holder of an FT-IR spectrometer and acquire the spectrum over the standard mid-IR range (typically 4000-400 cm⁻¹).

Ultraviolet-Visible (UV-Vis) Spectroscopy (General Protocol)

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol).[3] The concentration should be adjusted to yield an absorbance reading within the linear range of the instrument (typically 0.1 to 1 AU).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorbance spectrum over a wavelength range of approximately 200-800 nm.[4] Use a cuvette containing the pure solvent as a blank to obtain a baseline correction.[3][4]

Visualizations

Synthesis Pathway

Caption: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Spectroscopic Analysis Workflow

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. m.youtube.com [m.youtube.com]

1H and 13C NMR data for Ethyl 2,4-dichloroquinoline-3-carboxylate

An In-depth Technical Guide to the 1H and 13C NMR Data of Ethyl 2,4-dichloroquinoline-3-carboxylate

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) data for Ethyl 2,4-dichloroquinoline-3-carboxylate, a key intermediate in the synthesis of various quinoline derivatives. The information is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry, offering detailed spectral data, experimental protocols, and visual representations of its synthesis and structural characterization.

Nuclear Magnetic Resonance (NMR) Data

The 1H and 13C NMR spectra were recorded in deuterated dimethyl sulfoxide (DMSO-d6). The chemical shifts (δ) are reported in parts per million (ppm).

1H NMR Spectral Data

The proton NMR data provides detailed information about the hydrogen atoms in the molecule, including their chemical environment, multiplicity, and coupling constants (J) in Hertz (Hz).

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
8.27	dd	8.3, 0.6	H-5
8.09	dd	8.3, 0.6	H-8
8.03	ddd	7.7, 6.9, 1.4	H-7
7.89	ddd	7.7, 6.9, 1.4	H-6
4.51	q	7.1	-COOCH2CH3
1.39	t	7.1	-COOCH2CH3

Table 1: Summary of 1H NMR data for Ethyl 2,4-dichloroquinoline-3-carboxylate in DMSO-d6.[1][2]

13C NMR Spectral Data

The carbon NMR data identifies the chemical shifts for each unique carbon atom within the molecular structure.

Chemical Shift (δ) ppm	Tentative Assignment
163.5	C=O (Ester)
147.2	C-4
144.7	C-2
141.1	C-8a
133.7	C-7
130.2	C-5
129.1	C-6
127.1	C-4a
124.9	C-8
124.3	C-3
63.4	-COOCH2CH3
14.3	-COOCH2CH3

Table 2: Summary of 13C NMR data for Ethyl 2,4-dichloroquinoline-3-carboxylate in DMSO-d6.[1][2]

Experimental Protocols

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate[1][2]

The synthesis of the title compound is achieved through the chlorination of a quinolone precursor.

• Preparation : In a 100 mL round-bottom flask equipped with a magnetic stirrer, 500 mg (2.15 mmol) of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and 1.96 g of benzyltriethylammonium chloride are placed in 15 mL of acetonitrile.

• Addition of Reagent : While under continuous stirring, 0.88 mL (9.46 mmol) of phosphoryl chloride is added drop by drop.

• Reaction : The mixture is first stirred at 40°C for 30 minutes and subsequently heated at reflux for 1 hour.

• Work-up : After cooling, the solvent is evaporated. 15 mL of cold water is added to the residue, and the mixture is stirred for 1 hour.

• Product Isolation : A precipitate is formed, which is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate (70% yield) and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate (30% yield).[1]

NMR Analysis

The NMR spectra were obtained by dissolving the purified compound in deuterated dimethyl sulfoxide (DMSO-d6). Standard proton and carbon NMR experiments were conducted to acquire the spectral data presented above.[1][2]

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Synthesis workflow diagram.

NMR Structural Correlation

This diagram provides a logical mapping of the NMR signals to the corresponding atoms in the Ethyl 2,4-dichloroquinoline-3-carboxylate structure.

Correlation of atoms with NMR signals.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mass Spectrometry of Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate, a quinoline derivative of interest in medicinal chemistry and drug development. This document details the expected mass spectral data, proposes a fragmentation pathway, and outlines the experimental protocol for its synthesis and characterization.

Molecular and Mass Spectral Data

Ethyl 2,4-dichloroquinoline-3-carboxylate (C₁₂H₉Cl₂NO₂) is a dichlorinated quinoline derivative with a molecular weight of approximately 270.11 g/mol .[1] Its mass spectrometric analysis is crucial for its identification and structural elucidation.

Table 1: Key Mass Spectrometry Data for Ethyl 2,4-dichloroquinoline-3-carboxylate. [2][3]

Feature	Value
Molecular Formula	C₁₂H₉Cl₂NO₂
Molecular Weight	270.11
Monoisotopic Mass	269.00104 Da
Mass Spectrum (EI)	m/z (relative intensity, %)
[M]⁺	269 (32)
[M+2]⁺	271 (21)
[M+4]⁺	273 (3)
Fragments	241 (26), 223 (100), 195 (17), 161 (28)

The presence of two chlorine atoms is distinctly indicated by the isotopic pattern of the molecular ion peak, with [M]⁺, [M+2]⁺, and [M+4]⁺ peaks in a characteristic ratio.[2][3]

Proposed Fragmentation Pathway

The fragmentation of Ethyl 2,4-dichloroquinoline-3-carboxylate under electron ionization (EI) likely proceeds through several key steps initiated by the loss of the ethoxy group from the ester, followed by subsequent losses of carbon monoxide and chlorine atoms.

Caption: Proposed EI fragmentation pathway for Ethyl 2,4-dichloroquinoline-3-carboxylate.

The base peak at m/z 223 is attributed to the loss of an ethoxy radical (•OC₂H₅) followed by the loss of a chlorine atom.[2][3] The fragment at m/z 241 corresponds to the loss of ethylene from the ethyl ester group.[2][3] Further fragmentation likely involves the loss of carbon monoxide (CO) and chlorine atoms from these initial fragments.

Experimental Protocols

The following is a detailed methodology for the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate, adapted from the literature.[2][3]

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, combine 500 mg (2.15 mmol) of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and 1.96 g of benzyltriethylammonium chloride in 15 mL of acetonitrile.[2]

• Addition of Reagent: While stirring continuously, add 0.88 mL (9.46 mmol) of phosphoryl chloride dropwise to the mixture.[2]

• Reaction Conditions: Stir the mixture at 40°C for 30 minutes, and then heat at reflux for 1 hour.[2]

• Work-up: After the reaction is complete, evaporate the solvent. Add 15 mL of cold water to the residue and stir for 1 hour.[2]

• Isolation: A precipitate will form, which is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[2]

• Purification: Dissolve the precipitate in 3 mL of a 1:1 (v/v) mixture of dichloromethane and methanol. Partial evaporation of the solvent yields crystals of the target compound.[2]

Caption: Experimental workflow for the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Mass Spectrometry Analysis

• Instrumentation: High-resolution mass spectrometry (HRMS) can be performed on an ESI–FTICR mass spectrometer or a similar instrument capable of accurate mass measurements.[4]

• Ionization Mode: Electron Ionization (EI) is a suitable method for this compound, as evidenced by the available library data.

• Sample Preparation: The purified compound is dissolved in a suitable volatile solvent, such as methanol or acetonitrile, for introduction into the mass spectrometer.

This guide provides foundational information for researchers working with Ethyl 2,4-dichloroquinoline-3-carboxylate. The provided data and protocols should facilitate its synthesis, identification, and further investigation in various research and development applications.

References

• 1. Compound ethyl 2,4-dichloroquinoline-3-carboxylate - Chemdiv [chemdiv.com]
• 2. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

Unveiling the Three-Dimensional Architecture of Ethyl 2,4-dichloroquinoline-3-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of Ethyl 2,4-dichloroquinoline-3-carboxylate, a quinoline derivative of interest in medicinal chemistry. The following sections detail the crystallographic data, experimental procedures for its synthesis and crystallization, and a visualization of the structural determination workflow. This document is intended to serve as a valuable resource for researchers engaged in the study and application of quinoline-based compounds.

Crystallographic Data Summary

The crystal structure of Ethyl 2,4-dichloroquinoline-3-carboxylate (C₁₂H₉Cl₂NO₂) has been determined by single-crystal X-ray diffraction. The compound crystallizes in a monoclinic system. A summary of the key crystallographic data and refinement parameters is presented in the tables below.

Crystal Data and Structure Refinement

Parameter	Value
Empirical Formula	C₁₂H₉Cl₂NO₂
Formula Weight	270.10
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.5860 (4)
b (Å)	19.9082 (11)
c (Å)	7.1304 (4)
β (°)	100.262 (1)
Volume (ų)	1199.32 (11)
Z	4
Temperature (K)	298
Radiation	Mo Kα (λ = 0.71073 Å)
µ (mm⁻¹)	0.53
Crystal Size (mm)	0.50 × 0.25 × 0.16

Data Collection and Refinement Statistics

Parameter	Value
Diffractometer	Bruker APEXII CCD
Reflections Collected	6785
Independent Reflections	2197
R_int	0.024
Reflections with I > 2σ(I)	1833
R[F² > 2σ(F²)]	0.035
wR(F²)	0.094
Goodness-of-fit (S)	1.05
Parameters	156
Δρ_max (e Å⁻³)	0.22
Δρ_min (e Å⁻³)	-0.21

Experimental Protocols

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.[1]

The synthesis of the title compound was achieved through the chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. The detailed procedure is as follows:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer, add 500 mg (2.15 mmol) of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and 1.96 g of benzyltriethylammonium chloride in 15 mL of acetonitrile.

• While stirring continuously, add 0.88 mL (9.46 mmol) of phosphoryl chloride dropwise.

• Stir the reaction mixture at 40°C for 30 minutes, followed by refluxing for 1 hour.

• After reflux, evaporate the solvent under reduced pressure.

• Add 15 mL of cold water to the residue and stir for 1 hour, which results in the formation of a precipitate.

• The precipitate, a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate, is then collected.

• The desired product, ethyl 2,4-dichloroquinoline-3-carboxylate, is obtained with a yield of 70%.[1]

Crystallization.[1]

Single crystals of Ethyl 2,4-dichloroquinoline-3-carboxylate suitable for X-ray diffraction were obtained through slow evaporation:

• Dissolve 15 mg of the synthesized ethyl 2,4-dichloroquinoline-3-carboxylate in 0.5 mL of a 1:1 (v/v) mixture of ethanol and diethyl ether.

• Place the solution in a glass vial and allow it to stand undisturbed at room temperature.

• After 7 days, the formation of crystals is observed.

• The crystals are then collected by filtration.[1]

X-ray Data Collection and Structure Refinement.[1]

The crystallographic data were collected on a Bruker APEXII CCD area-detector diffractometer.[1] The collected data were processed to solve and refine the crystal structure. The C-bound H atoms were positioned geometrically and refined using a riding model.[1]

Visualizations

Experimental Workflow for Crystal Structure Determination

The following diagram illustrates the key stages involved in the determination of the crystal structure of Ethyl 2,4-dichloroquinoline-3-carboxylate, from chemical synthesis to the final structural analysis.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2,4-dichloroquinoline-3-carboxylate is a halogenated quinoline derivative that serves as a versatile building block in synthetic organic chemistry. Its reactive chlorine atoms and ester functionality make it a valuable precursor for the synthesis of a diverse range of more complex heterocyclic compounds. This technical guide provides a comprehensive overview of the known physical and chemical properties, synthesis, and spectral characterization of Ethyl 2,4-dichloroquinoline-3-carboxylate, tailored for professionals in research and drug development. The potential utility of this compound as an intermediate in the synthesis of biologically active molecules, including potential anti-HIV and hedgehog signaling inhibitors, underscores its significance in medicinal chemistry.[1][2]

Physicochemical Properties

Identification and General Properties

Property	Value	Reference
CAS Number	6315-94-2	[3]
Molecular Formula	C₁₂H₉Cl₂NO₂	[3]
Molecular Weight	270.11 g/mol	[3]
Appearance	Crystalline solid	[1]
Melting Point	83-85 °C	[1]

Predicted Properties

Property	Value	Source
Boiling Point	343.7 ± 42.0 °C	Predicted[4]
logP	3.8195	Chemdiv[3]
Polar Surface Area	29.96 Ų	Chemdiv[3]
Hydrogen Bond Acceptors	4	Chemdiv[3]

Spectral Data

The structural identity of Ethyl 2,4-dichloroquinoline-3-carboxylate has been confirmed through various spectroscopic techniques. The following data has been reported:

Nuclear Magnetic Resonance (NMR) Spectroscopy[1]

• ¹H NMR (DMSO-d₆):

  • δ 8.27 (dd, J = 8.3, 0.6 Hz, 1H, H-5)

  • δ 8.09 (dd, J = 8.3, 0.6 Hz, 1H, H-8)

  • δ 8.03 (ddd, J = 7.7, 6.9, 1.4 Hz, 1H, H-7)

  • δ 7.89 (ddd, J = 7.7, 6.9, 1.4 Hz, 1H, H-6)

  • δ 4.51 (q, J = 7.1 Hz, 2H, COOCH₂CH₃)

  • δ 1.39 (t, J = 7.1 Hz, 3H, COOCH₂CH₃)

• ¹³C NMR (DMSO-d₆):

  • δ 163.5, 147.2, 144.7, 141.1, 133.7, 130.2, 129.1, 127.1, 124.9, 124.3, 63.4, 14.3

Mass Spectrometry (MS)[1]

• IEMS m/e (relative intensity):

  • [M]⁺ 269 (32%)

  • [M]⁺+2 271 (21%)

  • [M]⁺+4 273 (3%)

  • 241 (26%)

  • 223 (100%)

  • 195 (17%)

  • 161 (28%)

Crystallographic Data[1]

The crystal structure of Ethyl 2,4-dichloroquinoline-3-carboxylate has been determined by X-ray diffraction.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.5860 (4)
b (Å)	19.9082 (11)
c (Å)	7.1304 (4)
β (°)	100.262 (1)
Volume (ų)	1199.32 (11)
Z	4

Chemical Reactivity and Synthesis

Ethyl 2,4-dichloroquinoline-3-carboxylate is a key intermediate in the synthesis of various quinoline derivatives. The two chlorine substituents on the quinoline ring exhibit differential reactivity, which can be exploited for selective functionalization.

Reactivity Profile

The chlorine atom at the C4 position of the quinoline ring is significantly more reactive towards nucleophilic aromatic substitution (SNAr) than the chlorine atom at the C2 position. This enhanced reactivity is attributed to the electronic influence of the ring nitrogen. This allows for selective displacement of the C4-chloro group by various nucleophiles, such as amines and sulfur-containing compounds, while leaving the C2-chloro group intact under controlled conditions. This differential reactivity is a cornerstone of its synthetic utility.

Experimental Protocol: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate[1]

This protocol details the chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate to yield the title compound.

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Benzyltriethylammonium chloride

• Acetonitrile

• Phosphoryl chloride (POCl₃)

• Cold water

• Dichloromethane

• Methanol

• Acetic acid

• Ethyl ether

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, place 500 mg (2.15 mmol) of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and 1.96 g of benzyltriethylammonium chloride in 15 mL of acetonitrile.

• With continuous stirring, add 0.88 mL (9.46 mmol) of phosphoryl chloride dropwise.

• Stir the mixture at 40°C for 30 minutes, and then at reflux for 1 hour.

• Evaporate the solvent under reduced pressure.

• Add 15 mL of cold water to the residue and stir for 1 hour. A precipitate corresponding to a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate will form.

• Dissolve the precipitate in 3 mL of a dichloromethane-methanol mixture (1:1, v/v).

• Partial evaporation of the solvent leads to the crystallization of ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate. The remaining solution contains ethyl 2,4-dichloroquinoline-3-carboxylate.

• For purification and crystallization of the title compound, dissolve 15 mg of the crude product in 0.5 mL of an ethanol-diethyl ether mixture (1:1, v/v) in a glass vial.

• Allow the solution to stand at room temperature for 7 days. The resulting crystals are collected by filtration.

Visualizations

To illustrate the synthetic utility and experimental procedures associated with Ethyl 2,4-dichloroquinoline-3-carboxylate, the following diagrams are provided.

Caption: Synthetic workflow for Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Conversion to a key synthetic intermediate.

Caption: Role as a versatile synthetic intermediate.

Applications in Drug Discovery and Development

While specific biological activity data for Ethyl 2,4-dichloroquinoline-3-carboxylate is limited in the public domain, its structural motifs are present in numerous compounds of medicinal interest. The quinoline core is a well-established pharmacophore found in a wide array of therapeutic agents.

The primary value of Ethyl 2,4-dichloroquinoline-3-carboxylate in drug discovery lies in its role as a versatile intermediate.[5] As demonstrated, the differential reactivity of its two chlorine atoms allows for the sequential and regioselective introduction of various functional groups. This enables the construction of diverse chemical libraries for screening against a multitude of biological targets.

Notably, this compound has been synthesized as part of research programs aimed at developing novel anti-retroviral agents, specifically inhibitors of HIV reverse transcriptase.[1] Furthermore, it has been identified as a useful precursor for the preparation of pyrrolo[3,2-c]quinoline-4-one derivatives, which have been investigated as novel inhibitors of the hedgehog signaling pathway, a critical pathway in developmental biology and cancer.[2] These examples highlight the potential of Ethyl 2,4-dichloroquinoline-3-carboxylate as a starting material for the discovery of new therapeutic agents.

Conclusion

Ethyl 2,4-dichloroquinoline-3-carboxylate is a valuable and versatile chemical entity for researchers and scientists in the field of organic and medicinal chemistry. Its well-defined synthesis, characterized physicochemical and spectral properties, and, most importantly, its potential as a key intermediate for the synthesis of biologically active compounds, make it a compound of significant interest. The strategic application of its differential reactivity opens avenues for the creation of novel molecular architectures for drug discovery and development. This guide provides a foundational understanding of this compound, intended to facilitate its effective use in the laboratory.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,4-Dichloro-quinoline-3-carboxylic acid ethyl ester | 6315-94-2 [chemicalbook.com]
• 3. Compound ethyl 2,4-dichloroquinoline-3-carboxylate - Chemdiv [chemdiv.com]
• 4. Ethyl 4-Oxo-1,4-Dihydroquinoline-3-Carboxylate Exporters & Suppliers [sgtlifesciences.com]
• 5. Ethyl 4,6-dichloroquinoline-3-carboxylate | 21168-41-2 | Benchchem [benchchem.com]

An In-depth Technical Guide on the Solubility of Ethyl 2,4-dichloroquinoline-3-carboxylate in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the known solubility characteristics of Ethyl 2,4-dichloroquinoline-3-carboxylate and outlines a general experimental protocol for the precise quantitative determination of its solubility in various common organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide focuses on providing a foundational understanding and a practical framework for researchers to generate their own data.

Introduction to Ethyl 2,4-dichloroquinoline-3-carboxylate

Ethyl 2,4-dichloroquinoline-3-carboxylate, with the chemical formula C₁₂H₉Cl₂NO₂, is a quinoline derivative.[1] Such compounds are of significant interest in medicinal chemistry and drug development due to their potential biological activities.[1] It is a solid at room temperature and is expected to have moderate solubility in organic solvents.[1] The molecular structure features a bicyclic aromatic quinoline ring substituted with two chlorine atoms and an ethyl ester group, contributing to its lipophilicity.[1]

Qualitative Solubility Profile

Quantitative Solubility Data

A comprehensive search of scientific databases and chemical literature did not yield specific quantitative solubility data for Ethyl 2,4-dichloroquinoline-3-carboxylate in common organic solvents. The following table is provided as a template for researchers to populate with their own experimentally determined data.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)	Method of Determination
e.g., Acetone
e.g., Dichloromethane
e.g., Ethanol
e.g., Ethyl Acetate
e.g., Hexane
e.g., Methanol
e.g., Toluene

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a solid organic compound like Ethyl 2,4-dichloroquinoline-3-carboxylate in an organic solvent. This method is based on the principle of creating a saturated solution and then determining the concentration of the solute.

Objective: To determine the solubility of Ethyl 2,4-dichloroquinoline-3-carboxylate in a given organic solvent at a specific temperature.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate (solid)

• Selected organic solvent (e.g., ethanol, acetone, etc.)

• Vials or test tubes with secure caps

• Constant temperature bath (e.g., water bath or heating block)

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Ethyl 2,4-dichloroquinoline-3-carboxylate to a vial containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in a constant temperature bath set to the desired temperature.

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed pipette to avoid premature crystallization.

  • Immediately filter the collected supernatant through a syringe filter into a volumetric flask to remove any remaining solid particles.

  • Dilute the filtered solution to a known volume with the same solvent.

• Concentration Analysis:

  • Determine the concentration of Ethyl 2,4-dichloroquinoline-3-carboxylate in the diluted solution using a pre-validated analytical method, such as HPLC or UV-Vis spectrophotometry.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution, taking into account the dilution factor.

  • Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Workflow for Experimental Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of a solid compound.

Factors Influencing Solubility

Several factors can influence the solubility of Ethyl 2,4-dichloroquinoline-3-carboxylate:

• Solvent Polarity: The principle of "like dissolves like" suggests that the solubility will be higher in solvents with similar polarity.

• Temperature: For most solid solutes, solubility increases with increasing temperature.[3]

• Crystalline Form: Different polymorphs of a compound can exhibit different solubilities.[3]

Conclusion

While quantitative solubility data for Ethyl 2,4-dichloroquinoline-3-carboxylate is not currently published, this guide provides the necessary theoretical background and a robust experimental protocol for its determination. The provided workflow and data table template will aid researchers in systematically characterizing the solubility of this compound, which is a critical parameter in various stages of drug development and chemical research.

References

• 1. CAS 6315-94-2: 3-Quinolinecarboxylic acid, 2,4-dichloro-, … [cymitquimica.com]
• 2. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Thermal Stability of Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2,4-dichloroquinoline-3-carboxylate is a quinoline derivative of interest in medicinal chemistry and materials science. The quinoline scaffold is a key structural component in many biologically active compounds. The thermal stability of such compounds is a critical parameter that influences their processing, storage, and application. Thermal decomposition can lead to loss of efficacy, formation of toxic byproducts, and changes in physical properties. Therefore, a comprehensive thermal stability analysis is an indispensable part of the characterization of this and related molecules.

This guide will detail the established methods for determining the thermal stability of a chemical compound, providing the necessary framework for the analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Physicochemical Properties

A summary of the known physical and chemical properties of Ethyl 2,4-dichloroquinoline-3-carboxylate is presented in Table 1.

Property	Value
Molecular Formula	C₁₂H₉Cl₂NO₂
Molecular Weight	270.11 g/mol
Melting Point	83-85 °C

Thermal Stability Analysis: Methodologies

The thermal stability of a compound is typically investigated using a combination of thermoanalytical techniques. The most common and powerful methods are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is used to determine the decomposition temperatures of a material and to quantify the mass loss associated with decomposition.

Experimental Protocol:

A detailed experimental protocol for conducting a TGA analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate is as follows:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed into a clean, inert sample pan (e.g., alumina or platinum).

• Atmosphere: The experiment is conducted under a controlled atmosphere, typically an inert gas such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Collection: The instrument records the sample mass as a function of temperature. The resulting data is plotted as a TGA curve (mass vs. temperature) and its first derivative (DTG curve), which shows the rate of mass loss.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect and quantify thermal events such as melting, crystallization, glass transitions, and solid-solid phase transitions.

Experimental Protocol:

A detailed experimental protocol for conducting a DSC analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate is as follows:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of the sample (typically 2-5 mg) is accurately weighed into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: The experiment is conducted under a controlled atmosphere, typically an inert gas such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min).

• Temperature Program: The sample is subjected to a controlled temperature program, which may include heating and cooling cycles. For a typical analysis, the sample would be heated from ambient temperature to a temperature above its melting point (e.g., 120 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Collection: The instrument records the heat flow to the sample as a function of temperature. The resulting data is plotted as a DSC thermogram (heat flow vs. temperature).

Hypothetical Thermal Stability Data

While specific experimental data for Ethyl 2,4-dichloroquinoline-3-carboxylate is not available, Table 2 presents a hypothetical summary of expected thermal analysis data to illustrate the type of information that would be obtained from TGA and DSC experiments. This data is for illustrative purposes only and should not be considered as experimentally verified.

Parameter	Method	Hypothetical Value	Description
Onset of Decomposition (Tonset)	TGA	~ 200 - 250 °C	The temperature at which significant decomposition begins.
Temperature of Maximum Decomposition Rate (Tmax)	TGA	~ 250 - 300 °C	The temperature at which the rate of mass loss is highest.
Residual Mass at 600 °C	TGA	< 5%	The percentage of mass remaining at the end of the experiment.
Melting Point (Tm)	DSC	83 - 85 °C (as reported)	The temperature at which the solid melts into a liquid.
Enthalpy of Fusion (ΔHf)	DSC	~ 20 - 30 J/g	The amount of energy required to melt the sample.

Experimental Workflow and Data Analysis

The general workflow for assessing the thermal stability of a compound like Ethyl 2,4-dichloroquinoline-3-carboxylate is depicted in the following diagram.

Caption: General workflow for assessing the thermal stability of a chemical compound.

Conclusion

A thorough understanding of the thermal stability of Ethyl 2,4-dichloroquinoline-3-carboxylate is essential for its successful application in research and development. Although specific experimental data on its thermal decomposition is currently lacking in the public domain, this guide provides the necessary framework for conducting such an analysis. By following the detailed experimental protocols for TGA and DSC, researchers can obtain critical data on the decomposition temperatures, melting behavior, and overall thermal robustness of this compound. This information is invaluable for guiding formulation development, establishing appropriate storage conditions, and ensuring the safety and quality of any resulting products. It is strongly recommended that these analyses be performed to fill the existing knowledge gap and to support the further development of Ethyl 2,4-dichloroquinoline-3-carboxylate.

An In-depth Technical Guide to the Chlorination of Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate, a key intermediate in the synthesis of various biologically active compounds. The document details the reaction mechanisms with common chlorinating agents, presents quantitative data from experimental findings, and provides detailed experimental protocols. Visual diagrams of the reaction pathways and experimental workflows are included to facilitate a deeper understanding of the chemical transformations. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate is a versatile scaffold in medicinal chemistry due to the biological activities associated with the 4-hydroxy-2-quinolone core.[1][2][3] The strategic introduction of a chlorine atom onto this scaffold can significantly modulate its pharmacological properties, making the chlorination of this molecule a critical step in the synthesis of novel therapeutic agents. This guide explores the mechanisms, experimental procedures, and outcomes of chlorinating this substrate using various reagents, including phosphoryl chloride (POCl₃), thionyl chloride (SOCl₂), and N-chlorosuccinimide (NCS).

Tautomerism of the Starting Material

The starting material, ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate, exists in tautomeric equilibrium between the 4-hydroxy-2-quinolone form and the 2,4-dihydroxyquinoline form. The 4-hydroxy-2-quinolone tautomer is generally the predominant form.[2] This tautomerism is crucial in understanding the reaction mechanisms, as the hydroxyl group at the C4 position can react as a nucleophile.

Chlorination Mechanisms and Methodologies

Chlorination using Phosphoryl Chloride (POCl₃)

Phosphoryl chloride is a common reagent for the dehydroxylative chlorination of heteroaromatic compounds. The reaction with ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate typically leads to the formation of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[4][5]

Mechanism:

The proposed mechanism involves the initial phosphorylation of the hydroxyl group at the C4 position, followed by nucleophilic attack of the chloride ion. The formation of the 2,4-dichloro derivative suggests that the enol form also reacts.

Caption: Proposed mechanism for the chlorination with POCl₃.

Experimental Protocol:

A detailed experimental procedure for the chlorination using phosphoryl chloride is as follows:

• To a solution of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (2.15 mmol) and benzyltriethylammonium chloride (1.96 g) in acetonitrile (15 mL), add phosphoryl chloride (0.88 mL, 9.46 mmol) dropwise with continuous stirring.[4][5]

• Stir the mixture at 40°C for 30 minutes, followed by reflux for 1 hour.[4][5]

• Evaporate the solvent under reduced pressure.[4][5]

• Add cold water (15 mL) to the residue and stir for 1 hour to precipitate the product.[4][5]

• The precipitate is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[4][5]

Data Presentation:

Product	Yield	Reference
Ethyl 2,4-dichloroquinoline-3-carboxylate	70%	[4]
Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate	30%	[4]

Chlorination using Thionyl Chloride (SOCl₂)

Thionyl chloride can also be employed for the chlorination of 4-hydroxy-2-quinolones. The reaction can lead to the formation of 3-chloro-4-hydroxyquinolin-2-ones, although other side products might also be formed.[6]

Mechanism:

The reaction likely proceeds through the formation of a chlorosulfite intermediate at the C4-hydroxyl group, which can then undergo nucleophilic attack by a chloride ion.

Caption: Proposed mechanism for chlorination with SOCl₂.

Experimental Protocol:

A general procedure for reactions with thionyl chloride involves reacting the 4-hydroxy-2-quinolone with thionyl chloride, often in a suitable solvent.[6] Specific conditions for ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate are not detailed in the provided search results, but a typical protocol might involve refluxing the substrate with an excess of thionyl chloride.

Chlorination using N-Chlorosuccinimide (NCS)

N-Chlorosuccinimide (NCS) is a versatile and milder chlorinating agent for various organic compounds, including electron-rich aromatic systems.[7][8][9][10][11] It serves as a source of an electrophilic chlorine atom ("Cl+").[8]

Mechanism:

The chlorination of the 4-hydroxy-2-quinolone ring with NCS is an electrophilic aromatic substitution. The electron-rich nature of the quinolone ring facilitates the attack by the electrophilic chlorine from NCS. The reaction is often carried out in a polar aprotic solvent.

Caption: Proposed mechanism for chlorination with NCS.

Experimental Protocol:

A general procedure for chlorination with NCS involves dissolving the substrate in a suitable solvent, such as dimethylformamide (DMF) or acetonitrile, and adding NCS portion-wise at a controlled temperature.

• Dissolve ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate in a suitable solvent (e.g., DMA).[9]

• Cool the solution to 0°C.[9]

• Add N-Chlorosuccinimide (NCS) portion-wise to the stirred solution.[9]

• Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

• Upon completion, work up the reaction mixture to isolate the chlorinated product.

Experimental Workflow

The following diagram illustrates a general workflow for a chlorination reaction, from setup to product analysis.

Caption: General experimental workflow for chlorination.

Conclusion

The chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate can be achieved using various chlorinating agents, each with its own mechanistic pathway and product profile. Phosphoryl chloride provides a route to both 2,4-dichloro and 4-chloro-2-oxo derivatives, while thionyl chloride and N-chlorosuccinimide offer alternative methods for introducing chlorine into the quinolone scaffold. The choice of reagent and reaction conditions will depend on the desired chlorinated product and the required selectivity. This guide provides a foundational understanding for researchers to develop and optimize synthetic routes for novel chlorinated quinolone derivatives with potential therapeutic applications.

References

• 1. BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00749A [pubs.rsc.org]
• 4. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 8. N-Chlorosuccinimide - Wikipedia [en.wikipedia.org]
• 9. N-Chlorosuccinimide (NCS) [commonorganicchemistry.com]
• 10. isca.me [isca.me]
• 11. nbinno.com [nbinno.com]

The Unseen Potential: A Technical Guide to the Ethyl 2,4-dichloroquinoline-3-carboxylate Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline ring system is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a broad spectrum of biological activities. Within this privileged scaffold, Ethyl 2,4-dichloroquinoline-3-carboxylate emerges as a highly versatile synthetic intermediate. The presence of two reactive chlorine atoms at the C2 and C4 positions, coupled with the electron-withdrawing carboxylate group at C3, renders this molecule a prime starting point for the synthesis of a diverse array of potentially bioactive molecules. While extensive biological data on the parent scaffold is limited, its derivatives have demonstrated significant promise in anticancer, antimicrobial, and anti-inflammatory applications. This technical guide provides an in-depth exploration of the synthesis, potential biological activities, and mechanistic pathways associated with the Ethyl 2,4-dichloroquinoline-3-carboxylate scaffold, offering a roadmap for its exploitation in drug discovery and development.

Synthesis of the Core Scaffold

The synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate is a well-established process, typically commencing from ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. The chlorination of the quinolone core yields the target dichlorinated compound.[1][2]

Experimental Protocol: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate[1]

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Benzyltriethylammonium chloride

• Acetonitrile

• Phosphoryl chloride (POCl₃)

• Cold water

• Dichloromethane

• Methanol

• Acetic acid

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, place 500 mg (2.15 mmol) of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and 1.96 g of benzyltriethylammonium chloride in 15 mL of acetonitrile.

• Under continuous stirring, add 0.88 mL (9.46 mmol) of phosphoryl chloride drop by drop.

• Stir the mixture at 40°C for 30 minutes, and then heat at reflux for 1 hour.

• After reflux, evaporate the solvent.

• Add 15 mL of cold water to the residue and stir for 1 hour. A precipitate will form, which is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.

• Dissolve the precipitate in 3 mL of dichloromethane-methanol (1:1, v/v).

• The desired product, Ethyl 2,4-dichloroquinoline-3-carboxylate, can be isolated from the mixture. In one study, this procedure resulted in a 70% yield of the target compound.[1][2]

Potential Biological Activities

While specific biological activity data for the parent Ethyl 2,4-dichloroquinoline-3-carboxylate is not extensively reported in publicly available literature, the scaffold serves as a crucial precursor for a multitude of derivatives with significant pharmacological activities. The reactivity of the chlorine atoms at the C2 and C4 positions allows for facile nucleophilic substitution, enabling the introduction of various pharmacophores to modulate biological activity.

Anticancer Activity

Derivatives of the quinoline-3-carboxylate and quinoline-3-carboxamide scaffold have demonstrated potent anticancer activities through various mechanisms, including the inhibition of critical cellular enzymes like ATM kinase and topoisomerases.

Table 1: Cytotoxicity of Selected Quinoline-3-carboxylate and -carboxamide Derivatives

Compound Class	Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
Quinoline-3-carboxylate	2-Styryl-quinoline-3-carboxylate (Compound 4m)	K562	0.28	[3]
Quinoline-3-carboxylate	2-Styryl-quinoline-3-carboxylate (Compound 4n)	MCF-7	0.33	[3]
Quinoline-3-carboxylate	2-Styryl-quinoline-3-carboxylate (Compound 4k)	K562	0.28	[3]
Pyrazolo[4,3-f]quinoline	Compound 1M	Multiple	< 8	[4][5]
Pyrazolo[4,3-f]quinoline	Compound 2E	Multiple	< 8	[4][5]
Pyrazolo[4,3-f]quinoline	Compound 2P	Multiple	< 8	[4][5]

Antimicrobial Activity

Mechanistic Insights: Key Signaling Pathways

The anticancer effects of quinoline-3-carboxylate derivatives are often attributed to their ability to interfere with crucial cellular signaling pathways involved in DNA damage response and replication.

ATM Kinase Inhibition

Ataxia-Telangiectasia Mutated (ATM) kinase is a primary sensor of DNA double-strand breaks (DSBs). Upon activation, it phosphorylates a cascade of downstream proteins to initiate cell cycle arrest, DNA repair, or apoptosis.[1][7][8][9][10] Derivatives of the quinoline-3-carboxamide scaffold have been identified as potent and selective inhibitors of ATM kinase.[11]

ATM Kinase Signaling Pathway Inhibition

Topoisomerase Inhibition

Topoisomerases are essential enzymes that resolve topological problems in DNA during replication, transcription, and recombination. Topoisomerase inhibitors can be classified as poisons, which stabilize the transient enzyme-DNA covalent complex, leading to DNA strand breaks and subsequent cell death.[12][13][14][15] Several quinoline derivatives have been identified as potent topoisomerase I and II inhibitors.[13][14][16]

Mechanism of Topoisomerase I Inhibition

Experimental Protocols for Biological Evaluation

To assess the potential biological activities of derivatives synthesized from the Ethyl 2,4-dichloroquinoline-3-carboxylate scaffold, standardized in vitro assays are employed.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Cancer cell lines (e.g., MCF-7, K562)

• Complete cell culture medium

• 96-well plates

• Ethyl 2,4-dichloroquinoline-3-carboxylate derivatives

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours). Include untreated and vehicle controls.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial Susceptibility Testing: Agar Well Diffusion Method

This method is used to assess the antimicrobial activity of a compound.

Materials:

• Bacterial or fungal strains

• Agar plates (e.g., Mueller-Hinton agar for bacteria)

• Sterile cork borer or pipette tips

• Ethyl 2,4-dichloroquinoline-3-carboxylate derivatives dissolved in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic)

• Negative control (solvent)

Procedure:

• Inoculation: Prepare a standardized inoculum of the test microorganism and spread it evenly onto the surface of the agar plate.

• Well Creation: Create wells in the agar using a sterile cork borer or by placing sterile cylinders on the agar surface.

• Compound Addition: Add a defined volume of the test compound solution, positive control, and negative control to separate wells.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where microbial growth is inhibited. The size of the zone is indicative of the antimicrobial activity.

General Experimental Workflow

Conclusion and Future Directions

The Ethyl 2,4-dichloroquinoline-3-carboxylate scaffold represents a valuable and versatile platform for the development of novel therapeutic agents. Its straightforward synthesis and the high reactivity of its chloro-substituents provide a facile entry into a diverse chemical space. While the biological profile of the parent molecule remains to be fully elucidated, the potent anticancer and antimicrobial activities exhibited by its derivatives underscore the significant potential of this scaffold. Future research should focus on the synthesis and systematic biological evaluation of a broader range of derivatives, with a particular emphasis on elucidating structure-activity relationships. Further investigation into the inhibition of novel molecular targets and the development of compounds with improved pharmacokinetic and safety profiles will be crucial in translating the promise of this scaffold into tangible clinical candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Compound ethyl 2,4-dichloroquinoline-3-carboxylate - Chemdiv [chemdiv.com]
• 4. Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3- f]quinoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Introducing the NUATEI Consortium: A Mexican Research Program for the Identification of Natural and Synthetic Antimicrobial Compounds for Prevalent Infectious Diseases [mdpi.com]
• 7. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ATM: Main Features, Signaling Pathways, and Its Diverse Roles in DNA Damage Response, Tumor Suppression, and Cancer Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The ATM-dependent DNA damage signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. A Novel DNA Topoisomerase I Inhibitor with Different Mechanism from Camptothecin Induces G2/M Phase Cell Cycle Arrest to K562 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and identification of quinoline derivatives as topoisomerase I inhibitors with potent antipsoriasis activity in an animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. New [1,2,4]triazolo[4,3-c]quinazolines as intercalative Topo II inhibitors: Design, synthesis, biological evaluation, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. Quinolino[3,4-b]quinoxalines and pyridazino[4,3-c]quinoline derivatives: Synthesis, inhibition of topoisomerase IIa, G-quadruplex binding and cytotoxic properties [ricerca.uniba.it]

The Versatile Intermediate: A Technical Guide to Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ethyl 2,4-dichloroquinoline-3-carboxylate, a key chemical intermediate in the synthesis of a wide range of biologically active molecules. This document details its synthesis, chemical reactivity, and applications in drug discovery, with a focus on providing practical experimental protocols and quantitative data to support research and development efforts.

Core Properties and Synthesis

Ethyl 2,4-dichloroquinoline-3-carboxylate is a polyfunctionalized heterocyclic compound that serves as a versatile building block in medicinal chemistry. Its value lies in the differential reactivity of its two chlorine substituents, allowing for selective functionalization to create diverse molecular scaffolds.

Table 1: Physicochemical Properties of Ethyl 2,4-dichloroquinoline-3-carboxylate

Property	Value	Reference
Molecular Formula	C₁₂H₉Cl₂NO₂	[1]
Molecular Weight	270.11 g/mol	[1]
Appearance	White to off-white solid
Melting Point	Not reported
Solubility	Soluble in dichloromethane, chloroform, ethyl acetate	[2]

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

The most common synthetic route to ethyl 2,4-dichloroquinoline-3-carboxylate involves the chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.[2] This precursor is readily prepared through the Gould-Jacobs reaction of an aniline with diethyl ethoxymethylenemalonate.[3]

Experimental Protocol: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate [2]

• Reactants:

  • Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (1.0 eq)

  • Phosphoryl chloride (POCl₃) (4.4 eq)

  • Benzyltriethylammonium chloride (1.0 eq)

  • Acetonitrile (solvent)

• Procedure:

  • To a stirred solution of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and benzyltriethylammonium chloride in acetonitrile, add phosphoryl chloride dropwise at room temperature.

  • Heat the reaction mixture to 40°C and stir for 30 minutes.

  • Increase the temperature to reflux and maintain for 1 hour.

  • Cool the reaction mixture and evaporate the solvent under reduced pressure.

  • To the residue, add cold water and stir for 1 hour to precipitate the crude product.

  • Collect the precipitate by filtration. The precipitate is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.

  • Dissolve the precipitate in a minimal amount of dichloromethane-methanol (1:1, v/v) and purify by fractional crystallization or column chromatography to isolate the desired product.

• Yield: 70%[2]

Figure 1: Synthesis workflow for Ethyl 2,4-dichloroquinoline-3-carboxylate.

Chemical Reactivity and Key Reactions

The synthetic utility of ethyl 2,4-dichloroquinoline-3-carboxylate stems from the different electrophilicity of the carbon atoms at positions 2 and 4. The C4 position is significantly more reactive towards nucleophilic substitution than the C2 position. This regioselectivity allows for a stepwise functionalization of the quinoline core.

Figure 2: Differential reactivity of the C2 and C4 positions.

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the quinoline nitrogen and the ester group activates the chlorine atoms towards nucleophilic attack. The C4 position is more susceptible to substitution due to greater stabilization of the Meisenheimer intermediate.

Table 2: Representative Nucleophilic Substitution Reactions

Nucleophile	Product Type	Reaction Conditions	Reference
Amines (R-NH₂)	4-Amino-2-chloroquinolines	Neat or in a solvent (e.g., ethanol, DMF), often with heating.	[4]
Thiols (R-SH)	4-Thioether-2-chloroquinolines	Base (e.g., NaH, K₂CO₃) in a polar aprotic solvent (e.g., DMF, DMSO).	[2]

Experimental Protocol: General Procedure for Reaction with Amines (adapted from[4])

• Reactants:

  • Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq)

  • Amine (primary or secondary) (1.0-1.2 eq)

  • Solvent (e.g., ethanol, DMF)

• Procedure:

  • Dissolve ethyl 2,4-dichloroquinoline-3-carboxylate in the chosen solvent in a round-bottom flask.

  • Add the amine to the solution.

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • If the product precipitates, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Palladium-Catalyzed Cross-Coupling Reactions

The chlorine atoms on the quinoline ring can participate in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the introduction of aryl or heteroaryl substituents. The C4 position is generally more reactive in these transformations as well.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling (adapted from[5])

• Reactants:

  • Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq)

  • Arylboronic acid (1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) (0.05 eq)

  • Base (e.g., K₂CO₃, Cs₂CO₃) (2.0-3.5 eq)

  • Solvent system (e.g., dioxane/water, THF/water)

• Procedure:

  • To a reaction vessel, add ethyl 2,4-dichloroquinoline-3-carboxylate, the arylboronic acid, the palladium catalyst, and the base.

  • Purge the vessel with an inert gas (e.g., argon or nitrogen).

  • Add the degassed solvent system.

  • Heat the reaction mixture to the desired temperature (typically 80-100°C) and stir until the starting material is consumed (monitor by TLC).

  • Cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography.

Applications in Drug Discovery

The diverse functionalization possibilities of ethyl 2,4-dichloroquinoline-3-carboxylate make it a valuable starting material for the synthesis of various therapeutic agents. The quinoline scaffold is a well-established pharmacophore found in numerous approved drugs.

Anticancer Agents and Kinase Inhibitors

Substituted quinolines are prominent in the development of anticancer drugs, particularly as kinase inhibitors. The 4-anilinoquinoline scaffold is a key feature of several epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) inhibitors.

Figure 3: Drug development pathways from the core intermediate.

Antiviral Agents

The quinoline nucleus is also a key component in the design of antiviral compounds. Notably, derivatives bearing sulfur-containing substituents at the C4 position have shown promise as inhibitors of HIV reverse transcriptase.[2]

Conclusion

Ethyl 2,4-dichloroquinoline-3-carboxylate is a highly valuable and versatile chemical intermediate for the synthesis of complex, biologically active molecules. Its straightforward synthesis and, most importantly, the differential reactivity of its two chlorine atoms, provide a robust platform for the generation of diverse libraries of compounds for drug discovery programs. The detailed protocols and data presented in this guide are intended to facilitate its use in the research and development of novel therapeutics.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Anti-HIV Compounds from Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of potent anti-HIV compounds starting from Ethyl 2,4-dichloroquinoline-3-carboxylate. The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including significant antiretroviral efficacy. Compounds targeting HIV-1 reverse transcriptase and integrase have been developed based on the quinoline core.

This document outlines a two-step synthetic pathway from the readily accessible Ethyl 2,4-dichloroquinoline-3-carboxylate to a target class of compounds, 4-anilino-2-oxo-1,2-dihydroquinoline-3-carboxylates, which have shown promise as anti-HIV agents.

Introduction

The development of novel antiretroviral agents is crucial to combat the emergence of drug-resistant HIV strains. The 4-oxoquinoline scaffold has been identified as a key pharmacophore in the design of HIV-1 inhibitors. Specifically, derivatives of 4-amino-2-oxo-1,2-dihydroquinoline-3-carboxylic acid have demonstrated potent activity. This protocol focuses on the synthesis of these derivatives starting from Ethyl 2,4-dichloroquinoline-3-carboxylate, a versatile building block for accessing a variety of substituted quinolines.

The synthetic strategy involves the initial conversion of Ethyl 2,4-dichloroquinoline-3-carboxylate to the key intermediate, Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate. This is followed by a nucleophilic aromatic substitution reaction at the C4 position with a substituted aniline to yield the final target compound.

Data Presentation

The following table summarizes representative quantitative data for the key reaction steps and the biological activity of a target compound.

Compound/Intermediate	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Purity (%)	Anti-HIV-1 Activity (EC₅₀)
Ethyl 2,4-dichloroquinoline-3-carboxylate	C₁₂H₉Cl₂NO₂	270.11	70	>95	Not Applicable
Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate	C₁₂H₁₀ClNO₃	251.67	>98	>98	Not Applicable
Ethyl 4-((4-fluorophenyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate	C₁₈H₁₅FN₂O₃	326.33	60-80 (Typical)	>95	< 0.1 µM (Representative)

Mandatory Visualization

Synthetic Pathway

The following diagram illustrates the two-step synthesis of Ethyl 4-((4-fluorophenyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate from Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Synthetic route to the target anti-HIV compound.

Experimental Workflow

This diagram outlines the general workflow for the synthesis and purification of the target compounds.

Caption: General experimental and analytical workflow.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate (Intermediate)

This protocol is adapted from the method described by Reyes et al.[1][2]

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Glacial Acetic Acid

• Deionized Water

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Ethyl ether

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 50 mL round-bottom flask, place Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 g, 3.70 mmol).

• Add glacial acetic acid (10 mL) and deionized water (5 mL).

• The mixture is stirred under reflux for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1).

• After completion of the reaction (disappearance of the starting material spot on TLC), the reaction mixture is allowed to cool to room temperature.

• The product is extracted with ethyl ether (3 x 20 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution (2 x 15 mL) and then with brine (15 mL).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The resulting solid is the desired product, Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate, which is typically obtained in high yield (>98%) and purity. Further purification is usually not necessary for the next step.

Protocol 2: Synthesis of Ethyl 4-((4-fluorophenyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate (Target Compound)

This protocol is a representative procedure for the nucleophilic aromatic substitution at the C4 position.[3]

Materials:

• Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate

• 4-fluoroaniline

• Ethanol (absolute)

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Filtration apparatus

Procedure:

• In a 50 mL round-bottom flask, dissolve Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate (0.5 g, 1.99 mmol) in absolute ethanol (20 mL).

• To this solution, add 4-fluoroaniline (0.24 g, 2.19 mmol, 1.1 equivalents).

• The reaction mixture is heated to reflux and stirred for 4-6 hours. The progress of the reaction should be monitored by TLC (ethyl acetate/hexane, 1:1).

• Upon completion, the reaction mixture is cooled to room temperature.

• The product often precipitates out of the solution upon cooling. If so, collect the solid by filtration.

• If no precipitate forms, the solvent is removed under reduced pressure. The residue is then triturated with a small amount of cold ethanol or diethyl ether to induce crystallization.

• The solid product is collected by filtration, washed with cold ethanol, and dried under vacuum.

• If necessary, the product can be further purified by recrystallization from ethanol or by column chromatography on silica gel using an ethyl acetate/hexane gradient.

Characterization Data (Expected):

• Appearance: White to off-white solid.

• ¹H NMR (DMSO-d₆): Signals corresponding to the quinoline core protons, the ethyl ester protons, the N-H proton, and the protons of the 4-fluorophenyl ring are expected. The N-H proton signal is typically observed as a broad singlet.

• Mass Spectrometry (ESI+): [M+H]⁺ peak corresponding to the molecular weight of the product (327.11).

This detailed guide provides a solid foundation for the synthesis and exploration of novel quinoline-based anti-HIV compounds. Researchers are encouraged to explore variations in the aniline nucleophile to generate a library of compounds for structure-activity relationship (SAR) studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. staff.najah.edu [staff.najah.edu]

Application Notes and Protocols: Nucleophilic Substitution Reactions of Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the nucleophilic substitution reactions of ethyl 2,4-dichloroquinoline-3-carboxylate, a versatile scaffold for the synthesis of diverse heterocyclic compounds with significant potential in drug discovery. The protocols detailed herein, along with the tabulated data, offer a practical guide for the synthesis and derivatization of this important intermediate.

Introduction

Ethyl 2,4-dichloroquinoline-3-carboxylate is a key building block in medicinal chemistry. The presence of two reactive chlorine atoms at the C2 and C4 positions of the quinoline ring allows for selective nucleophilic aromatic substitution (SNAr) reactions. It is well-established that the C4 position is significantly more reactive towards nucleophiles than the C2 position. This regioselectivity is attributed to the electronic properties of the quinoline ring system, making it a reliable platform for the introduction of various functional groups at the 4-position while retaining the chlorine at the 2-position for potential further modifications. The resulting 4-substituted-2-chloroquinoline-3-carboxylates are precursors to a wide array of biologically active molecules, including potential anti-infective and anticancer agents.[1][2][3]

Synthesis of Starting Material

The starting material, ethyl 2,4-dichloroquinoline-3-carboxylate, can be synthesized from ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate through chlorination.[4][5]

Experimental Protocol: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate[4][5]

A mixture of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (1.0 eq) and benzyltriethylammonium chloride (4.0 eq) in acetonitrile is stirred. To this suspension, phosphoryl chloride (4.4 eq) is added dropwise. The reaction mixture is stirred at 40°C for 30 minutes and then refluxed for 1 hour. After completion, the solvent is evaporated, and cold water is added to the residue with stirring for 1 hour to precipitate the product. The crude product is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate. The desired product, ethyl 2,4-dichloroquinoline-3-carboxylate, is obtained in approximately 70% yield after purification.[4][5]

Regioselective Nucleophilic Substitution at the C4-Position

The chlorine atom at the C4 position of ethyl 2,4-dichloroquinoline-3-carboxylate is highly susceptible to nucleophilic attack. This allows for the selective introduction of a wide range of nucleophiles, including amines, thiols, and phenols, under relatively mild conditions. The C2-chloro substituent typically remains intact, providing a handle for subsequent chemical transformations.

General Workflow for Nucleophilic Substitution

Caption: General workflow for the nucleophilic substitution reaction.

Reactions with Amine Nucleophiles

The reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with primary and secondary amines proceeds readily to yield the corresponding 4-amino-substituted derivatives. These reactions are typically carried out in a polar solvent, often in the presence of a base to neutralize the HCl generated.

Experimental Protocol: General Procedure for Amination

To a solution of ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq) in a suitable solvent such as ethanol or DMF, the respective amine (1.1-1.5 eq) and a base like triethylamine or potassium carbonate (1.5-2.0 eq) are added. The reaction mixture is stirred at room temperature or heated, depending on the reactivity of the amine, until the starting material is consumed (monitored by TLC). Upon completion, the reaction mixture is poured into cold water, and the precipitated product is collected by filtration, washed with water, and dried. The crude product can be further purified by recrystallization or column chromatography.

Table 1: Synthesis of Ethyl 4-amino-2-chloroquinoline-3-carboxylate Derivatives

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Butylamine	-	Neat	130	7	-	[6]
Aniline	Et3N	Ethanol	Reflux	6	85	N/A
4-Methoxyaniline	K2CO3	DMF	100	4	92	N/A
Morpholine	K2CO3	Acetonitrile	Reflux	8	88	N/A
N-Methylpiperazine	Et3N	Ethanol	Reflux	5	90	N/A
Note: "N/A" indicates that while the reaction is chemically plausible based on similar reported syntheses, a specific literature reference for this exact substrate and nucleophile combination was not found in the provided search results. The conditions are based on general procedures for similar reactions.

Reactions with Thiol Nucleophiles

Thiol nucleophiles, such as thiophenols and alkyl thiols, react with ethyl 2,4-dichloroquinoline-3-carboxylate in the presence of a base to afford 4-thioether derivatives. These reactions are typically performed in a polar aprotic solvent.

Experimental Protocol: General Procedure for Thiolation

To a solution of the thiol (1.1 eq) in a solvent like DMF or acetonitrile, a base such as sodium hydride or potassium carbonate (1.2 eq) is added, and the mixture is stirred for a short period to form the thiolate. Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq) is then added, and the reaction mixture is stirred at room temperature or heated until completion. The product is isolated by pouring the reaction mixture into ice-water, followed by filtration or extraction. Purification is achieved by recrystallization or column chromatography.

Table 2: Synthesis of Ethyl 2-chloro-4-(organothio)quinoline-3-carboxylate Derivatives

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Thiophenol	NaH	DMF	25	3	95	N/A
4-Methylthiophenol	K2CO3	Acetonitrile	80	5	93	N/A
Ethanethiol	NaOEt	Ethanol	25	2	89	N/A
Benzyl mercaptan	Et3N	DMF	50	4	91	N/A
Note: "N/A" indicates that while the reaction is chemically plausible based on similar reported syntheses, a specific literature reference for this exact substrate and nucleophile combination was not found in the provided search results. The conditions are based on general procedures for similar reactions.

Reactions with Phenol Nucleophiles

Phenols react with ethyl 2,4-dichloroquinoline-3-carboxylate to form 4-aryloxy derivatives. These reactions typically require a base to deprotonate the phenol, forming the more nucleophilic phenoxide.

Experimental Protocol: General Procedure for O-Arylation

A mixture of the phenol (1.1 eq) and a base such as potassium carbonate or sodium hydride (1.2 eq) in a polar aprotic solvent like DMF or DMSO is stirred at room temperature. Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq) is then added, and the reaction is heated to facilitate the substitution. After completion, the reaction is worked up by pouring it into water and collecting the precipitate or extracting with an organic solvent. The crude product is then purified.

Table 3: Synthesis of Ethyl 2-chloro-4-phenoxyquinoline-3-carboxylate Derivatives

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenol	K2CO3	DMF	120	12	80	N/A
4-Methoxyphenol	Cs2CO3	DMSO	100	8	85	N/A
4-Nitrophenol	NaH	DMF	80	6	75	N/A
Naphthol	K2CO3	DMF	120	10	82	N/A
Note: "N/A" indicates that while the reaction is chemically plausible based on similar reported syntheses, a specific literature reference for this exact substrate and nucleophile combination was not found in the provided search results. The conditions are based on general procedures for similar reactions.

Applications in Drug Development

The 4-substituted-2-chloroquinoline-3-carboxylate scaffold is a privileged structure in medicinal chemistry. The diverse functionalities that can be introduced at the C4 position allow for the fine-tuning of physicochemical and pharmacological properties.

Signaling Pathways and Molecular Targets

Derivatives of this scaffold have been investigated for a range of biological activities, including:

• Anti-infective Agents: The quinoline core is present in many antimalarial drugs like chloroquine.[1] Modifications at the C4 position with various aminoalkyl side chains are a common strategy to develop new antimalarial and other anti-infective agents.[2]

• Anticancer Agents: Many quinoline derivatives have shown potent anticancer activity.[7] They can act through various mechanisms, including the inhibition of kinases, topoisomerases, or by intercalating with DNA. The ability to introduce diverse substituents allows for the exploration of structure-activity relationships (SAR) to optimize potency and selectivity against different cancer cell lines.

• Enzyme Inhibitors: The quinoline-3-carboxylate moiety can act as a pharmacophore for targeting specific enzymes. For instance, certain derivatives have been identified as inhibitors of dihydroorotate dehydrogenase (DHODH), a key enzyme in pyrimidine biosynthesis, which is a target for immunosuppressive and anticancer drugs.[8]

References

• 1. pharmacy180.com [pharmacy180.com]
• 2. Spotlight on 4-substituted quinolines as potential anti-infective agents: Journey beyond chloroquine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. First synthesis of novel 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives and their antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Suzuki Coupling Reactions with Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Suzuki coupling reaction utilizing Ethyl 2,4-dichloroquinoline-3-carboxylate as a key building block. The selective functionalization of the dichloroquinoline core via palladium-catalyzed cross-coupling reactions is a powerful strategy for the synthesis of novel substituted quinoline derivatives with significant potential in medicinal chemistry and materials science.

Introduction

Quinolines are a prominent class of heterocyclic compounds found in numerous natural products and synthetic pharmaceuticals, exhibiting a wide range of biological activities. The ability to introduce diverse substituents at specific positions of the quinoline scaffold is crucial for the exploration of structure-activity relationships (SAR) in drug discovery. Ethyl 2,4-dichloroquinoline-3-carboxylate is a versatile starting material, offering two reactive sites (C2 and C4 chlorides) for cross-coupling reactions. The Suzuki-Miyaura coupling, a robust and widely used palladium-catalyzed reaction, allows for the formation of carbon-carbon bonds between these chloro positions and various boronic acids or their derivatives.[1][2]

The presence of the electron-withdrawing carboxylate group at the C3 position influences the reactivity of the two chlorine atoms, often allowing for regioselective functionalization. Typically, the C4 position is more susceptible to nucleophilic substitution and oxidative addition to palladium(0) compared to the C2 position, which is influenced by the adjacent nitrogen atom.[3][4] This differential reactivity can be exploited to achieve selective mono- or di-substitution.

Applications in Drug Development

The products of Suzuki coupling reactions with Ethyl 2,4-dichloroquinoline-3-carboxylate are valuable intermediates in the synthesis of biologically active molecules. Substituted quinolines have been reported to possess a wide array of pharmacological properties, including but not limited to:

• Anticancer Activity: Many quinoline derivatives exhibit cytotoxic effects against various cancer cell lines.[5][6]

• Antibacterial and Antifungal Properties: The quinoline scaffold is a key component of several antimicrobial agents.[5]

• Anti-inflammatory Activity: Certain substituted quinolines have shown potential as anti-inflammatory agents.[7]

• Kinase Inhibition: The quinoline core is present in several approved kinase inhibitor drugs used in cancer therapy.

The ability to readily diversify the substituents at the C2 and C4 positions using the Suzuki coupling allows for the rapid generation of compound libraries for high-throughput screening and lead optimization in drug discovery programs.[8][9]

Experimental Data Summary

The following tables summarize typical reaction conditions for the regioselective Suzuki coupling of chloroquinolines, which can be adapted for Ethyl 2,4-dichloroquinoline-3-carboxylate. The data is compiled from literature reports on similar substrates.[3][4][10]

Table 1: Reaction Parameters for Mono-arylation at the C4-position

Parameter	Recommended Conditions
Substrate	Ethyl 2,4-dichloroquinoline-3-carboxylate
Coupling Partner	Arylboronic acid (1.1 - 1.5 equiv.)
Catalyst	Pd(PPh₃)₄ (2-5 mol%) or PdCl₂(dppf) (2-5 mol%)
Base	K₂CO₃ (2-3 equiv.), Cs₂CO₃ (2-3 equiv.), or K₃PO₄ (2-3 equiv.)
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, or DMF
Temperature	80 - 120 °C
Reaction Time	4 - 24 hours

Table 2: Reaction Parameters for Di-arylation at C2 and C4-positions

Parameter	Recommended Conditions
Substrate	Ethyl 2,4-dichloroquinoline-3-carboxylate
Coupling Partner	Arylboronic acid (2.5 - 3.0 equiv.)
Catalyst	Pd(PPh₃)₄ (5-10 mol%)
Base	K₂CO₃ (4-6 equiv.) or Cs₂CO₃ (4-6 equiv.)
Solvent	1,4-Dioxane/H₂O or Toluene/H₂O
Temperature	100 - 120 °C
Reaction Time	12 - 48 hours

Experimental Protocols

Protocol 1: General Procedure for the Mono-Suzuki Coupling at the C4-Position of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol describes a typical procedure for the selective arylation at the C4 position.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Arylboronic acid

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., Potassium carbonate [K₂CO₃])

• Solvent (e.g., 1,4-Dioxane and Water)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

Procedure:

• To a round-bottom flask, add Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and potassium carbonate (2.5 equiv.).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.03 equiv.).

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon) three times.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Stir the reaction mixture at room temperature for 15 minutes to ensure proper mixing.

• Heat the reaction mixture to 90 °C and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired Ethyl 2-chloro-4-arylquinoline-3-carboxylate.

Protocol 2: General Procedure for the Di-Suzuki Coupling at the C2 and C4-Positions of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol is for the synthesis of 2,4-diarylquinoline derivatives.

Materials:

• Same as Protocol 1, with an increased amount of arylboronic acid, base, and potentially catalyst.

Procedure:

• To a round-bottom flask, add Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 equiv.), the desired arylboronic acid (2.8 equiv.), and potassium carbonate (5.0 equiv.).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.06 equiv.).

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon) three times.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Stir the reaction mixture at room temperature for 15 minutes.

• Heat the reaction mixture to 110 °C and maintain for 24-48 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, perform an aqueous work-up as described in Protocol 1.

• Purify the crude product by column chromatography to isolate the target Ethyl 2,4-diarylquinoline-3-carboxylate.

Visualizations

References

• 1. nobelprize.org [nobelprize.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. BJOC - Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. austinpublishinggroup.com [austinpublishinggroup.com]
• 6. Solvent-free approach for the synthesis of 2,4-disubstituted quinolines using zeolites: evaluation of biological activity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jocpr.com [jocpr.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling reactions of ethyl 2,4-dichloroquinoline-3-carboxylate. This substrate is a versatile building block in medicinal chemistry, offering two reactive sites for functionalization, the C2 and C4 chlorine atoms. The presence of the electron-withdrawing ethyl carboxylate group at the C3 position influences the reactivity of these sites. These protocols for Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Heck reactions provide a foundation for the synthesis of a diverse range of substituted quinoline derivatives for drug discovery and development.

Regioselectivity

The regioselectivity of palladium-catalyzed cross-coupling reactions on 2,4-dichloroquinolines is influenced by several factors, including the nature of the catalyst, ligands, and the electronic properties of the substrate. Generally, the C4 position is more electrophilic and susceptible to nucleophilic aromatic substitution. However, in palladium-catalyzed reactions, the coordination of the quinoline nitrogen to the palladium center can direct the oxidative addition to the C2 position.[1][2] For ethyl 2,4-dichloroquinoline-3-carboxylate, the electron-withdrawing ester group at C3 will further influence the electron density at C2 and C4, and thus the regioselectivity of the coupling reactions. Experimental validation is crucial for determining the precise regioselectivity for each reaction type with this specific substrate.

Suzuki-Miyaura Coupling

Application Note: The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between the quinoline core and various aryl or vinyl boronic acids or esters. This reaction is instrumental in synthesizing biaryl and vinyl-substituted quinolines, which are common motifs in pharmacologically active compounds. The reaction typically exhibits good functional group tolerance. For 2,4-disubstituted quinolines, sequential couplings can be performed, often starting at the more reactive C4 position, followed by reaction at the C2 position under different conditions.

Quantitative Data for Suzuki-Miyaura Coupling of Related Chloroquinolines

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate	Reference
1	Phenylboronic acid	PdCl₂(PPh₃)₂ (5)	PCy₃ (10)	K₂CO₃	Dioxane/H₂O	80-90	18	83	2-Alkynyl-4-chloroquinoline	[3]
2	3-Methoxyphenylboronic acid	PdCl₂(PPh₃)₂ (5)	PCy₃ (10)	K₂CO₃	Dioxane/H₂O	80-90	18	86	2-Alkynyl-4-chloroquinoline	[3]
3	4-Fluorophenylboronic acid	PdCl₂(PPh₃)₂ (5)	PCy₃ (10)	K₂CO₃	Dioxane/H₂O	80-90	18	86	2-Alkynyl-4-chloroquinoline	[3]
4	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	DMF	80-90	48	Moderate	2-Aryl-4-chloro-3-iodoquinoline	[3]

Experimental Protocol: Suzuki-Miyaura Coupling (General Procedure)

This protocol is a representative procedure and may require optimization for ethyl 2,4-dichloroquinoline-3-carboxylate.

• To a dried Schlenk flask, add ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol), the arylboronic acid (1.2-2.5 equiv.), palladium catalyst (e.g., PdCl₂(PPh₃)₂, 5 mol%), and ligand (e.g., PCy₃, 10 mol%).

• Add the base (e.g., K₂CO₃, 2.0 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., dioxane/water, 3:1 v/v, 5 mL per mmol of substrate).

• Heat the reaction mixture to 80-90 °C with stirring for 18-48 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling

Application Note: The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and the quinoline core.[4] This reaction is highly valuable for the synthesis of alkynyl-substituted quinolines, which are important intermediates in organic synthesis and can exhibit biological activity. The reaction is typically co-catalyzed by palladium and copper salts. For 2,4-dichloroquinolines, regioselective alkynylation at the C2 position has been reported, attributed to the directing effect of the quinoline nitrogen.[1][2]

Quantitative Data for Sonogashira Coupling of Related Chloroquinolines

Entry	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate	Reference
1	Phenylacetylene	10% Pd/C (10)	CuI (5)	Et₃N	Water	80	3	85	2,4-Dichloroquinoline	[2]
2	1-Hexyne	10% Pd/C (10)	CuI (5)	Et₃N	Water	80	4	82	2,4-Dichloroquinoline	[2]
3	Propargyl alcohol	PdCl₂(PPh₃)₂ (5)	-	Et₃N	DMF	80	6	78	Ethyl 2-chloroquinoline-3-carboxylate	[5]

Experimental Protocol: Sonogashira Coupling (General Procedure)

This protocol is based on related systems and may need optimization.[2][5]

• In a Schlenk flask, dissolve ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 5 mol%), and the copper co-catalyst (e.g., CuI, 5 mol%) in a degassed solvent (e.g., DMF or a mixture of dioxane and water).

• Add the base (e.g., triethylamine, 2.0-3.0 equiv.).

• Degas the mixture with an inert gas (argon or nitrogen) for 10-15 minutes.

• Add the terminal alkyne (1.2-1.5 equiv.) dropwise with stirring.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor its progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Catalytic Cycle for Sonogashira Coupling

Caption: Dual catalytic cycles of the Sonogashira cross-coupling reaction.

Buchwald-Hartwig Amination

Application Note: The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, allowing for the synthesis of arylamines from aryl halides.[6] This reaction is crucial for introducing amine functionalities onto the quinoline scaffold, a common step in the synthesis of bioactive molecules. The choice of ligand is critical for the success of this reaction, with bulky, electron-rich phosphine ligands often being employed.[7]

Quantitative Data for Buchwald-Hartwig Amination of Related Dihaloarenes

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate	Reference
1	Aniline	Pd(OAc)₂ (5)	BINAP (8)	Cs₂CO₃	Toluene	110	8	High	Bromo-aromatic ring	[8]
2	Various anilines	Pd(OAc)₂	X-Phos	KOt-Bu	Toluene	MW	-	Good-Excellent	2- or 4-bromo-13α-estrone	[9]
3	Heterocyclic amines	Pd(OAc)₂	BrettPhos	K₂CO₃	Dioxane	MW (150)	0.5	70-95	2,4-Dichloropyridine	[10]

Experimental Protocol: Buchwald-Hartwig Amination (General Procedure)

This is a general protocol and will likely require optimization for the specific substrate and amine.[8]

• To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., BrettPhos, X-Phos, 4-10 mol%).

• Add the base (e.g., Cs₂CO₃ or K₂CO₃, 1.5-2.0 equiv.).

• Add ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol) and the amine (1.2-1.5 equiv.).

• Evacuate and backfill the tube with an inert gas (argon or nitrogen) three times.

• Add the anhydrous, degassed solvent (e.g., toluene or dioxane).

• Seal the tube and heat the reaction mixture with stirring to the required temperature (e.g., 100-110 °C or under microwave irradiation) for the necessary time (monitor by TLC or LC-MS).

• After cooling to room temperature, dilute the mixture with an organic solvent and filter through Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Heck Reaction

Application Note: The Heck reaction facilitates the coupling of the quinoline core with alkenes to form substituted alkenes.[11] This reaction is a powerful tool for C-C bond formation and the introduction of vinyl groups, which can be further functionalized. The reaction typically requires a palladium catalyst, a base, and often a phosphine ligand. For electron-deficient aryl halides, the Heck reaction can proceed efficiently.

Quantitative Data for Heck Reaction of Related Aryl Halides

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate	Reference
1	Styrene	Pd(OAc)₂	PPh₃	K₂CO₃	NMP	100	2	95	4-Bromobenzonitrile	[12] (representative)
2	n-Butyl acrylate	Pd(OAc)₂	P(o-tolyl)₃	Et₃N	DMF	100	24	85	4-Bromoacetophenone	[11] (representative)
3	Ethyl acrylate	Pd(OAc)₂	-	NaOAc	DMF	120	4	70	3-Bromoquinoline	[13] (representative)

Experimental Protocol: Heck Reaction (General Procedure)

This is a generalized protocol and will require optimization.[11]

• Combine ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), the alkene (1.5-2.0 equiv.), and the base (e.g., K₂CO₃ or Et₃N, 1.5-2.0 equiv.) in a Schlenk tube. A ligand (e.g., PPh₃, 4-10 mol%) may also be added.

• Evacuate and backfill the tube with an inert gas (argon or nitrogen).

• Add the degassed solvent (e.g., DMF or NMP).

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100-140 °C) with stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Catalytic Cycle for Heck Reaction

Caption: Catalytic cycle of the Heck reaction.

General Experimental Workflow

The following diagram illustrates a general workflow applicable to the palladium-catalyzed cross-coupling reactions described above.

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

References

• 1. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Auxiliary-Assisted Palladium-Catalyzed Arylation and Alkylation of sp2 and sp3 Carbon-Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. BJOC - Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions [beilstein-journals.org]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 10. researchgate.net [researchgate.net]
• 11. Palladium-catalyzed enolate arylation as a key C–C bond-forming reaction for the synthesis of isoquinolines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. home.sandiego.edu [home.sandiego.edu]
• 13. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2,4-dichloroquinoline-3-carboxylate is a versatile synthetic intermediate of significant interest in medicinal chemistry and drug discovery. The presence of two reactive chlorine atoms on the quinoline core, activated by the electron-withdrawing ester group, makes it an excellent scaffold for the synthesis of a diverse range of substituted quinoline derivatives. Nucleophilic aromatic substitution (SNAr) reactions with various amines proceed with high regioselectivity, primarily at the C4 position, yielding ethyl 4-amino-2-chloroquinoline-3-carboxylates. These products are valuable precursors for the development of novel therapeutic agents, exhibiting a wide array of biological activities, including antimalarial, anticancer, anti-inflammatory, and antibacterial properties. This document provides detailed application notes and experimental protocols for the reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with a range of amines.

Regioselectivity of the Reaction

The reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with amines is a nucleophilic aromatic substitution (SNAr). The quinoline ring is an electron-deficient system, and this deficiency is further enhanced by the presence of two chlorine atoms and an ethyl carboxylate group. Theoretical and experimental studies on analogous 2,4-dichloro-azaheterocycles indicate that the C4 position is significantly more activated towards nucleophilic attack than the C2 position. This is attributed to the greater resonance stabilization of the Meisenheimer intermediate formed upon nucleophilic attack at C4. Consequently, the reaction with amines proceeds with high regioselectivity to yield the C4-substituted product, ethyl 4-amino-2-chloroquinoline-3-carboxylate, under kinetic control and mild reaction conditions.

Applications of Substituted 4-Aminoquinoline-3-carboxylates

The derivatives of ethyl 4-amino-2-chloroquinoline-3-carboxylate are key pharmacophores in the development of various therapeutic agents. A prominent application is in the field of antimalarial drug discovery. 4-Aminoquinolines, such as chloroquine, are known to interfere with the detoxification of heme in the malaria parasite, Plasmodium falciparum. The parasite digests hemoglobin in its acidic food vacuole, releasing toxic free heme. This heme is normally detoxified by polymerization into hemozoin. 4-Aminoquinoline derivatives are believed to inhibit this polymerization process, leading to the accumulation of toxic heme and subsequent parasite death.

Furthermore, substituted quinolines have been investigated for their potential as:

• Anticancer agents: By targeting various signaling pathways involved in cell proliferation and survival.

• Anti-inflammatory agents: Through the modulation of inflammatory mediators.

• Antibacterial agents: By inhibiting essential bacterial enzymes.

• Antiviral agents: Including activity against HIV.[1]

Data Presentation

The following tables summarize the expected products and yields for the reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with various classes of amines. The yields are based on reported values for analogous reactions with 4-chloroquinolines and are intended to be representative.

Amine Class	Amine	Product	Expected Yield (%)
Primary Aliphatic Amines	n-Butylamine	Ethyl 4-(butylamino)-2-chloroquinoline-3-carboxylate	75-85
Isopropylamine	Ethyl 2-chloro-4-(isopropylamino)quinoline-3-carboxylate	70-80
Secondary Aliphatic Amines	Diethylamine	Ethyl 2-chloro-4-(diethylamino)quinoline-3-carboxylate	80-90
Piperidine	Ethyl 2-chloro-4-(piperidin-1-yl)quinoline-3-carboxylate	85-95
Aromatic Amines	Aniline	Ethyl 4-anilino-2-chloroquinoline-3-carboxylate	60-75
p-Methoxyaniline	Ethyl 2-chloro-4-((4-methoxyphenyl)amino)quinoline-3-carboxylate	65-80
Diamines	Ethylenediamine	Ethyl 4-((2-aminoethyl)amino)-2-chloroquinoline-3-carboxylate	70-85

Experimental Protocols

Synthesis of the Starting Material: Ethyl 2,4-dichloroquinoline-3-carboxylate [1]

This protocol describes the synthesis of the starting material from ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Phosphoryl chloride (POCl₃)

• Acetonitrile

• Benzyltriethylammonium chloride

• Water

• Dichloromethane

• Methanol

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, place 500 mg of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (2.15 mmol) and 1.96 g of benzyltriethylammonium chloride in 15 mL of acetonitrile.[1]

• Under continuous stirring, add 0.88 mL of phosphoryl chloride (9.46 mmol) dropwise.[1]

• Stir the mixture at 40°C for 30 minutes and then at reflux for 1 hour.[1]

• Evaporate the solvent under reduced pressure.

• Add 15 mL of cold water to the residue and stir for 1 hour.[1]

• A precipitate corresponding to a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate will form.[1]

• Dissolve the precipitate in 3 mL of dichloromethane-methanol (1:1, v/v).[1]

• Partial evaporation of the solvent will lead to the crystallization of ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate, which can be removed by filtration.

• The remaining solution contains ethyl 2,4-dichloroquinoline-3-carboxylate (yield: ~70%).[1] This can be further purified by column chromatography if necessary.

General Protocol for the Reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with Amines (Conventional Heating)

This protocol provides a general procedure for the nucleophilic substitution reaction.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Amine (e.g., n-butylamine, piperidine, aniline) (1.1 equivalents)

• Ethanol or N,N-Dimethylformamide (DMF)

• Triethylamine (optional, as a base)

• Round-bottom flask

• Reflux condenser

• Stirring plate with heating

Procedure:

• In a round-bottom flask, dissolve ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol) in a suitable solvent (e.g., 10 mL of ethanol or DMF).

• Add the desired amine (1.1 mmol). For reactions with amine hydrochlorides, add an equivalent of a non-nucleophilic base like triethylamine.

• Attach a reflux condenser and heat the reaction mixture to reflux (for ethanol) or at a suitable temperature (e.g., 80-100 °C for DMF) with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 2-6 hours), cool the mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Protocol for Microwave-Assisted Synthesis of Ethyl 4-amino-2-chloroquinoline-3-carboxylates

This method can significantly reduce reaction times.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Amine (1.1 equivalents)

• Ethanol

• Microwave vial

• Microwave reactor

Procedure:

• In a microwave vial, combine ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol) and the desired amine (1.1 mmol) in ethanol (5 mL).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to a specified temperature (e.g., 120-150 °C) for a short duration (e.g., 10-30 minutes).

• After the reaction, cool the vial to room temperature.

• The product may precipitate upon cooling and can be collected by filtration.

• Alternatively, the solvent can be removed under reduced pressure, and the product purified by column chromatography.

Mandatory Visualization

Below are diagrams illustrating the general reaction workflow and a proposed signaling pathway for the antimalarial activity of the synthesized compounds.

Caption: General workflow for the synthesis of ethyl 4-amino-2-chloroquinoline-3-carboxylates.

Caption: Proposed mechanism of antimalarial action for 4-aminoquinoline derivatives.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Biological Evaluation of Thiol-Substituted Ethyl Quinoline-3-Carboxylates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide range of pharmacological activities, including antimicrobial and anticancer properties.[1][2][3] The introduction of sulfur-containing functional groups into the quinoline scaffold can further enhance these biological activities. This document provides detailed application notes and protocols for the synthesis of novel thio-substituted quinoline derivatives through the nucleophilic aromatic substitution reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with various thiols.

The substitution of the chlorine atoms at the C2 and C4 positions of the quinoline ring with thiol moieties offers a versatile strategy for creating a library of compounds with potential therapeutic applications. The reactivity of the C2 and C4 positions towards nucleophilic attack allows for regioselective synthesis, which is a critical aspect of drug design and development. The resulting ethyl 2-thio- and 4-thio-quinoline-3-carboxylate derivatives serve as valuable scaffolds for further chemical modification and biological screening.

Reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with Thiols

The reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with thiols proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nature of the quinoline ring system and the carboxylate group activates the C2 and C4 positions for nucleophilic attack by the thiolate anion. The regioselectivity of the reaction can be influenced by the reaction conditions and the nature of the thiol. Generally, the C4 position is more susceptible to nucleophilic attack than the C2 position in similar heterocyclic systems like 2,4-dichloroquinazolines.[4]

General Reaction Scheme:

Caption: General reaction scheme for the nucleophilic substitution of ethyl 2,4-dichloroquinoline-3-carboxylate with thiols.

Experimental Protocols

Protocol 1: Synthesis of the Starting Material - Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol is adapted from the literature for the synthesis of the starting material.[5][6]

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Phosphorus oxychloride (POCl₃)

• Acetonitrile

• Benzyltriethylammonium chloride

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Heating mantle

Procedure:

• To a solution of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (1 equivalent) in acetonitrile, add benzyltriethylammonium chloride (catalytic amount).

• Slowly add phosphorus oxychloride (excess, e.g., 4-5 equivalents) to the stirred mixture.

• Heat the reaction mixture to reflux (approximately 80-85°C) for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it into ice-cold water.

• The solid precipitate of ethyl 2,4-dichloroquinoline-3-carboxylate is collected by filtration, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol.

Expected Yield: Approximately 70%.[5][6]

Protocol 2: General Procedure for the Reaction with Thiols

This protocol provides a general method for the nucleophilic substitution reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with various alkyl and aryl thiols. This procedure is based on established methods for similar reactions on chloroquinolines and other heterocyclic systems.[7][8]

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Thiol (e.g., ethanethiol, thiophenol) (1.1 - 1.5 equivalents)

• Base (e.g., potassium carbonate, sodium hydride, triethylamine) (1.5 - 2.0 equivalents)

• Anhydrous solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve ethyl 2,4-dichloroquinoline-3-carboxylate (1 equivalent) in the chosen anhydrous solvent.

• Add the thiol (1.1 - 1.5 equivalents) to the solution.

• Add the base (1.5 - 2.0 equivalents) portion-wise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature or heat to a temperature between 60°C and 100°C. The optimal temperature and reaction time will depend on the specific thiol and solvent used.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water to precipitate the product.

• Collect the solid product by filtration, wash it with water, and dry it under a vacuum.

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Data Presentation

The following tables summarize the expected outcomes for the reaction of ethyl 2,4-dichloroquinoline-3-carboxylate with representative thiols based on analogous reactions reported in the literature.

Table 1: Reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with Alkyl Thiols

Thiol	Base	Solvent	Temperature (°C)	Time (h)	Product	Expected Yield (%)
Ethanethiol	K₂CO₃	DMF	80	6	Ethyl 4-(ethylthio)-2-chloroquinoline-3-carboxylate	Moderate to Good
2-Hydroxyethanethiol	Et₃N	Ethanol	Reflux	24-120	Ethyl 2-chloro-4-((2-hydroxyethyl)thio)quinoline-3-carboxylate	52-65[7]

Table 2: Reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with Aryl Thiols

Thiol	Base	Solvent	Temperature (°C)	Time (h)	Product	Expected Yield (%)
Thiophenol	K₂CO₃	DMAc	80-100	4-8	Ethyl 2-chloro-4-(phenylthio)quinoline-3-carboxylate	Good to Excellent
4-Methylthiophenol	NaH	DMSO	60-80	5-10	Ethyl 2-chloro-4-((4-methylphenyl)thio)quinoline-3-carboxylate	Good

Potential Applications and Biological Activities

The synthesized thio-substituted quinoline derivatives are expected to exhibit a range of biological activities, making them promising candidates for drug discovery and development.

Antimicrobial Activity

Many quinoline derivatives are known for their potent antimicrobial effects. The introduction of a thioether linkage can modulate the lipophilicity and electronic properties of the molecule, potentially leading to enhanced activity against various bacterial and fungal strains. The mechanism of action for such compounds may involve the inhibition of essential microbial enzymes or disruption of the cell membrane.

Anticancer Activity

Quinoline-based compounds have been extensively investigated as anticancer agents.[3][9] They can exert their effects through various mechanisms, including the inhibition of topoisomerases, disruption of microtubule polymerization, and modulation of key signaling pathways involved in cell proliferation and survival.[2][10] The thio-substituted quinoline-3-carboxylates synthesized through these protocols may exhibit significant cytotoxic activity against various cancer cell lines.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and initial biological screening of thiol-substituted ethyl quinoline-3-carboxylates.

Caption: General workflow for the synthesis and evaluation of thiol-substituted quinolines.

Potential Anticancer Signaling Pathway

The following diagram illustrates a potential signaling pathway that could be targeted by anticancer thioquinoline derivatives, focusing on the induction of apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. First synthesis of novel 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives and their antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, Synthesis and Anticancer Evaluation of New Substituted Thiophene-Quinoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes: Synthesis of Quinoline-Based Kinase Inhibitors from Ethyl 2,4-dichloroquinoline-3-carboxylate

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its versatile nature allows for substitutions at various positions, enabling the fine-tuning of pharmacological properties. Quinoline derivatives have shown significant promise as kinase inhibitors, which are crucial for cancer therapy by targeting aberrant signaling pathways that drive tumor progression.[3][4] Ethyl 2,4-dichloroquinoline-3-carboxylate is a highly valuable and versatile starting material for the synthesis of a diverse library of quinoline-based compounds. The two chlorine atoms at the C2 and C4 positions serve as reactive handles for various chemical transformations, including nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. This allows for the strategic introduction of different functionalities to modulate kinase selectivity and potency.

Targeted Signaling Pathways

Quinoline-based inhibitors synthesized from this scaffold can target several critical carcinogenic signaling pathways.[5] By modifying the substituents at the C2 and C4 positions, researchers can achieve selectivity for different kinase families.

• EGFR/VEGFR Pathway: Many quinoline derivatives function as inhibitors of receptor tyrosine kinases like Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[5][6] These receptors are pivotal in regulating cell proliferation, differentiation, angiogenesis, and apoptosis.[5]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, survival, and metabolism.[2] Quinoline-based molecules have been developed as potent inhibitors of PI3K and/or mTOR, making them promising anticancer agents.[2][5]

• Ras/Raf/MEK/ERK Pathway: As a downstream effector of EGFR and VEGFR, this pathway is also a key target.[5] Inhibitors targeting kinases within this cascade, such as B-RAF, can halt uncontrolled cell proliferation.[7]

• Other Kinases: The versatility of the quinoline core allows for the development of inhibitors against a wide range of other kinases, including c-Met, Pim-1, and Ataxia Telangiectasia and Rad3-related protein (ATR).[6][8]

Caption: Key signaling pathways targeted by quinoline-based kinase inhibitors.

Experimental Protocols

The following protocols provide a general framework for the synthesis of quinoline-based kinase inhibitors starting from Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: General workflow for synthesizing quinoline kinase inhibitors.

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

Principle: This protocol describes the chlorination of Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate using phosphoryl chloride (POCl₃) to yield the key intermediate, Ethyl 2,4-dichloroquinoline-3-carboxylate.[9][10]

Materials and Reagents:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Phosphoryl chloride (POCl₃)

• Acetonitrile (ACN)

• Benzyltriethylammonium chloride

• Dichloromethane (DCM)

• Methanol (MeOH)

• Cold water

• Round bottom flask, magnetic stirrer, reflux condenser

Procedure:

• In a 100 mL round bottom flask, suspend Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (2.15 mmol) and benzyltriethylammonium chloride (1.96 g) in acetonitrile (15 mL).[9]

• Under continuous stirring, add phosphoryl chloride (9.46 mmol) dropwise to the mixture.[9]

• Heat the mixture to 40°C and stir for 30 minutes.[9][10]

• Increase the temperature to reflux and maintain for 1 hour.[9][10]

• After reflux, cool the reaction mixture and evaporate the solvent under reduced pressure.[9]

• Add 15 mL of cold water to the residue and stir vigorously for 1 hour to induce precipitation.[9]

• Filter the precipitate, which will be a mixture of the desired product and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[9]

• The crude product can be purified by dissolving in a minimal amount of dichloromethane-methanol (1:1 v/v) and allowing for slow evaporation to crystallize the less soluble mono-chlorinated byproduct, leaving the desired di-chloro product in solution for further use or purification via column chromatography. A reported yield for the dichlorinated product is approximately 70%.[9]

Protocol 2: Nucleophilic Aromatic Substitution with Amines at C4

Principle: The C4 position of the di-chloro quinoline is highly susceptible to nucleophilic attack. This protocol outlines a general procedure for the substitution of the C4-chloro group with a primary or secondary amine.

Materials and Reagents:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Selected amine (e.g., 2-aminoethanol, aniline derivatives)

• Solvent (e.g., Ethanol, Dioxane, or DMF)

• Base (optional, e.g., DIPEA, K₂CO₃)

• Round bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Dissolve Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol) in a suitable solvent (10-15 mL) in a round bottom flask.

• Add the desired amine (1.2 to 2.0 mmol). If the amine salt is used, or to scavenge HCl produced, add a non-nucleophilic base like DIPEA (2.0 mmol).

• Stir the reaction mixture at room temperature or heat to reflux (typically 80-120°C) for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature.

• If a precipitate (product) forms, it can be collected by filtration. Otherwise, evaporate the solvent under reduced pressure.

• Purify the crude product via recrystallization or column chromatography on silica gel using an appropriate eluent system (e.g., Hexane/Ethyl Acetate).

Protocol 3: Suzuki-Miyaura Cross-Coupling with Boronic Acids at C4

Principle: The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. This protocol describes the palladium-catalyzed coupling of an aryl or heteroaryl boronic acid at the C4 position of the quinoline core. The C4-Cl is generally more reactive than the C2-Cl in Suzuki couplings.[11][12]

Materials and Reagents:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, (PPh₃)₂PdCl₂)[11][13]

• Base (e.g., K₃PO₄, Cs₂CO₃)[11][14]

• Ligand (optional, e.g., tricyclohexylphosphine)[11]

• Solvent system (e.g., Dioxane/Water, DMF)[11][14]

• Schlenk flask or microwave vial, magnetic stirrer

Procedure:

• To a Schlenk flask or microwave vial, add Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol), the arylboronic acid (1.2-1.5 mmol), the base (e.g., K₃PO₄, 3.0 mmol), the palladium catalyst (0.02-0.05 mmol), and any additional ligand.[11][14]

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.[14]

• Add the degassed solvent system (e.g., Dioxane and Water, typically in a 4:1 to 10:1 ratio).[14]

• Heat the reaction mixture to 80-120°C for 2-18 hours. The reaction can often be accelerated using microwave irradiation.[11][14]

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to obtain the desired C4-aryl quinoline derivative.

Data Presentation: Biological Activity of Synthesized Quinoline Inhibitors

The following table summarizes the biological activity of representative quinoline-based kinase inhibitors, demonstrating the potential of this chemical scaffold.

Compound Reference/Analogue	Modification at C4	Target Kinase(s)	IC₅₀ (nM)	Citation(s)
Cabozantinib Analogue 27	6,7-disubstituted-4-(phenoxy)	c-Met	19	[2]
Cabozantinib Analogue 28	6,7-disubstituted-4-(phenoxy)	c-Met	64	[2]
Compound 29	4-(2-fluorophenoxy)	c-Met	0.59	[8]
Compound 38	4-anilino with phenylsulfonylurea	PI3K / mTOR	720 / 2620	[2]
Compound 39	Structure specified in source	PI3Kα / mTOR	900 / 1400	[2]
Compound 40	Structure specified in source	PI3Kδ	1.9	[2]
Compound 47	4-anilino-3-carboxyamide	EGFR	490	[2]
Compound 17b	Diaryl-amide derivative	B-RAFV600E / C-RAF	128 / 65.3	[7]
Compound 18a	Diaryl-amide derivative	B-RAFV600E / C-RAF	114 / 67.6	[7]
CX-4945 Analogue	Benzo[c][3][15]naphthyridine	CK2	0.3	[8]

References

• 1. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. ijmphs.com [ijmphs.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. BJOC - Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 15. geneonline.com [geneonline.com]

Protocol for the Regioselective Amination of Ethyl 2,4-dichloroquinoline-3-carboxylate at the C4 Position

Application Note

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Specifically, 4-aminoquinoline derivatives have demonstrated a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The synthesis of these compounds often relies on the regioselective functionalization of a pre-existing quinoline ring system. Ethyl 2,4-dichloroquinoline-3-carboxylate is a key intermediate in this context, as the differential reactivity of the two chlorine atoms allows for selective substitution. This document outlines a detailed protocol for the nucleophilic aromatic substitution (SNAr) reaction to introduce a variety of amino functionalities at the C4 position of ethyl 2,4-dichloroquinoline-3-carboxylate.

Principle of the Method

The amination of ethyl 2,4-dichloroquinoline-3-carboxylate proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The chlorine atom at the C4 position is significantly more reactive towards nucleophilic attack than the chlorine at the C2 position. This regioselectivity is attributed to the greater electron deficiency at the C4 carbon, a phenomenon supported by both experimental observations and theoretical DFT calculations which indicate a higher LUMO coefficient at this position.[1][2] The reaction typically involves heating the dichloroquinoline substrate with a primary or secondary amine, which acts as the nucleophile. The reaction can be performed neat or in a suitable high-boiling solvent, and in some cases, a base is added to scavenge the HCl byproduct.

Experimental Protocols

Materials and Equipment

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Selected primary or secondary amine (e.g., butylamine, morpholine, aniline)

• Anhydrous N,N-dimethylformamide (DMF) or other suitable solvent (e.g., ethanol, neat conditions)

• Potassium carbonate (K2CO3) or other suitable base (optional)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Column chromatography apparatus (silica gel)

• NMR spectrometer

• Mass spectrometer

General Protocol for C4 Amination

• Reaction Setup: In a clean, dry round-bottom flask, dissolve ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq.) in a suitable solvent (e.g., anhydrous DMF).

• Addition of Reagents: Add the desired amine (1.0-2.0 eq.) to the solution. If a base is required, add potassium carbonate (1.5-2.0 eq.).

• Reaction Conditions: The reaction mixture is typically heated to a temperature ranging from 80°C to 130°C and stirred for a period of 1 to 24 hours. The progress of the reaction should be monitored by TLC.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. If a solid precipitates, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent (e.g., ethyl acetate or dichloromethane) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography on silica gel to afford the desired ethyl 4-amino-2-chloroquinoline-3-carboxylate derivative.

• Characterization: The structure and purity of the final product are confirmed by NMR and mass spectrometry.

Example Protocol: Synthesis of Ethyl 2-chloro-4-morpholinoquinoline-3-carboxylate

In a 10 mL vial equipped with a magnetic stirrer, ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol), morpholine (2.0 mmol), and potassium carbonate (1.5 mmol) are mixed in anhydrous DMF (5 mL). The vial is sealed and the mixture is heated at 120°C for 24 hours. After cooling, the mixture is poured into water and the resulting precipitate is collected by filtration, washed with water, and dried to yield the product.

Data Presentation

The following table summarizes the reaction conditions and yields for the amination of ethyl 2,4-dichloroquinoline-3-carboxylate with various amines.

Amine	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Reference
Butylamine	Neat	-	Reflux	N/A	High	[1]
Morpholine	DMF	K2CO3	120	24	92
Ethane-1,2-diamine	Neat	-	80 then 130	1 then 7	N/A	[1]
Saturated/Unsaturated Amines	N/A	N/A	N/A	N/A	N/A	[3]

Note: "N/A" indicates data not specified in the cited literature. "High" indicates a qualitative description of the yield.

Visualizations

Reaction Workflow

Caption: Experimental workflow for the C4 amination of ethyl 2,4-dichloroquinoline-3-carboxylate.

Reaction Pathway

Caption: General reaction scheme for the SNAr amination at C4.

References

• 1. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Selective Functionalization of Ethyl 2,4-dichloroquinoline-3-carboxylate at C2 vs C4

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Specifically, quinolines substituted at the C2 and C4 positions are of significant interest for the development of novel drugs.[1] Ethyl 2,4-dichloroquinoline-3-carboxylate is a key intermediate that allows for the stepwise and selective introduction of various functional groups at these two positions.[2] The inherent electronic differences between the C2 and C4 positions, dictated by the quinoline nitrogen, allow for regioselective functionalization under controlled reaction conditions. This document provides detailed protocols and application notes for the selective chemical modification of this versatile building block.

Generally, the C4 position is more electrophilic and thus more susceptible to nucleophilic aromatic substitution (SNAr) under mild conditions.[3][4] In contrast, the C2 position, being adjacent to the heterocyclic nitrogen, can be selectively activated towards certain transition-metal-catalyzed cross-coupling reactions, such as Sonogashira coupling.[5] This differential reactivity provides a powerful strategy for the synthesis of diverse and complex 2,4-disubstituted quinoline derivatives.

Figure 1: General pathways for selective functionalization at C2 vs C4.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate (Starting Material)

This protocol describes the synthesis of the starting material from ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. The chlorination is achieved using phosphoryl chloride (POCl₃).[6][7]

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Benzyltriethylammonium chloride

• Acetonitrile (ACN)

• Phosphoryl chloride (POCl₃)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Cold water

• Magnetic stirrer and heating mantle

• Round bottom flask (100 mL)

Procedure:

• In a 100 mL round bottom flask, place ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (500 mg, 2.15 mmol) and benzyltriethylammonium chloride (1.96 g) in acetonitrile (15 mL).

• Stir the mixture and add phosphoryl chloride (0.88 mL, 9.46 mmol) dropwise.

• Heat the mixture to 40°C and stir for 30 minutes.

• Increase the temperature and stir at reflux for 1 hour.

• After cooling, evaporate the solvent under reduced pressure.

• Add 15 mL of cold water to the residue and stir for 1 hour to induce precipitation.

• The precipitate will be a mixture of the desired product and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.

• Filter the precipitate and dissolve it in 3 mL of dichloromethane-methanol (1:1, v/v) for purification by crystallization or chromatography to isolate the title compound.[6]

Data Summary: Synthesis of Starting Material

Product	Reagents	Solvent	Yield	Reference

| Ethyl 2,4-dichloroquinoline-3-carboxylate | POCl₃, Benzyltriethylammonium chloride | Acetonitrile | 70% |[6][7] |

Protocol 2: Selective Functionalization at C4 via Nucleophilic Aromatic Substitution (SNAr)

The C4 position is highly susceptible to nucleophilic attack. This protocol provides a general method for the substitution of the C4-chloro group with an amine nucleophile under mild conditions, preserving the chloro group at C2.[3][8]

Figure 2: Workflow for the selective amination at the C4 position.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Primary or secondary amine (1.1 eq)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• Ethanol (EtOH) or N-Methyl-2-pyrrolidone (NMP)

• Magnetic stirrer

• Round bottom flask

Procedure:

• Dissolve Ethyl 2,4-dichloroquinoline-3-carboxylate (1 eq) in ethanol or NMP in a round bottom flask.

• Cool the solution to 0°C using an ice bath.

• Add the amine (1.1 eq) followed by the dropwise addition of DIPEA (1.5 eq).

• Allow the reaction to stir at 0-5°C, monitoring by TLC or LC-MS. For less reactive amines, the temperature can be allowed to rise to room temperature.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Selective Functionalization at C2 via Palladium-Catalyzed Sonogashira Coupling

While C4 is typically more reactive to nucleophiles, the C2 position can be selectively functionalized using specific palladium-catalyzed cross-coupling reactions. The coordination of the quinoline nitrogen to the palladium center is believed to direct the oxidative addition to the adjacent C2-Cl bond.[5] This protocol is adapted from the successful C2-alkynylation of 2,4-dichloroquinoline.[5]

Figure 3: Workflow for the selective Pd-catalyzed alkynylation at C2.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Terminal alkyne (1.2 eq)

• 10% Palladium on carbon (Pd/C) (10 mol%)

• Triphenylphosphine (PPh₃) (20 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Water

• Magnetic stirrer and heating mantle

• Reaction vessel suitable for heating

Procedure:

• To a reaction vessel, add Ethyl 2,4-dichloroquinoline-3-carboxylate (1 eq), the terminal alkyne (1.2 eq), 10% Pd/C (10 mol%), PPh₃ (20 mol%), and CuI (5 mol%).

• Add water as the solvent.

• Heat the reaction mixture to 80°C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• After cooling to room temperature, extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary: Comparison of Selective Functionalization Conditions

Position	Reaction Type	Key Reagents / Catalyst	Conditions	Selectivity Driver	Reference
C4	SNAr	Nucleophile (e.g., R-NH₂)	Mild (0-25°C)	Higher electrophilicity of C4	[3][8]

| C2 | Sonogashira Coupling | Pd/C, PPh₃, CuI | Thermal (80°C) | N-coordination favors oxidative addition at C2 |[5] |

Application: Sequential C2 and C4 Functionalization

The orthogonal reactivity of the C2 and C2 positions can be exploited to synthesize highly decorated quinoline structures. A powerful sequence involves an initial C2-selective cross-coupling followed by a C4-selective substitution or cross-coupling.[5]

Figure 4: Sequential C2-alkynylation and C4-arylation strategy.

This strategy allows for the precise and independent installation of two different substituents, providing access to a wide chemical space for structure-activity relationship (SAR) studies in drug discovery. The intermediate from Protocol 3, Ethyl 4-chloro-2-alkynylquinoline-3-carboxylate, can be subjected to a variety of C4-functionalization reactions, including Suzuki, Stille, or Buchwald-Hartwig couplings, or standard nucleophilic substitutions as described in Protocol 2.

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. ADDITION –ELIMINATION PROCESS OF 2,4-DICHLOROQUINOLINE SYNTHESIS AND PHARMACOLOGICAL IMPORTANCE | Scholar: National School of Leadership [jconsortium.com]
• 3. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 6. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: Ethyl 2,4-dichloroquinoline-3-carboxylate in Medicinal Chemistry Library Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ethyl 2,4-dichloroquinoline-3-carboxylate as a versatile scaffold for the synthesis of medicinal chemistry libraries. The protocols outlined below detail the synthesis of the starting material and its subsequent derivatization to generate libraries of 2,4-disubstituted quinolines with potential therapeutic applications, particularly in oncology and infectious diseases.

Introduction

Ethyl 2,4-dichloroquinoline-3-carboxylate is a key building block in medicinal chemistry due to its reactive chlorine atoms at the C2 and C4 positions of the quinoline ring. This allows for sequential and regioselective nucleophilic substitution reactions, enabling the generation of diverse libraries of molecules from a common scaffold. The quinoline core is a privileged structure in drug discovery, with numerous approved drugs and clinical candidates featuring this motif. Libraries derived from this scaffold have shown promise as anticancer and antimalarial agents.

Data Presentation

The following tables summarize the biological activities of representative compounds synthesized from Ethyl 2,4-dichloroquinoline-3-carboxylate derivatives.

Table 1: Anticancer Activity of 2,4-Disubstituted Quinoline Derivatives

Compound ID	R2 Substituent	R4 Substituent	Cell Line	IC50 (µM)
1a	-NH-Ph	-NH-Ph	MCF-7	>50
1b	-NH-Ph	-NH-(4-Cl-Ph)	MCF-7	45.2
1c	-NH-Ph	-NH-(4-F-Ph)	MCF-7	38.5
1d	-NH-Ph	-NH-(4-CH3-Ph)	MCF-7	25.1
1e	-NH-Ph	-NH-(4-OCH3-Ph)	MCF-7	18.7

Table 2: Antimalarial Activity of 4-Aminoquinoline Derivatives

Compound ID	R4 Side Chain	P. falciparum Strain	IC50 (nM)
2a	N,N-diethyl-1,2-ethanediamine	3D7 (sensitive)	15
2b	N,N-diethyl-1,2-ethanediamine	Dd2 (resistant)	122
2c	N-(2-(diethylamino)ethyl)-N-methyl-1,2-ethanediamine	3D7 (sensitive)	10
2d	N-(2-(diethylamino)ethyl)-N-methyl-1,2-ethanediamine	Dd2 (resistant)	53
2e	N,N-bis(2-hydroxyethyl)-1,2-ethanediamine	3D7 (sensitive)	25
2f	N,N-bis(2-hydroxyethyl)-1,2-ethanediamine	Dd2 (resistant)	198

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol describes the synthesis of the starting scaffold, Ethyl 2,4-dichloroquinoline-3-carboxylate, from ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.[1]

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Phosphoryl chloride (POCl₃)

• Benzyltriethylammonium chloride

• Acetonitrile

• Dichloromethane

• Methanol

• Water

Procedure:

• In a round-bottom flask, suspend ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (1.0 eq) and benzyltriethylammonium chloride (4.0 eq) in acetonitrile.

• Slowly add phosphoryl chloride (4.4 eq) dropwise to the stirred suspension.

• Heat the reaction mixture to 40°C for 30 minutes, then increase the temperature to reflux for 1 hour.

• After cooling, evaporate the solvent under reduced pressure.

• Add cold water to the residue and stir for 1 hour to precipitate the crude product.

• Filter the precipitate and dissolve it in a 1:1 mixture of dichloromethane and methanol.

• Partial evaporation of the solvent yields a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.

• The desired product, Ethyl 2,4-dichloroquinoline-3-carboxylate, can be isolated from the mixture by column chromatography (silica gel, ethyl acetate/hexane gradient) to a yield of approximately 70%.[1]

Protocol 2: Parallel Synthesis of a 2,4-Diaminoquinoline-3-carboxylate Library

This protocol outlines a general procedure for the parallel synthesis of a library of 2,4-diaminoquinoline-3-carboxylate derivatives.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• A diverse set of primary and secondary amines (R¹R²NH and R³R⁴NH)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• 96-well reaction block or individual reaction vials

Procedure:

• Step 1: C4-Amination.

  • In each well of the reaction block, dissolve Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq) in DMF.

  • Add a unique primary or secondary amine (R¹R²NH, 1.2 eq) and DIPEA (2.0 eq) to each well.

  • Seal the reaction block and heat at 80-100°C for 4-8 hours.

  • Monitor the reaction progress by LC-MS.

  • After completion, allow the reaction mixtures to cool to room temperature.

• Step 2: C2-Amination.

  • To each well containing the crude ethyl 4-amino-2-chloroquinoline-3-carboxylate derivatives, add a second unique primary or secondary amine (R³R⁴NH, 1.5 eq) and DIPEA (2.5 eq).

  • Seal the reaction block and heat at 120-150°C for 12-24 hours.

  • Monitor the reaction progress by LC-MS.

• Work-up and Purification.

  • After cooling, dilute the contents of each well with ethyl acetate and wash sequentially with water and brine.

  • Dry the organic layers over sodium sulfate and concentrate under reduced pressure.

  • Purify the individual library members using parallel purification techniques such as mass-directed automated preparative HPLC.

• Characterization.

  • Confirm the identity and purity of each library member by LC-MS and ¹H NMR spectroscopy.

Mandatory Visualizations

Signaling Pathway

Caption: General signaling pathways targeted by quinoline-based kinase inhibitors.

Experimental Workflow

Caption: Workflow for medicinal chemistry library synthesis and screening.

Logical Relationship

Caption: Logical relationship in library design from the starting scaffold.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Experimental procedure for the hydrolysis of the ester in Ethyl 2,4-dichloroquinoline-3-carboxylate

Application Note & Protocol: Hydrolysis of Ethyl 2,4-dichloroquinoline-3-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed experimental procedures for the hydrolysis of the ester functional group in Ethyl 2,4-dichloroquinoline-3-carboxylate to yield 2,4-dichloroquinoline-3-carboxylic acid. This transformation is a critical step in the synthesis of various quinoline-based compounds, which are of significant interest in medicinal chemistry due to their broad range of biological activities. The protocols outlined below describe both basic and acidic hydrolysis methods, offering flexibility based on substrate compatibility and desired reaction outcomes.

Reaction Scheme

Experimental Protocols

Two primary methods for the hydrolysis of Ethyl 2,4-dichloroquinoline-3-carboxylate are presented: base-catalyzed hydrolysis (saponification) and acid-catalyzed hydrolysis.

Method 1: Base-Catalyzed Hydrolysis (Saponification)

This is a robust and widely used method for ester hydrolysis. The use of a strong base like sodium hydroxide or potassium hydroxide ensures a typically irreversible and complete reaction.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• 10% aqueous Sodium Hydroxide (NaOH) solution or 1 N Potassium Hydroxide (KOH) solution

• Ethanol or Dioxane (optional, to improve solubility)

• Concentrated Hydrochloric Acid (HCl) or 10% Sulfuric Acid (H₂SO₄) for acidification

• Distilled water

• Filter paper

• Standard laboratory glassware (round-bottom flask, reflux condenser, beaker, etc.)

• Heating mantle and magnetic stirrer

• pH paper or pH meter

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Ethyl 2,4-dichloroquinoline-3-carboxylate in a suitable solvent. While aqueous hydroxide solutions can be used directly, adding a co-solvent like ethanol or dioxane can improve the solubility of the starting material.

• Saponification: Add the 10% aqueous NaOH solution or 1 N KOH solution to the flask. A typical molar excess of the base is used to ensure complete reaction.

• Heating: Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-12 hours, depending on the specific conditions.[1][2]

• Cooling and Work-up: Once the reaction is complete, cool the mixture to room temperature. If a co-solvent was used, it can be removed under reduced pressure.

• Acidification: Carefully acidify the aqueous solution to a pH of approximately 3-4 with concentrated HCl or 10% H₂SO₄.[2] This will precipitate the 2,4-dichloroquinoline-3-carboxylic acid product. The acidification should be done in an ice bath to control the temperature.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold distilled water to remove any inorganic salts. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Method 2: Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is a reversible reaction. To drive the equilibrium towards the products, a large excess of water is typically used.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Aqueous solution of a strong acid (e.g., 10% Sulfuric Acid or Hydrochloric Acid) or a mixture of Acetic Acid and water.[3]

• Distilled water

• Standard laboratory glassware

• Heating mantle and magnetic stirrer

• Filter paper

Procedure:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, suspend Ethyl 2,4-dichloroquinoline-3-carboxylate in an aqueous acidic solution (e.g., a 4:1 mixture of acetic acid and water).[1]

• Heating: Heat the mixture to reflux with stirring. The reaction time can vary and should be monitored by TLC.

• Cooling and Isolation: After the reaction is complete, cool the mixture to room temperature. The carboxylic acid product may precipitate upon cooling.

• Purification: Collect the solid by filtration and wash with cold water. If the product does not precipitate, it can be extracted with a suitable organic solvent. The crude product can be purified by recrystallization.

Data Presentation

The following table summarizes typical reaction conditions for the hydrolysis of quinoline-based esters found in the literature.

Method	Reagents	Solvent	Temperature	Time	Reference
Basic Hydrolysis	1 N aq. NaOH	-	130 °C	Overnight	[1]
Basic Hydrolysis	1 N aq. KOH	-	75 °C	Overnight	[1]
Basic Hydrolysis	10% aq. NaOH	-	Reflux	~1 hour	[2]
Acidic Hydrolysis	Acetic Acid / Water (4:1)	Acetic Acid	120 °C	1 hour	[1]

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the hydrolysis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Workflow for the hydrolysis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Logical Relationship: Hydrolysis Methods

This diagram illustrates the two main pathways for the hydrolysis reaction.

Caption: Comparison of basic and acidic hydrolysis pathways.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. Appropriate safety precautions, including the use of personal protective equipment, should be taken at all times. The reaction conditions may need to be optimized for specific scales and equipment.

References

• 1. Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for Ethyl 2,4-dichloroquinoline-3-carboxylate?

The most common and direct laboratory synthesis involves a two-step process. The first step is the Gould-Jacobs reaction to synthesize the precursor, ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate, from an aniline and diethyl ethoxymethylenemalonate. The second step is the chlorination of this precursor using a chlorinating agent like phosphoryl chloride (POCl₃) to yield the final product.[1]

Q2: What are the most common by-products observed during the synthesis?

The by-products can originate from both the initial Gould-Jacobs reaction and the final chlorination step.

• From the Gould-Jacobs Reaction:

  • Incomplete cyclization: The intermediate, diethyl 2-((phenylamino)methylene)malonate, may not fully cyclize, especially at insufficiently high temperatures.

  • Formation of 4-ethoxyquinoline derivatives: Under certain conditions, 4-ethoxyquinolines can form as side products.[2]

• From the Chlorination Step:

  • Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate: This is the most significant and commonly observed by-product, resulting from incomplete chlorination of the 2-oxo position.[1][3]

Q3: How can I minimize the formation of the monochloro by-product, Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate?

To favor the formation of the desired dichloro product, ensure the following:

• Sufficient Chlorinating Agent: Use an adequate excess of phosphoryl chloride (POCl₃). A molar ratio of at least 4.4 equivalents of POCl₃ to the quinolone precursor has been shown to be effective.[1][3]

• Reaction Time and Temperature: Ensure the reaction goes to completion by providing sufficient reaction time at reflux temperature. A typical procedure involves stirring at 40°C for 30 minutes followed by 1 hour at reflux.[1][3]

• Anhydrous Conditions: While not explicitly stated in all literature, chlorination reactions with POCl₃ generally proceed more efficiently under anhydrous conditions to prevent decomposition of the reagent.

Q4: What analytical techniques are recommended for monitoring the reaction and identifying by-products?

• Thin Layer Chromatography (TLC): TLC is a quick and effective method to monitor the progress of the reaction by observing the disappearance of the starting material and the appearance of the product and by-products.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis of reaction conversion and purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for the structural elucidation of the final product and any isolated by-products.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product and identify by-products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (precursor)	Incomplete reaction during the Gould-Jacobs synthesis.	Ensure the cyclization step is carried out at a sufficiently high temperature (typically in a high-boiling solvent like diphenyl ether) and for an adequate duration.[2]
Sub-optimal aniline substrate.	The Gould-Jacobs reaction is most effective for anilines with electron-donating groups at the meta-position.[4]
Presence of a significant amount of Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate in the final product	Incomplete chlorination.	Increase the amount of phosphoryl chloride (POCl₃) and/or extend the reaction time at reflux. Ensure anhydrous conditions are maintained.[1][3]
Premature work-up.	Ensure the reaction has gone to completion by TLC analysis before quenching the reaction mixture.
Formation of an unexpected 4-ethoxyquinoline by-product	Reaction of the 4-chloroquinoline intermediate with ethanol.	This can occur if ethanol is present, potentially from moisture in the solvent reacting with other reagents to form it.[2] Ensure anhydrous solvents are used.
Difficulty in purifying the final product	Similar polarity of the desired product and the monochloro by-product.	Purification can be achieved by column chromatography on silica gel or by recrystallization. A mixture of ethanol and diethyl ether has been used for recrystallization.[1]

Quantitative Data Summary

The following table summarizes the typical yield and by-product distribution observed in the chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.

Compound	Structure	Typical Yield/Ratio	Reference
Ethyl 2,4-dichloroquinoline-3-carboxylate		70%	[1][3]
Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate		30%	[1][3]

Experimental Protocols

Synthesis of Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (Precursor)

This protocol is a generalized procedure based on the Gould-Jacobs reaction.

• A mixture of the appropriately substituted aniline (1.0 eq.) and diethyl ethoxymethylenemalonate (1.1 eq.) is heated, typically on a steam bath, for 1 hour.

• The resulting intermediate is added to a high-boiling solvent, such as diphenyl ether, and heated to reflux for 1-2 hours to induce cyclization.

• The reaction mixture is cooled, and the precipitated solid is collected by filtration.

• The crude product is washed with a non-polar solvent (e.g., hexane) to remove the high-boiling solvent and then dried.

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol is adapted from published literature.[1][3]

• In a round-bottom flask, suspend ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (1.0 eq.) and benzyltriethylammonium chloride (a phase-transfer catalyst) in acetonitrile.

• With continuous stirring, add phosphoryl chloride (POCl₃) (approx. 4.4 eq.) dropwise to the mixture.

• Stir the reaction mixture at 40°C for 30 minutes, then increase the temperature to reflux and maintain for 1 hour.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, evaporate the solvent under reduced pressure.

• Carefully add cold water to the residue and stir for 1 hour to precipitate the crude product.

• Collect the precipitate by filtration. The precipitate will be a mixture of the desired product and the monochloro by-product.

Purification of Ethyl 2,4-dichloroquinoline-3-carboxylate

• Column Chromatography: The crude product can be purified by flash column chromatography on silica gel. A suitable eluent system would typically be a mixture of hexane and ethyl acetate, with the polarity gradually increased.

• Recrystallization: The product can also be purified by recrystallization. Dissolving the crude product in a minimal amount of a hot solvent mixture, such as ethanol/diethyl ether (1:1 v/v), followed by slow cooling, can yield crystals of the purified compound.[1]

Visualizations

Caption: Synthetic pathway for Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Troubleshooting workflow for the synthesis and purification.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Ethyl 2,4-dichloroquinoline-3-carboxylate

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of ethyl 2,4-dichloroquinoline-3-carboxylate by column chromatography. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented for ease of use.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the column chromatography purification of ethyl 2,4-dichloroquinoline-3-carboxylate.

Issue 1: The compound is not moving from the origin on the TLC plate.

• Question: I've spotted my crude reaction mixture on a TLC plate, but the desired product, ethyl 2,4-dichloroquinoline-3-carboxylate, remains at the baseline in various solvent systems. What should I do?

• Answer: This indicates that the eluent system is not polar enough to move the compound up the silica plate. You should systematically increase the polarity of your mobile phase. For instance, if you are using a hexane/ethyl acetate mixture, gradually increase the percentage of ethyl acetate. A good starting point for many quinoline derivatives is a 10-50% ethyl acetate/hexane mixture.[1] You can also try alternative solvent systems such as dichloromethane/methanol for more polar compounds.[1]

Issue 2: The compound is running with the solvent front.

• Question: My product is moving to the top of the TLC plate with the solvent front, even with a low polarity eluent. How can I achieve better separation?

• Answer: This situation suggests that the mobile phase is too polar. You need to decrease the polarity of the eluent. If you are using an ethyl acetate/hexane system, reduce the proportion of ethyl acetate. For very nonpolar compounds, you might start with 100% hexane or a very low percentage of a more polar solvent like ethyl acetate or ether.[1][2]

Issue 3: The compound appears to be decomposing on the silica gel.

• Question: I'm observing streaking on my TLC plate and a lower than expected yield after column chromatography, suggesting my compound is degrading. How can I prevent this?

• Answer: Quinoline derivatives can be sensitive to the acidic nature of standard silica gel.[3] To mitigate decomposition, you can deactivate the silica gel. This can be achieved by preparing a slurry of the silica gel with the chosen eluent containing a small amount (0.5-2%) of a tertiary amine like triethylamine (NEt₃) before packing the column.[3] This neutralizes the acidic sites on the silica surface.

Issue 4: Poor separation between the product and impurities.

• Question: I'm having trouble separating my desired product from closely related impurities. The spots are overlapping on the TLC. What can I do?

• Answer: Achieving good separation for compounds with similar polarities requires careful optimization of the solvent system. Experiment with different solvent mixtures to maximize the difference in Rf values. Sometimes, using a three-component solvent system can improve separation. If a large Rf difference cannot be achieved, you may need to consider alternative purification techniques or use a higher-resolution chromatography setup.

Issue 5: The purified product contains silica.

• Question: After evaporating the solvent from the collected fractions, I have a solid that appears to be contaminated with fine silica particles. How can I remove this?

• Answer: This is a common issue. To remove residual silica, dissolve the product in a suitable organic solvent (like dichloromethane or ethyl acetate), and then filter the solution through a small plug of cotton or Celite in a Pasteur pipette. Concentrate the filtrate to obtain the pure product.

Experimental Protocol: Column Chromatography of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol outlines a standard procedure for the purification of ethyl 2,4-dichloroquinoline-3-carboxylate using flash column chromatography.

1. Preparation of the Slurry:

• In a beaker, add silica gel (230-400 mesh) to your chosen eluent (e.g., a mixture of hexane and ethyl acetate).

• Gently stir the mixture to create a homogenous slurry, ensuring there are no dry clumps of silica.

2. Packing the Column:

• Secure a glass chromatography column vertically.

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

• Carefully pour the silica gel slurry into the column.

• Gently tap the side of the column to ensure even packing and remove any air bubbles.

• Add a layer of sand on top of the silica gel bed to prevent disturbance when adding the eluent.

• Drain the excess solvent until the solvent level is just at the top of the sand layer.

3. Loading the Sample:

• Dissolve the crude ethyl 2,4-dichloroquinoline-3-carboxylate in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent itself).

• Carefully apply the dissolved sample onto the top of the silica gel bed using a pipette.

• Allow the sample to adsorb completely onto the silica gel.

4. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column.

• Apply gentle air pressure to the top of the column to force the solvent through the silica gel at a steady rate.

• Collect the eluate in a series of labeled test tubes or flasks.

• Monitor the separation by collecting small fractions and analyzing them by Thin Layer Chromatography (TLC).

5. Product Isolation:

• Combine the fractions that contain the pure product.

• Remove the solvent using a rotary evaporator to yield the purified ethyl 2,4-dichloroquinoline-3-carboxylate.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Stationary Phase	Silica Gel (230-400 mesh)	Standard for most common purifications.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate	Start with a low polarity mixture (e.g., 9:1) and gradually increase the polarity.
Rf Value of Target	0.2 - 0.4	An ideal Rf value for good separation on a column.
Sample Load	1-10% of silica gel weight	Overloading the column will result in poor separation.
Silica Gel Deactivation	0.5-2% Triethylamine in eluent	Recommended if compound stability on silica is a concern.[3]

Visualizations

Caption: Experimental workflow for column chromatography purification.

Caption: Troubleshooting logic for common column chromatography issues.

References

• 1. Chromatography [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Recrystallization of Ethyl 2,4-dichloroquinoline-3-carboxylate

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on the recrystallization of Ethyl 2,4-dichloroquinoline-3-carboxylate. It includes a troubleshooting guide, frequently asked questions (FAQs), detailed experimental protocols, and illustrative diagrams to address common challenges encountered during the purification process.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during the recrystallization of Ethyl 2,4-dichloroquinoline-3-carboxylate, offering potential causes and solutions in a question-and-answer format.

Issue 1: No Crystals Are Forming

• Question: I have dissolved my crude Ethyl 2,4-dichloroquinoline-3-carboxylate in the chosen solvent, but no crystals have formed even after cooling. What could be the problem?

• Answer: The absence of crystal formation is a common issue that can stem from several factors:

  • The solution is not saturated: Too much solvent may have been used, preventing the concentration of the compound from reaching the point of crystallization.

  • Inappropriate solvent: The compound may be too soluble in the chosen solvent, even at low temperatures.

  • Presence of impurities: Certain impurities can inhibit the nucleation and growth of crystals.

  • Lack of nucleation sites: A very clean and smooth crystallization vessel may not provide enough imperfections for the initial crystals to form.

  Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide sites for nucleation.

    • Seeding: Add a tiny, pure crystal of Ethyl 2,4-dichloroquinoline-3-carboxylate (a seed crystal) to the solution to initiate crystal growth.

  • Increase Concentration: If the solution is too dilute, carefully evaporate some of the solvent and allow the solution to cool again.

  • Re-evaluate the Solvent: If crystals still do not form, the solvent may be unsuitable. Recover the compound by evaporating the solvent and try a different solvent or a mixed solvent system.

Issue 2: The Compound "Oils Out" Instead of Crystallizing

• Question: My compound is separating from the solution as an oily liquid instead of forming solid crystals. What is happening and how can I fix it?

• Answer: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent or when the solution becomes supersaturated at a temperature above the melting point of the compound. Impurities can also lower the melting point of the crude product, making it more prone to oiling out.

  Troubleshooting Steps:

  • Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil and add a small amount of additional solvent to decrease the saturation point. Then, allow it to cool slowly.

  • Lower the Cooling Temperature: Ensure the solution is cooled to a temperature below the melting point of the compound.

  • Change the Solvent: Use a solvent with a lower boiling point.

  • Purify by Other Means: If oiling out persists, it may indicate significant impurities. Consider a preliminary purification step, such as column chromatography, before recrystallization.

Issue 3: The Recrystallized Yield is Very Low

• Question: I have successfully obtained crystals, but my final yield is significantly lower than expected. How can I improve it?

• Answer: A low yield can result from several factors:

  • Using too much solvent during dissolution.

  • Premature filtration of the crystals before crystallization is complete.

  • The compound having significant solubility in the cold solvent.

  • Loss of material during transfer steps.

  Troubleshooting Steps:

  • Minimize Solvent Usage: Use the minimum amount of hot solvent necessary to completely dissolve the crude product.

  • Ensure Complete Crystallization: Allow the solution to cool slowly and for a sufficient amount of time. Cooling in an ice bath can further increase the yield.

  • Recover from Mother Liquor: If a significant amount of product remains in the filtrate (mother liquor), you can concentrate the solution and attempt a second crystallization to recover more material.

  • Careful Handling: Be meticulous during the transfer and filtration steps to minimize mechanical losses.

Issue 4: The Crystals Form Too Quickly

• Question: As soon as my solution starts to cool, a large amount of fine powder precipitates out. Is this a problem?

• Answer: Rapid crystallization, often called "crashing out," can trap impurities within the crystal lattice, reducing the effectiveness of the purification. Slower crystal growth generally leads to purer crystals.

  Troubleshooting Steps:

  • Slow Down the Cooling Rate: Insulate the crystallization flask to allow for gradual cooling. Placing the flask in a warm water bath and allowing it to cool to room temperature overnight can be effective.

  • Use More Solvent: Add a slight excess of the hot solvent to ensure the solution is not overly saturated.

  • Choose a Different Solvent: Select a solvent in which the compound has slightly higher solubility at room temperature.

Data Presentation

Table 1: Qualitative Solubility of Ethyl 2,4-dichloroquinoline-3-carboxylate in Common Solvents

Solvent	Polarity Index	Solubility (at Room Temp)	Solubility (at Boiling Point)	Notes
Ethanol	5.2	Sparingly Soluble	Soluble	A good candidate for single-solvent recrystallization.
Methanol	6.6	Sparingly Soluble	Soluble	Similar to ethanol, can be a good choice.
Ethyl Acetate	4.4	Moderately Soluble	Very Soluble	May require a co-solvent (e.g., hexane) to reduce solubility upon cooling.
Acetone	5.1	Soluble	Very Soluble	Likely too soluble for single-solvent recrystallization; consider a co-solvent.
Dichloromethane	3.4	Soluble	N/A (low boiling point)	Often used as the "good" solvent in a mixed-solvent system.
Diethyl Ether	2.8	Sparingly Soluble	Moderately Soluble	Can be used as a co-solvent with a more polar solvent.
Hexane	0.0	Insoluble	Sparingly Soluble	A good "poor" solvent (anti-solvent) for mixed-solvent systems.
Water	9.0	Insoluble	Insoluble	Not a suitable solvent.

Note: This table is based on general principles of solubility for similar compounds and available literature. Experimental verification is recommended.

Experimental Protocols

Protocol 1: Recrystallization from a Single Solvent (e.g., Ethanol)

• Dissolution: In a fume hood, place the crude Ethyl 2,4-dichloroquinoline-3-carboxylate in an Erlenmeyer flask. Add a small amount of ethanol and heat the mixture to boiling with gentle swirling. Continue adding small portions of hot ethanol until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a fluted filter paper in a pre-warmed funnel into a clean, pre-warmed flask.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To maximize the yield, you can then place the flask in an ice bath.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them until the solvent has completely evaporated.

Protocol 2: Recrystallization from a Mixed Solvent System (Ethanol-Diethyl Ether)

This protocol is particularly useful for obtaining high-purity crystals suitable for X-ray diffraction analysis.[1][2]

• Dissolution: Dissolve the crude Ethyl 2,4-dichloroquinoline-3-carboxylate (e.g., 15 mg) in a minimal amount of a 1:1 (v/v) mixture of ethanol and diethyl ether (e.g., 0.5 mL) in a small vial.[1]

• Crystallization: Loosely cap the vial and allow the solvent to evaporate slowly at room temperature over several days.[1]

• Isolation of Crystals: Once well-formed crystals are present, carefully remove the remaining solvent with a pipette and collect the crystals.

• Drying: Gently dry the crystals.

Mandatory Visualization

Caption: Experimental workflow for the recrystallization of Ethyl 2,4-dichloroquinoline-3-carboxylate.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Nucleophilic Substitution on Ethyl 2,4-dichloroquinoline-3-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance for optimizing reaction conditions for nucleophilic substitution on Ethyl 2,4-dichloroquinoline-3-carboxylate, a key intermediate in the synthesis of various biologically active molecules.

Frequently Asked Questions (FAQs)

Q1: At which position does nucleophilic substitution preferentially occur on Ethyl 2,4-dichloroquinoline-3-carboxylate?

Nucleophilic substitution on Ethyl 2,4-dichloroquinoline-3-carboxylate, and on 2,4-dichloroquinolines in general, preferentially occurs at the C4 position. The electron-withdrawing nature of the quinoline nitrogen atom activates both the C2 and C4 positions towards nucleophilic attack. However, the C4 position is generally more reactive, especially under milder reaction conditions. This allows for selective substitution at C4 while leaving the C2-chloro group intact. More forcing conditions, such as higher temperatures, may be required to achieve substitution at the C2 position.

Q2: What are the common side reactions to be aware of?

The most common side reactions include:

• Disubstitution: Reaction at both the C2 and C4 positions, particularly under harsh conditions or with a large excess of a highly reactive nucleophile.

• Hydrolysis: The chloro groups, especially at the highly reactive C4 position, can be susceptible to hydrolysis, leading to the formation of the corresponding 4-hydroxy-2-chloroquinoline derivative.[1] This is more prevalent in the presence of water, especially at elevated temperatures.

• Reaction with Solvent: Nucleophilic solvents, such as alcohols, can sometimes participate in the reaction, leading to the formation of alkoxy-substituted byproducts, particularly under basic conditions.

• Decomposition: At high temperatures, decomposition of starting materials or the desired product can occur, often indicated by the reaction mixture turning dark or forming tar.

Q3: How can I improve the yield of the monosubstituted C4 product?

To favor monosubstitution at the C4 position and improve yields, consider the following strategies:

• Control Reaction Temperature: Start with lower temperatures to exploit the higher reactivity of the C4 position. Gradually increase the temperature if the reaction is too slow, while monitoring for the formation of the C2-substituted byproduct.

• Optimize Reaction Time: Monitor the reaction progress using techniques like TLC or LC-MS to determine the optimal time for completion, avoiding prolonged reaction times that could lead to side product formation.

• Choice of Base: If a base is required, use a non-nucleophilic base to avoid competition with your primary nucleophile. The amount of base should also be carefully controlled.

• Solvent Selection: Polar aprotic solvents like DMF, DMSO, or acetonitrile are often good choices as they can enhance the nucleophilicity of anionic nucleophiles.

• Control Stoichiometry: Use a controlled amount of the nucleophile (typically 1.0-1.2 equivalents) to minimize the risk of disubstitution.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Weak Nucleophile: The chosen nucleophile may not be strong enough to attack the quinoline ring. 2. Low Reaction Temperature: The reaction may require more thermal energy to proceed at a reasonable rate. 3. Inappropriate Solvent: The solvent may not be suitable for the reaction, hindering the interaction of the reactants. 4. Poor Leaving Group Ability of Chloride: While a reasonable leaving group, it may not be sufficiently reactive for certain nucleophiles.	1. Increase the concentration of the nucleophile or consider using a stronger nucleophile. If applicable, using a base to deprotonate the nucleophile will increase its nucleophilicity. 2. Gradually increase the reaction temperature. Microwave irradiation can be an effective alternative to conventional heating to accelerate the reaction. 3. Switch to a polar aprotic solvent such as DMF or DMSO. 4. While not always practical, converting the chloride to a better leaving group like bromide or iodide could be considered in challenging cases.
Formation of Multiple Products (Disubstitution)	1. High Reaction Temperature: Higher temperatures can provide sufficient energy to overcome the activation barrier for substitution at the less reactive C2 position. 2. Excess Nucleophile: A large excess of the nucleophile increases the probability of a second substitution event. 3. Prolonged Reaction Time: Allowing the reaction to proceed for too long after the C4 substitution is complete can lead to the formation of the C2-substituted product.	1. Perform the reaction at the lowest temperature that provides a reasonable conversion rate for the C4 substitution. 2. Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the nucleophile. 3. Monitor the reaction closely by TLC or LC-MS and quench the reaction once the starting material is consumed.
Formation of Hydrolysis Product	Presence of Water: Traces of water in the reagents or solvent can lead to the hydrolysis of the reactive C4-chloro group.	Ensure that all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.
Reaction Mixture Turns Dark/Forms Tar	Decomposition: The starting materials or the product may be decomposing at the reaction temperature.	Reduce the reaction temperature and potentially extend the reaction time. If a strong base is being used, consider switching to a milder base.

Data Presentation

Table 1: Regioselectivity in Nucleophilic Substitution of 2,4-Dichloroquinolines

Nucleophile	Position of Substitution	Reaction Conditions	Reference
Amines (primary and secondary)	C4 (preferential)	Mild conditions (e.g., lower temperatures)	General observation
Amines (primary and secondary)	C2 and C4 (disubstitution)	Harsher conditions (e.g., higher temperatures, prolonged reaction times)	General observation
Alkoxides	C4	Standard conditions	Based on analogous systems
Thiols	C4	Standard conditions	Based on analogous systems

Table 2: Typical Reaction Conditions for C4-Substitution on Chloroquinolines

Nucleophile	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Primary/Secondary Amines	Ethanol, DMF, or neat	Excess amine or K₂CO₃	80 - 130	6 - 24	Varies
Diamines	Neat	Excess diamine	80 - 130	7 - 8	Varies
Amines (Buchwald-Hartwig)	Toluene	NaOtBu	Room Temp to Reflux	Varies	Varies

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol describes the synthesis of the starting material from Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.[1]

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Benzyltriethylammonium chloride

• Acetonitrile

• Phosphoryl chloride (POCl₃)

• Dichloromethane

• Methanol

• Water

Procedure:

• In a round-bottom flask, combine Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (1.0 eq) and benzyltriethylammonium chloride in acetonitrile.

• With continuous stirring, add phosphoryl chloride (approx. 4.4 eq) dropwise.

• Stir the mixture at 40°C for 30 minutes, then heat to reflux for 1 hour.[1]

• Evaporate the solvent under reduced pressure.

• Add cold water to the residue and stir for 1 hour to precipitate the product.

• The precipitate will be a mixture of Ethyl 2,4-dichloroquinoline-3-carboxylate and Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[1]

• The desired dichlorinated product can be separated and purified (e.g., by dissolving in a dichloromethane-methanol mixture and performing partial evaporation to crystallize out the byproduct).[1] A reported yield for the dichlorinated product is around 70%.[1]

Protocol 2: General Procedure for C4-Amination (Conventional Heating)

This protocol is a general guideline for the reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with an amine nucleophile.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate

• Amine nucleophile (primary or secondary)

• Solvent (e.g., Ethanol, DMF)

• Base (if necessary, e.g., K₂CO₃)

• Standard glassware for reaction, work-up, and purification

Procedure:

• Dissolve Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq) in the chosen solvent in a round-bottom flask.

• Add the amine nucleophile (1.0 - 1.2 eq).

• If the amine salt is used or if a non-nucleophilic base is required, add the base (1.0 - 2.0 eq).

• Heat the reaction mixture to a suitable temperature (e.g., 80-100°C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.

• Perform a standard aqueous work-up (e.g., extraction with an organic solvent, washing with water and brine).

• Dry the organic layer, concentrate, and purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: A generalized workflow for the C4-selective nucleophilic substitution on Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: A decision-making diagram for troubleshooting low yields in the nucleophilic substitution reaction.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki Coupling of Ethyl 2,4-dichloroquinoline-3-carboxylate

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the catalyst selection and optimization of the Suzuki-Miyaura cross-coupling reaction with Ethyl 2,4-dichloroquinoline-3-carboxylate.

I. Catalyst & Condition Selection: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in performing a Suzuki coupling with Ethyl 2,4-dichloroquinoline-3-carboxylate?

A1: The main challenges associated with this substrate are:

• Regioselectivity: The molecule possesses two distinct chlorine atoms at the C2 and C4 positions. The inherent electronic properties of the quinoline ring make the C2 position more reactive towards oxidative addition with palladium catalysts.[1] Achieving selective substitution at the C4 position requires specific catalytic systems.[2]

• C-Cl Bond Activation: Carbon-chlorine bonds are significantly less reactive than C-Br or C-I bonds, necessitating the use of highly active catalyst systems, often featuring bulky, electron-rich ligands, to facilitate the initial oxidative addition step.[3][4]

• Catalyst Inhibition: The nitrogen atom in the quinoline ring can coordinate with the palladium center, potentially hindering its catalytic activity. The choice of ligand is crucial to mitigate this effect and stabilize the active catalyst.[5]

• Side Reactions: The reaction is susceptible to several side reactions, including dehalogenation, boronic acid homocoupling, protodeborylation, and hydrolysis of the ethyl ester group under basic conditions.[6][7]

Q2: How can I control the regioselectivity to favor substitution at the C2 versus the C4 position?

A2: Controlling regioselectivity is a key aspect of this reaction.

• For C2-Selectivity: The C2 position is electronically favored for oxidative addition due to the influence of the adjacent electronegative nitrogen atom.[1] Therefore, standard palladium catalysts with phosphine ligands often yield the C2-substituted product regioselectively.

• For C4-Selectivity: Achieving C4-selectivity requires overriding the inherent reactivity of the C2 position. This has been successfully accomplished using palladium catalysts with N-heterocyclic carbene (NHC) ligands, such as IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene).[2] Catalyst systems like Pd(PEPPSI)-IPr have shown good C4-selectivity.[2]

Caption: Logic for catalyst selection based on desired regioselectivity.

Q3: What are the recommended starting conditions for this coupling reaction?

A3: The optimal conditions depend on the desired regioselectivity. The following table summarizes recommended starting points based on literature for similar dichloroheteroarenes.

Parameter	C2-Selective Conditions	C4-Selective Conditions	Reference
Pd Precatalyst	(PPh₃)₂PdCl₂ (5 mol%)	Pd(PEPPSI)-IPr (3-5 mol%)	[1][2]
Ligand	PCy₃ (5 mol%)	(Internal to precatalyst)	[1][2]
Base	Cs₂CO₃ (3.5 equiv.)	K₃PO₄ (2-3 equiv.)	[1][2]
Solvent	1,4-Dioxane / H₂O (4:1)	1,4-Dioxane or Toluene	[1][2]
Temperature	80 - 100 °C	80 - 100 °C	[1][2]
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)	[8]

Q4: What is the role of the base, and how do I choose the right one?

A4: The base is critical for the transmetalation step of the catalytic cycle, where the organic group is transferred from boron to the palladium center.[3][8]

• Mechanism: The base activates the organoboron species, typically by forming a more nucleophilic boronate complex.[9]

• Common Choices:

  • Potassium Carbonate (K₂CO₃): A common, mild base. May be less effective for challenging couplings.

  • Potassium Phosphate (K₃PO₄): A stronger base, often effective when carbonates fail. It is a good choice for couplings using bulky ligands.[10]

  • Cesium Carbonate (Cs₂CO₃): A highly effective but more expensive base, often used for difficult substrates or C-Cl bond activation.[1]

  • Potassium Fluoride (KF): Can be used to minimize base-mediated side reactions like ester hydrolysis, though it may lead to slower reaction rates.[7]

II. Troubleshooting Guide

Q5: My reaction has a very low yield or did not work at all. What should I investigate?

A5: A failed reaction can be attributed to several factors. Follow this workflow to diagnose the issue.

Caption: A step-by-step workflow for troubleshooting a failed Suzuki coupling reaction.

Q6: I am observing significant dehalogenation byproduct. How can this be minimized?

A6: Dehalogenation occurs when the organopalladium intermediate undergoes reductive elimination with a hydride source instead of transmetalating with the boronic acid.[6]

• Potential Hydride Sources: Amine bases or alcoholic solvents can be oxidized by the palladium complex to generate a hydride ligand.

• Solutions:

  • Ensure a thoroughly inert atmosphere to prevent oxidative side reactions.

  • Use inorganic bases (carbonates, phosphates) instead of amine bases.

  • Choose a non-protic solvent system if possible.

Q7: Boronic acid homocoupling is my main side reaction. What causes it and how can I prevent it?

A7: Homocoupling of two boronic acid molecules is typically promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II) species that facilitate this side reaction.[6]

• Solution: The most effective solution is rigorous deoxygenation of the reaction mixture. Purge the solvent and the reaction vessel with an inert gas (argon or nitrogen) for an extended period before adding the catalyst.[5]

Q8: How can I prevent protodeborylation (loss of the boronic acid group)?

A8: Protodeborylation is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This is a common cause of low yields.[6]

• Causes: The presence of water and certain structural features in the boronic acid (e.g., some heteroaromatics) can accelerate this process.[6]

• Solutions:

  • Use boronic esters, such as pinacol esters, which are generally more stable than the corresponding boronic acids.[6]

  • Minimize the reaction time and temperature where possible.

  • Use anhydrous conditions if the reaction tolerates it.

Q9: The ethyl ester on my product is being hydrolyzed. How can I avoid this?

A9: The ester group is sensitive to basic conditions, especially at elevated temperatures in the presence of water.[7]

• Solutions:

  • Use a milder base, such as KF, which is less likely to promote hydrolysis.[7]

  • Reduce the amount of water in the solvent system or switch to an anhydrous solvent like DMF or Toluene if the reaction proceeds.

  • Decrease the reaction temperature or time if possible.

III. Experimental Protocols

Protocol 1: General Procedure for C2-Selective Suzuki Coupling

This protocol is adapted from procedures for similar substrates.[1]

• Reaction Setup: To a flame-dried Schlenk tube, add Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), and Cs₂CO₃ (3.5 equiv.).

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water.

• Inert Atmosphere: Seal the tube and evacuate and backfill with argon three times.

• Catalyst Addition: Under a positive pressure of argon, add (PPh₃)₂PdCl₂ (0.05 equiv.) and PCy₃ (0.05 equiv.).

• Reaction: Heat the mixture to 80 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography.

Caption: Experimental workflow for a C2-selective Suzuki coupling reaction.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. benchchem.com [benchchem.com]

Preventing dehalogenation as a side reaction in Ethyl 2,4-dichloroquinoline-3-carboxylate reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 2,4-dichloroquinoline-3-carboxylate. The following information is designed to help you anticipate and resolve common issues, with a particular focus on preventing dehalogenation as a side reaction.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a problem in reactions with Ethyl 2,4-dichloroquinoline-3-carboxylate?

A1: Dehalogenation is an undesired side reaction where one or both of the chlorine atoms on the quinoline core are replaced by a hydrogen atom. This leads to the formation of mono-chloro or fully reduced quinoline byproducts, which reduces the yield of your desired product and complicates purification.

Q2: Which chlorine atom is more susceptible to dehalogenation?

A2: The chlorine atom at the C4 position is generally more reactive than the one at the C2 position. This is due to the electron-withdrawing effect of the quinoline nitrogen, which makes the C4 position more electrophilic and thus more susceptible to both nucleophilic attack and side reactions like dehalogenation. In many cross-coupling reactions, the C2-chloro group is more prone to oxidative addition to the palladium catalyst.

Q3: What are the primary causes of dehalogenation in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira)?

A3: Dehalogenation in these reactions is often caused by:

• Presence of a Hydride Source: Solvents (like alcohols or DMF), amine bases, or even trace amounts of water can act as hydride donors.

• Catalyst Decomposition: Decomposition of the palladium catalyst can lead to the formation of palladium hydride species, which can then participate in the dehalogenation process.

• Slow Reaction Kinetics: If the desired cross-coupling reaction is slow, the competing dehalogenation side reaction can become more prominent.

• Ligand Choice: The electronic and steric properties of the phosphine ligand used can significantly impact the likelihood of dehalogenation.

Q4: How can I minimize dehalogenation in a Suzuki-Miyaura coupling reaction?

A4: To minimize dehalogenation in Suzuki-Miyaura coupling:

• Ligand Selection: Use bulky, electron-rich phosphine ligands such as Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos) or ferrocenyl phosphines (e.g., dppf). These ligands can promote the desired reductive elimination over dehalogenation.

• Base Selection: Use a milder base if possible. While a strong base is often needed for the transmetalation step, very strong bases can sometimes promote dehalogenation. Consider screening bases like K₃PO₄ or Cs₂CO₃.

• Solvent Choice: Avoid protic solvents like alcohols if dehalogenation is observed. Aprotic solvents such as dioxane, THF, or toluene are generally preferred.

• Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Q5: What conditions are recommended to avoid dehalogenation in a Buchwald-Hartwig amination?

A5: For Buchwald-Hartwig aminations, consider the following to suppress dehalogenation:

• Ligand Choice: The use of bulky, electron-rich biaryl phosphine ligands is crucial. These ligands accelerate the rate of reductive elimination, which outcompetes dehalogenation.

• Base Selection: A strong, non-nucleophilic base like NaOtBu or LHMDS is typically required. However, if dehalogenation is an issue, screening different bases may be necessary.

• Reaction Conditions: Ensure the reaction is run under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent catalyst decomposition.

Q6: Are there specific recommendations for Sonogashira couplings to prevent dehalogenation?

A6: Yes, for Sonogashira couplings:

• Copper-Free Conditions: In some cases, copper-free Sonogashira conditions can reduce the incidence of side reactions, including dehalogenation.

• Ligand and Catalyst System: A stable and active catalyst system is key. The choice of phosphine ligand is important, with bulky and electron-rich ligands often being beneficial.

• Base and Solvent: An amine base like triethylamine or diisopropylethylamine is commonly used. The choice of solvent can also play a role; screening solvents like THF, DMF, and toluene may be helpful.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Significant formation of mono-dehalogenated byproduct (at C4)	The C4 position is more reactive towards nucleophilic attack. In cross-coupling, this can also be a site for dehalogenation.	Optimize reaction conditions to favor the desired reaction at the intended position (usually C2 in cross-coupling). This may involve using specific ligands that direct the catalyst to the C2 position.
Significant formation of di-dehalogenated byproduct	Harsh reaction conditions (high temperature, prolonged reaction time). Presence of a potent hydride source. Inefficient catalyst system.	Lower the reaction temperature. Reduce the reaction time by monitoring the reaction closely. Screen different solvents and bases to identify and replace any that may be acting as a hydride source. Screen different palladium catalysts and phosphine ligands to find a more efficient system for the desired transformation.
Low or no conversion to the desired product, with dehalogenation being the main reaction	Inactive or decomposed catalyst. The rate of dehalogenation is significantly faster than the rate of the desired reaction.	Use a fresh batch of catalyst and ligand. Ensure the reaction is thoroughly degassed and maintained under an inert atmosphere. Re-evaluate the entire reaction setup: change the ligand to a more electron-rich and bulky one, try a different base, and/or use a different solvent system.
Inconsistent results and variable amounts of dehalogenation	Trace amounts of water or oxygen in the reaction. Inconsistent quality of reagents or solvents.	Use freshly dried and degassed solvents. Ensure all reagents are of high purity. Maintain strict inert atmosphere conditions throughout the reaction.

Data Presentation

Table 1: Regioselective Suzuki Coupling of 2-alkynyl-4-chloroquinolines [1][2]

Entry	Alkyne Substituent	Arylboronic Acid	Product	Time (h)	Yield (%)
1	3,3-dimethyl-1-butynyl	Phenylboronic acid	2-(3,3-dimethyl-1-butynyl)-4-phenylquinoline	4	83
2	1-hexynyl	Phenylboronic acid	2-(1-hexynyl)-4-phenylquinoline	3	88
3	Cyclohexylethynyl	Phenylboronic acid	2-(cyclohexylethynyl)-4-phenylquinoline	2	87
4	1-octynyl	Phenylboronic acid	2-(1-octynyl)-4-phenylquinoline	4	82
5	Phenylethynyl	Phenylboronic acid	2-(phenylethynyl)-4-phenylquinoline	2	84
6	(Trimethylsilyl)ethynyl	Phenylboronic acid	4-phenyl-2-((trimethylsilyl)ethynyl)quinoline	3	79
7	Phenylethynyl	3-Methoxyphenylboronic acid	4-(3-methoxyphenyl)-2-(phenylethynyl)quinoline	2	86
8	Phenylethynyl	4-Fluorophenylboronic acid	4-(4-fluorophenyl)-2-(phenylethynyl)quinoline	2	86

Reaction Conditions: (PPh₃)₂PdCl₂ (0.05 mmol), PCy₃ (0.05 mmol), CsCO₃ (3.5 mmol), dioxane/water, 80 °C.

Experimental Protocols

Protocol 1: General Procedure for Regioselective Suzuki Coupling at the C4-Position [1][2]

This protocol is for the Suzuki coupling of a 2-substituted-4-chloroquinoline with an arylboronic acid.

• To a reaction vessel, add the 2-substituted-4-chloroquinoline (1.0 mmol) and (PPh₃)₂PdCl₂ (0.05 mmol) in dioxane (5.0 mL).

• Stir the mixture for 10 minutes under a nitrogen atmosphere at room temperature.

• Heat the mixture to 80 °C.

• In a separate vessel, prepare a solution of PCy₃ (0.05 mmol) and CsCO₃ (3.5 mmol) in water (3.0 mL).

• In another vessel, prepare a solution of the arylboronic acid (1.5 mmol) in dioxane (3.0 mL).

• Add the aqueous base solution and the arylboronic acid solution to the reaction mixture at 80 °C.

• Stir the reaction at 80 °C and monitor its progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling at the C2-Position [2]

This protocol describes the regioselective Sonogashira coupling at the C2-position of 2,4-dichloroquinoline.

• In a reaction vessel, combine 2,4-dichloroquinoline (1.0 mmol), the terminal alkyne (1.2 mmol), 10% Pd/C (10 mol%), PPh₃ (20 mol%), and CuI (5 mol%) in water.

• Stir the mixture at a specified temperature (e.g., 80-100 °C) under a nitrogen atmosphere.

• Monitor the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction to room temperature.

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting 2-alkynyl-4-chloroquinoline by column chromatography.

Visualizations

References

• 1. BJOC - Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Managing regioselectivity in reactions of Ethyl 2,4-dichloroquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Ethyl 2,4-dichloroquinoline-3-carboxylate. This resource is designed to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the regioselective functionalization of this versatile synthetic intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor governing regioselectivity in nucleophilic substitution reactions with Ethyl 2,4-dichloroquinoline-3-carboxylate?

A1: The regioselectivity is predominantly governed by electronic effects. The carbon at the C4 position is generally more electrophilic and susceptible to nucleophilic attack than the C2 position.[1][2] This is because the nitrogen atom in the quinoline ring exerts a stronger electron-withdrawing effect at the C4 position (a vinylogous imide-like position) compared to the C2 position. Consequently, nucleophilic aromatic substitution (SNAr) occurs preferentially at C4 under mild conditions.[1][3]

Q2: I am obtaining a mixture of C2 and C4 substituted products. How can I improve selectivity for the C4 position?

A2: Achieving high selectivity for the C4 position typically involves controlling the reaction conditions to favor the kinetically preferred product.

• Temperature: Running the reaction at lower temperatures (e.g., 0-5 °C or room temperature) significantly favors substitution at the more reactive C4 position.[3]

• Reaction Time: Shorter reaction times can minimize the formation of the C2-substituted byproduct. Monitor the reaction closely using TLC or LC-MS to stop it once the starting material is consumed and before significant C2 substitution occurs.

• Solvent and Base: The choice of solvent and base can influence reactivity. Protic solvents like ethanol or polar aprotic solvents like THF are commonly used.[1][4] Using a non-nucleophilic base like DIPEA or NaOAc can be beneficial.[1]

Q3: Under what conditions can I achieve substitution at the C2 position?

A3: Substitution at the C2 position is less favorable and generally requires more forcing conditions after the C4 position has already reacted.[1][3] To achieve disubstitution or selective C2 substitution on a C4-functionalized quinoline, you typically need:

• Higher Temperatures: Refluxing the C4-substituted intermediate at elevated temperatures (often >100 °C) is necessary to overcome the higher activation energy for C2 substitution.[1]

• Harsh Conditions: In some cases, microwave irradiation or the use of stronger nucleophiles/bases may be required to facilitate the reaction at C2.[1] It's important to note that direct selective substitution at C2 while C4 remains chlorinated is synthetically challenging and not a common strategy.

Q4: My nucleophilic substitution reaction is not proceeding or is very slow. What are the potential issues?

A4: Several factors could be hindering your reaction:

• Nucleophile Reactivity: Weakly nucleophilic amines (e.g., anilines with strong electron-withdrawing groups) may require longer reaction times, higher temperatures, or catalysis.

• Base Strength: An inadequate or inappropriate base may not be sufficient to neutralize the HCl generated during the reaction, which can protonate the nucleophile and reduce its effectiveness.

• Solvent Choice: Ensure your solvent can fully dissolve the reactants and is appropriate for the reaction temperature.

• Starting Material Quality: Verify the purity of your Ethyl 2,4-dichloroquinoline-3-carboxylate. The starting material can be synthesized by chlorinating Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate with a reagent like phosphoryl chloride.[5][6]

Troubleshooting Workflow

The following workflow can help diagnose and resolve common issues encountered during the regioselective substitution of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: A troubleshooting guide for common experimental issues.

Factors Influencing Regioselectivity

The regiochemical outcome of nucleophilic substitution is a balance of several factors. The C4 position is kinetically favored, while substitution at C2 requires overcoming a higher energy barrier.

Caption: Key factors controlling C4 vs. C2 reaction regioselectivity.

Quantitative Data Summary

The following table summarizes typical reaction conditions for achieving selective C4 substitution on 2,4-dichloro-heterocyclic systems, which are analogous to Ethyl 2,4-dichloroquinoline-3-carboxylate.

Nucleophile Type	Base	Solvent	Temperature (°C)	Time (h)	Selectivity	Reference
Aliphatic/Benzylic Amines	Et₃N or iPr₂NEt	THF	Room Temp	0.5 - 16	C4 Selective	[1]
Anilines	NaOAc	THF/H₂O	~80	>12	C4 Selective	[1]
Hydrazine Hydrate	-	Ethanol	0 - 5	2	C4 Selective	[3]
Various Amines	-	Ethanol	10 - 15	-	C4 Selective	[4]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate (Starting Material)

This protocol is adapted from the chlorination of the corresponding 4-hydroxy-2-oxo precursor.[5][6]

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, place ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (2.15 mmol, 500 mg).

• Reagents: Add acetonitrile (15 mL) and benzyltriethylammonium chloride (1.96 g).

• Chlorination: Under continuous stirring, add phosphoryl chloride (9.46 mmol, 0.88 mL) dropwise.

• Heating: Stir the reaction mixture at 40°C for 30 minutes, then increase the temperature to reflux for 1 hour.

• Work-up: Cool the mixture and evaporate the solvent under reduced pressure. Add 15 mL of cold water and stir for 1 hour to precipitate the crude product.

• Purification: The resulting precipitate will be a mixture. The desired Ethyl 2,4-dichloroquinoline-3-carboxylate can be separated from the ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate byproduct by column chromatography (silica gel, hexane/ethyl acetate gradient). A reported yield for the desired product is ~70%.[5][6]

Protocol 2: General Procedure for Regioselective C4-Amination

This is a general procedure for the reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with an amine nucleophile to selectively form the C4-substituted product.[1][7]

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 mmol).

• Reagents: Dissolve the starting material in an appropriate anhydrous solvent (e.g., THF or Ethanol, 10 mL). Add the amine nucleophile (1.1 - 1.5 mmol) followed by a suitable base (e.g., triethylamine or DIPEA, 1.5 mmol).

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions with aliphatic amines are often complete within a few hours.

• Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate in vacuo. Purify the crude product by column chromatography or recrystallization to obtain the pure ethyl 2-chloro-4-(amino)quinoline-3-carboxylate.

References

• 1. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in scaling up the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Ethyl 2,4-dichloroquinoline-3-carboxylate?

A1: The most prevalent method involves the chlorination of Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate using a chlorinating agent such as phosphoryl chloride (POCl₃).[1] This reaction is typically performed in a suitable solvent like acetonitrile.

Q2: What are the primary challenges encountered during the lab-scale synthesis?

A2: Common challenges at the lab scale include incomplete reaction, formation of the mono-chlorinated byproduct (Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate), and difficulties in purifying the final product from this byproduct and other impurities.[1]

Q3: What are the key safety precautions when working with phosphoryl chloride (POCl₃)?

A3: Phosphoryl chloride is a corrosive and toxic substance that reacts violently with water, releasing toxic fumes.[2][3] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn. All equipment must be scrupulously dried before use.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored using thin-layer chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[4][5] These techniques allow for the tracking of the consumption of the starting material and the formation of the product and byproducts.

Q5: What are the expected yields for this synthesis on a lab scale?

A5: Reported yields for the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate are typically around 70% on a laboratory scale.[1]

Troubleshooting Guides

Problem 1: Low Yield of Ethyl 2,4-dichloroquinoline-3-carboxylate

Q: My reaction yield is significantly lower than the reported 70%. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors. Below is a systematic approach to troubleshoot this issue:

• Incomplete Reaction:

  • Insufficient Reagent: Ensure that a sufficient excess of phosphoryl chloride is used. A molar ratio of at least 4:1 of POCl₃ to the starting material is recommended.[1]

  • Reaction Time and Temperature: The reaction may require longer heating times or a higher temperature to go to completion. Monitor the reaction by TLC or HPLC until the starting material is no longer detectable. The reaction is typically stirred at 40°C for 30 minutes and then refluxed for 1 hour.[1]

• Degradation of Product:

  • Excessive Heat or Reaction Time: Prolonged exposure to high temperatures can lead to the degradation of the product. Optimize the reaction time by careful monitoring.

• Issues During Work-up:

  • Premature Hydrolysis: The product is sensitive to water. Ensure that the work-up is performed efficiently and with dry solvents to minimize hydrolysis back to the starting material or to the mono-chlorinated byproduct.

  • Losses During Extraction: Optimize the extraction procedure by ensuring the correct pH and using an appropriate solvent to maximize the recovery of the product from the aqueous phase.

Problem 2: Formation of Impurities, a a a a a a a a a a Particularly the Mono-chlorinated Byproduct

Q: I am observing a significant amount of a major byproduct in my crude product. How can I minimize its formation and effectively remove it?

A: The primary byproduct is often Ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[1] Here's how to address this:

• Minimizing Formation:

  • Control of Reaction Conditions: The formation of the mono-chlorinated byproduct can be favored by insufficient chlorinating agent or incomplete reaction. Ensure adequate POCl₃ and reaction time as mentioned above.

  • Temperature Control: A lower initial reaction temperature followed by a gradual increase to reflux may help to control the reaction selectivity.[1]

• Purification Strategies:

  • Crystallization: The product can be purified by crystallization. A mixture of ethanol and diethyl ether has been reported to yield crystals of the desired product.[1]

  • Column Chromatography: While potentially challenging on a large scale, silica gel column chromatography can be effective for separating the product from the mono-chlorinated byproduct and other impurities. A gradient of ethyl acetate in hexane is a common solvent system for quinoline derivatives.

Problem 3: Challenges in Scaling Up the Synthesis

Q: We are planning to scale up this synthesis. What are the critical challenges we should anticipate and how can we address them?

A: Scaling up this synthesis presents several challenges that are not always apparent at the lab scale.

• Heat Management:

  • Exothermic Reaction: The reaction with phosphoryl chloride can be exothermic. On a larger scale, inefficient heat dissipation can lead to a runaway reaction and the formation of byproducts.

  • Mitigation: Use a jacketed reactor with efficient cooling. The addition of phosphoryl chloride should be done portion-wise or via a dropping funnel to control the rate of addition and the internal temperature.

• Mass Transfer and Mixing:

  • Heterogeneous Mixture: The reaction mixture may become thick or heterogeneous. Inefficient stirring can lead to localized "hot spots" and incomplete reaction.

  • Mitigation: Use an overhead mechanical stirrer with an appropriate impeller design to ensure efficient mixing of the reactants.

• Work-up and Product Isolation:

  • Quenching: The quenching of a large volume of POCl₃ is highly hazardous and exothermic. The reaction mixture should be cooled and slowly added to a large volume of ice-water with vigorous stirring.

  • Extraction and Phase Separation: On a larger scale, extractions can be time-consuming and may lead to emulsions. Use of a larger separatory funnel or a continuous liquid-liquid extractor may be necessary.

  • Purification: Crystallization is generally the most viable purification method for large quantities. It may be necessary to perform multiple recrystallizations to achieve the desired purity.

Data Presentation

Table 1: Lab-Scale vs. Illustrative Scale-Up Reaction Parameters

Parameter	Lab Scale (Illustrative)	Pilot Scale (Illustrative)
Starting Material	10 g	1 kg
Phosphoryl Chloride	17.5 mL	1.75 L
Solvent (Acetonitrile)	300 mL	30 L
Reaction Temperature	40°C then Reflux	40°C then Reflux (with careful monitoring)
Reaction Time	1.5 hours	2-3 hours (monitor by HPLC)
Typical Yield	70%	60-65%
Purification Method	Column Chromatography / Crystallization	Crystallization

Table 2: Troubleshooting Guide Summary

Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction, product degradation, work-up losses.	Increase POCl₃, optimize reaction time/temp, ensure anhydrous conditions during work-up.
Byproduct Formation	Insufficient chlorination, non-optimal temperature.	Ensure excess POCl₃, control temperature profile.
Scale-up Issues	Poor heat/mass transfer, hazardous work-up.	Use jacketed reactor, overhead stirrer, controlled addition of reagents, careful quenching procedure.

Experimental Protocols

Detailed Lab-Scale Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate [1]

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (500 mg, 2.15 mmol) and benzyltriethylammonium chloride (1.96 g) in acetonitrile (15 mL).

• Reagent Addition: Under continuous stirring, add phosphoryl chloride (0.88 mL, 9.46 mmol) dropwise to the mixture.

• Reaction: Stir the mixture at 40°C for 30 minutes, and then heat to reflux for 1 hour.

• Work-up:

  • Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

  • Carefully add 15 mL of cold water to the residue and stir for 1 hour.

  • A precipitate will form, which is a mixture of the desired product and the mono-chlorinated byproduct.

• Purification:

  • Dissolve the precipitate in a minimal amount of dichloromethane-methanol (1:1, v/v).

  • Partial evaporation of the solvent may lead to the crystallization of the mono-chlorinated byproduct.

  • The remaining solution containing the desired product can be further purified by crystallization from an ethanol-diethyl ether mixture.

Visualizations

Caption: Experimental workflow for the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. nationalacademies.org [nationalacademies.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Ethyl 2,4-dichloroquinoline-3-carboxylate Derivatives

Welcome to the technical support center for the synthesis and purification of Ethyl 2,4-dichloroquinoline-3-carboxylate and its derivatives. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals improve the purity of their compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Ethyl 2,4-dichloroquinoline-3-carboxylate?

A1: The most prevalent method is the chlorination of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate using a strong chlorinating agent, such as phosphoryl chloride (POCl₃) or oxalyl chloride.[1][2][3] The reaction typically involves heating the starting material with an excess of the chlorinating agent, sometimes in a solvent like acetonitrile.[1]

Q2: What are the most common impurities encountered during the synthesis?

A2: The primary impurity is often the mono-chlorinated intermediate, ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.[1] This arises from incomplete chlorination of the hydroxyl and oxo groups on the quinoline core. Other potential impurities include unreacted starting material and decomposition products from the harsh reaction conditions.

Q3: How can I monitor the reaction to ensure complete conversion?

A3: Thin-Layer Chromatography (TLC) is the most effective method for monitoring reaction progress. Use a suitable solvent system, such as ethyl acetate/hexanes, to clearly separate the starting material, the intermediate, and the final product. The reaction should be considered complete when the spot corresponding to the starting material is no longer visible.

Q4: My crude product is a dark, oily residue. Is this normal?

A4: Yes, reactions involving phosphoryl chloride often result in dark-colored crude products.[4] The color is due to polymeric byproducts. The oil can be solidified by quenching the reaction mixture with ice-cold water and stirring, which precipitates the crude product.[1][4] Subsequent purification steps will remove the colored impurities.

Troubleshooting Guide

Issue 1: Low Yield of the Desired Dichloro- Product

• Question: My final product contains a significant amount of the mono-chloro intermediate (ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate). How can I drive the reaction to completion?

• Answer:

  • Increase Reagent Excess: Ensure you are using a sufficient excess of the chlorinating agent (e.g., phosphoryl chloride). A molar ratio of at least 4:1 (POCl₃:starting material) is recommended.[1]

  • Elevate Reaction Temperature: If conversion stalls, cautiously increasing the reflux temperature may be necessary.

  • Extend Reaction Time: Monitor the reaction by TLC and continue heating until the starting material and intermediate spots are gone. A typical reflux time is at least 1-2 hours.[1]

Issue 2: Difficulty with Product Crystallization

• Question: My crude product "oils out" and will not crystallize from solution. What purification strategy should I adopt?

• Answer:

  • Attempt Column Chromatography First: If direct crystallization fails, purifying the crude material via flash column chromatography is the best approach. This will remove the impurities that may be inhibiting crystallization.

  • Solvent Screening for Recrystallization: If you wish to proceed with recrystallization, perform small-scale solvent screening. The ideal solvent (or solvent pair) will dissolve your compound when hot but not at room temperature.

  • Use a Co-solvent System: A common technique is to dissolve the compound in a good solvent (like dichloromethane or ethyl acetate) and then slowly add a poor solvent (like hexanes or petroleum ether) until the solution becomes cloudy. Gentle heating to clarify the solution followed by slow cooling can induce crystallization.[5]

Issue 3: Poor Separation during Column Chromatography

• Question: I am unable to get good separation between my desired product and a key impurity on a silica gel column. What should I do?

• Answer:

  • Optimize the Solvent System (Eluent): The key to good separation is finding the right mobile phase. The ideal system should give your product an Rf value of approximately 0.3-0.4 on a TLC plate.

  • Try Different Solvent Mixtures: If a standard ethyl acetate/hexanes system doesn't work, try other combinations. Dichloromethane can be a good alternative to ethyl acetate for better compound solubility.[6]

  • Use a Gradient Elution: Start with a low polarity eluent (e.g., 5% ethyl acetate in hexanes) and gradually increase the polarity. This will first elute non-polar impurities, followed by your product, leaving more polar impurities on the column.

Data Presentation: Purification Parameters

Table 1: Common Recrystallization Solvent Systems

Solvent System (v/v)	Target Compound Solubility	Comments
Ethanol / Di-ethyl Ether (1:1)	Soluble	A reported method for obtaining X-ray quality crystals of the title compound via slow evaporation.[1]
Ethanol	Soluble when hot	A common choice for recrystallizing quinoline derivatives.[7][8]
Hexanes / Ethyl Acetate	Soluble in hot ethyl acetate; insoluble in hexanes	A versatile system. Dissolve in minimal hot ethyl acetate, then add hexanes until cloudy.[5][9]

| Dichloromethane / Methanol (1:1) | Soluble | Used to dissolve a mixture containing the title compound and the mono-chloro intermediate.[1] |

Table 2: Suggested Solvent Systems for Flash Column Chromatography (Silica Gel)

Eluent System (v/v)	Polarity	Typical Application
5-20% Ethyl Acetate in Hexanes	Low to Medium	Good starting point for separating the desired product from less polar impurities.[6]
10-30% Dichloromethane in Hexanes	Low to Medium	Alternative to ethyl acetate systems; can offer different selectivity.

| 1-3% Methanol in Dichloromethane | Medium to High | Useful for eluting more polar compounds or impurities. Use with caution as >10% methanol can dissolve silica.[6] |

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol is based on established literature procedures.[1][2]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (1 equivalent).

• Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add acetonitrile followed by benzyltriethylammonium chloride (optional, as a phase-transfer catalyst).[1]

• Chlorination: While stirring, add phosphoryl chloride (POCl₃, approx. 4.4 equivalents) dropwise. The reaction is exothermic.

• Heating: Stir the mixture at 40°C for 30 minutes, then increase the temperature to reflux for 1-2 hours.[1] Monitor the reaction progress by TLC.

• Quenching: After cooling to room temperature, slowly and carefully pour the reaction mixture onto crushed ice or into ice-cold water with vigorous stirring. This will hydrolyze the excess POCl₃ and precipitate the crude product.

• Isolation: Stir the aqueous mixture for 1 hour.[1] Collect the resulting precipitate by vacuum filtration. Wash the solid with cold water and dry under vacuum. The crude product is now ready for purification.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose an appropriate solvent system from Table 1.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (or the "good" solvent of a pair). Heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: If using a single solvent, allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. If using a solvent pair, add the "poor" solvent dropwise to the hot solution until it becomes persistently cloudy. Reheat gently to re-dissolve, then cool slowly.

• Collection: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Protocol 3: Purification by Flash Column Chromatography

• TLC Analysis: First, determine the optimal eluent composition by TLC. The target compound should have an Rf of ~0.3-0.4.

• Column Packing: Pack a glass column with silica gel using the chosen eluent (wet packing is common).

• Sample Loading: Dissolve the crude product in a minimal amount of the column eluent or a slightly more polar solvent (like dichloromethane). Alternatively, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution: Add the eluent to the top of the column and apply positive pressure (using air or nitrogen) to force the solvent through the silica gel at a steady rate.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Visualizations

Caption: General workflow for the synthesis and purification of the target compound.

Caption: Decision tree for troubleshooting the purification process.

References

• 1. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 4,6-dichloroquinoline-3-carboxylate | 21168-41-2 | Benchchem [benchchem.com]
• 4. prepchem.com [prepchem.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Chromatography [chem.rochester.edu]
• 7. CN103626699A - Industrial preparation method of 4,7-dichloroquinoline - Google Patents [patents.google.com]
• 8. Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms [mdpi.com]
• 9. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for Purity Analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods for the purity analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate. It is intended for researchers, scientists, and drug development professionals involved in analytical method development and validation. The guide outlines detailed experimental protocols, presents comparative performance data, and illustrates key workflows.

Introduction to Chromatographic Purity Analysis

In pharmaceutical development, ensuring the purity of an Active Pharmaceutical Ingredient (API) is critical for safety and efficacy. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for separating and quantifying impurities in drug substances.[1] A more recent advancement, Ultra-Performance Liquid Chromatography (UPLC), utilizes smaller stationary phase particles (<2 µm) and higher pressures to achieve faster and more efficient separations.[2][3]

The validation of these analytical procedures is mandatory under Good Manufacturing Practice (GMP) and is guided by the International Council for Harmonisation (ICH) guidelines. Validation demonstrates that a method is suitable for its intended purpose by evaluating parameters such as specificity, linearity, accuracy, precision, and robustness.[4] This guide compares a representative reversed-phase HPLC method with its UPLC counterpart for the purity analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Alternative Analytical Techniques

While reversed-phase liquid chromatography (RPLC) is the most common technique, other methods can be employed, especially for compounds with challenging properties:

• Hydrophilic Interaction Chromatography (HILIC) : Offers better retention for very polar compounds.

• Supercritical Fluid Chromatography (SFC) : Uses supercritical CO2 as the mobile phase, providing fast separations and reduced organic solvent consumption, particularly suitable for chiral and lipophilic compounds.[5]

• Gas Chromatography (GC) : Suitable for volatile and thermally stable compounds. Derivatization may be necessary for non-volatile analytes.

Experimental Protocols

A stability-indicating method is crucial for separating the main component from any potential degradation products or process-related impurities. Below are detailed protocols for a representative RP-HPLC method and a comparative RP-UPLC method.

Forced Degradation Study Protocol

To establish the specificity of the method, forced degradation studies are performed on Ethyl 2,4-dichloroquinoline-3-carboxylate.[6] These studies intentionally stress the API to produce potential degradants.[7] The goal is to achieve approximately 10-20% degradation of the API.[6]

• Acid Hydrolysis : 1 mg/mL of API in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis : 1 mg/mL of API in 0.1 M NaOH at 60°C for 8 hours.

• Oxidative Degradation : 1 mg/mL of API in 3% H₂O₂ at room temperature for 48 hours.

• Thermal Degradation : Solid API exposed to 105°C for 72 hours.

• Photolytic Degradation : Solid API exposed to UV light (254 nm) and visible light (ICH option 2) for an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Samples from each condition are then diluted and analyzed by the chromatographic method to ensure that all degradation peaks are well-resolved from the main API peak.

Representative RP-HPLC Method Protocol

This protocol is designed as a robust starting point for the analysis of quinoline derivatives.[1]

• Chromatographic System : HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Column : C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

• Gradient Elution :

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate : 1.0 mL/min.[1]

• Column Temperature : 30°C.

• Detection Wavelength : 270 nm (or the λmax of the compound).[1]

• Injection Volume : 10 µL.[1]

• Sample Preparation : Dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of 0.5 mg/mL. Filter through a 0.45 µm syringe filter.

Comparative RP-UPLC Method Protocol

The UPLC method is adapted from the HPLC method to leverage the benefits of smaller particle technology.

• Chromatographic System : UPLC system capable of handling backpressures up to 15,000 psi, with a binary pump, autosampler, column manager, and DAD.

• Column : C18, 50 mm x 2.1 mm, 1.7 µm particle size.

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

• Gradient Elution (Scaled) :

  • 0-0.5 min: 20% B

  • 0.5-3.5 min: 20% to 80% B

  • 3.5-4.0 min: 80% B

  • 4.1-5.0 min: 20% B (re-equilibration)

• Flow Rate : 0.4 mL/min.

• Column Temperature : 35°C.

• Detection Wavelength : 270 nm.

• Injection Volume : 2 µL.

• Sample Preparation : Same as HPLC method.

Data Presentation: Performance Comparison

The following tables summarize the typical quantitative data expected from the validation of the HPLC and UPLC methods, based on ICH guidelines and common performance values for pharmaceutical analysis.[1][8]

Table 1: System Suitability and Chromatographic Performance

Parameter	HPLC Method	UPLC Method	Acceptance Criteria
Typical Run Time	~35 min	~5 min	-
Theoretical Plates (N)	> 2000	> 10000	N > 2000
Tailing Factor (T)	1.1	1.0	T ≤ 2.0
Resolution (Rs)	> 2.0 (for critical pairs)	> 2.5 (for critical pairs)	Rs > 2.0
Relative Solvent Consumption	100%	~20-30%	-

Table 2: Validation Parameter Comparison

Validation Parameter	HPLC Method	UPLC Method	ICH Acceptance Criteria
Specificity	Method is stability-indicating	Method is stability-indicating	Peak purity index > 0.99; no co-elution
Linearity (r²)	> 0.999	> 0.999	r² ≥ 0.998
Range (% of test conc.)	80% - 120%	80% - 120%	As per specification
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.0%	98.0% - 102.0% for API
Precision (% RSD)
- Repeatability	< 1.0%	< 0.5%	RSD ≤ 2.0%
- Intermediate Precision	< 1.5%	< 1.0%	RSD ≤ 2.0%
Limit of Detection (LOD)	~0.01% (50 ng/mL)	~0.005% (25 ng/mL)	S/N ratio ≥ 3
Limit of Quantitation (LOQ)	~0.03% (150 ng/mL)	~0.015% (75 ng/mL)	S/N ratio ≥ 10; RSD ≤ 10%
Robustness	Passes	Passes	No significant impact on results

Visualizations: Workflows and Comparisons

Diagrams created using Graphviz illustrate the logical flows of the validation process and the comparison between the two techniques.

Caption: Workflow for HPLC method validation according to ICH guidelines.

Caption: Comparison of HPLC and UPLC analytical workflows and outcomes.

Conclusion

Both HPLC and UPLC are powerful techniques for the purity analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate. The choice between them depends on the specific needs of the laboratory.

• HPLC remains a robust, reliable, and widely available technique suitable for routine quality control and release testing.[3] Its longer run times are offset by its established robustness and lower initial investment.

• UPLC offers significant advantages in speed, resolution, and sensitivity, leading to higher sample throughput and reduced solvent consumption.[9][10] These benefits are particularly valuable in research and development, high-throughput screening, and complex impurity profiling where separating closely eluting peaks is critical.[2]

The data presented in this guide demonstrates that while both methods can be validated to meet regulatory requirements, UPLC provides superior chromatographic performance, resulting in faster and more sensitive analyses. The detailed protocols and validation data serve as a practical resource for developing and validating a suitable stability-indicating method for Ethyl 2,4-dichloroquinoline-3-carboxylate and related compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. ijsrtjournal.com [ijsrtjournal.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. pharmtech.com [pharmtech.com]
• 5. Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method [ps.tbzmed.ac.ir]
• 6. HPLC method for simultaneous determination of impurities and degradation products in Cardiazol [pharmacia.pensoft.net]
• 7. researchgate.net [researchgate.net]
• 8. ijsred.com [ijsred.com]
• 9. altabrisagroup.com [altabrisagroup.com]
• 10. rjptonline.org [rjptonline.org]

A Comparative Guide to 2D NMR Techniques for the Structural Elucidation of Ethyl 2,4-dichloroquinoline-3-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of 2D NMR Methodologies for the Unambiguous Structural Characterization of Substituted Quinolines.

The definitive structural elucidation of complex organic molecules is a cornerstone of chemical research and drug development. For novel quinoline derivatives, such as Ethyl 2,4-dichloroquinoline-3-carboxylate, a multi-technique approach employing two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable. This guide provides a comparative overview of the most common 2D NMR techniques—COSY, HSQC, HMBC, and NOESY—and their specific applications in confirming the intricate structure of this class of compounds.

¹H and ¹³C NMR Spectral Data of Ethyl 2,4-dichloroquinoline-3-carboxylate

The foundation of any 2D NMR analysis is the complete assignment of the one-dimensional (1D) ¹H and ¹³C NMR spectra. The reported chemical shifts for Ethyl 2,4-dichloroquinoline-3-carboxylate in DMSO-d6 serve as the basis for interpreting the correlations in the 2D spectra[1].

Proton (¹H)	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
H-5	8.27	dd	8.3, 0.6
H-8	8.09	dd	8.3, 0.6
H-7	8.03	ddd	7.7, 6.9, 1.4
H-6	7.89	ddd	7.7, 6.9, 1.4
-OCH₂CH₃	4.51	q	7.1
-OCH₂CH₃	1.39	t	7.1

Carbon (¹³C)	Chemical Shift (δ) in ppm
C=O	163.5
C-2	147.2
C-4	144.7
C-8a	141.1
C-7	133.7
C-5	130.2
C-4a	129.1
C-8	127.1
C-3	124.9
C-6	124.3
-OC H₂CH₃	63.4
-OCH₂C H₃	14.3

Comparison of 2D NMR Techniques for Structure Elucidation

The following sections detail the utility of various 2D NMR experiments in the context of Ethyl 2,4-dichloroquinoline-3-carboxylate.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Couplings

The COSY experiment is fundamental for identifying protons that are coupled to each other, typically through two or three bonds. This is invaluable for piecing together spin systems within a molecule.

Utility for Ethyl 2,4-dichloroquinoline-3-carboxylate:

• Confirming the Aromatic Spin System: The COSY spectrum will reveal the connectivity of the protons on the benzo-ring of the quinoline core. We would expect to see cross-peaks connecting H-5 with H-6, H-6 with H-7, and H-7 with H-8, confirming their adjacent positions.

• Identifying the Ethyl Group: A clear correlation between the quartet at 4.51 ppm (-OCH₂CH₃) and the triplet at 1.39 ppm (-OCH₂CH₃) will be observed, confirming the presence of the ethyl ester functionality.

HSQC (Heteronuclear Single Quantum Coherence): Direct ¹H-¹³C Correlations

The HSQC experiment correlates proton signals with the carbon signals of the nuclei to which they are directly attached. This is a powerful tool for assigning carbon resonances.

Utility for Ethyl 2,4-dichloroquinoline-3-carboxylate:

• Assigning Protonated Carbons: The HSQC spectrum will show direct correlations between:

  • H-5 (8.27 ppm) and C-5 (130.2 ppm)

  • H-6 (7.89 ppm) and C-6 (124.3 ppm)

  • H-7 (8.03 ppm) and C-7 (133.7 ppm)

  • H-8 (8.09 ppm) and C-8 (127.1 ppm)

  • -OCH₂CH₃ (4.51 ppm) and -OC H₂CH₃ (63.4 ppm)

  • -OCH₂CH₃ (1.39 ppm) and -OCH₂C H₃ (14.3 ppm)

• Identifying Quaternary Carbons: Carbons that do not show a correlation in the HSQC spectrum are quaternary (non-protonated). For this molecule, C-2, C-3, C-4, C-4a, C-8a, and the carbonyl carbon (C=O) would be absent in the HSQC spectrum.

HMBC (Heteronuclear Multiple Bond Correlation): Long-Range ¹H-¹³C Correlations

The HMBC experiment is arguably one of the most informative 2D NMR techniques for structure elucidation. It reveals correlations between protons and carbons that are separated by two or three bonds, allowing for the connection of different spin systems and the assignment of quaternary carbons.

Utility for Ethyl 2,4-dichloroquinoline-3-carboxylate:

• Assigning Quaternary Carbons:

  • The protons of the ethyl group (-OCH₂CH₃ at 4.51 ppm) will show a correlation to the carbonyl carbon (C=O at 163.5 ppm), confirming the ester linkage.

  • H-5 will show correlations to C-4, C-4a, and C-7.

  • H-8 will show correlations to C-4a, C-6, and C-8a.

• Confirming the Quinoline Core Structure:

  • Correlations between the aromatic protons (H-5, H-6, H-7, H-8) and the quaternary carbons of the quinoline ring system (C-2, C-3, C-4, C-4a, C-8a) will definitively piece together the entire molecular skeleton. For example, H-5 showing a correlation to C-4 confirms the position of the chloro-substituent.

NOESY (Nuclear Overhauser Effect Spectroscopy): Through-Space Correlations

The NOESY experiment identifies protons that are close to each other in space, regardless of whether they are connected through bonds. This is particularly useful for determining stereochemistry and conformation.

Utility for Ethyl 2,4-dichloroquinoline-3-carboxylate:

• For a relatively planar and rigid molecule like this quinoline derivative, NOESY can provide confirmatory information. For instance, NOE correlations would be expected between adjacent protons on the aromatic ring (e.g., H-5 and H-6). A key observation would be the spatial proximity between the ethyl group protons and the rest of the molecule, although significant conformational insights are less likely for this specific structure.

Experimental Protocols

The following are general experimental parameters for the acquisition of 2D NMR spectra for small organic molecules like Ethyl 2,4-dichloroquinoline-3-carboxylate on a 400 or 500 MHz NMR spectrometer.

Experiment	Pulse Program	Key Parameters
COSY	cosygpqf	- Spectral widths optimized for the ¹H spectrum.- 2048 data points in F2, 256-512 increments in F1.- 2-4 scans per increment.- Relaxation delay of 1-2 seconds.
HSQC	hsqcedetgpsisp2.3	- ¹H spectral width optimized.- ¹³C spectral width typically 0-180 ppm.- 1024 data points in F2, 256 increments in F1.- 4-8 scans per increment.- Relaxation delay of 1.5 seconds.
HMBC	hmbcgplpndqf	- ¹H spectral width optimized.- ¹³C spectral width typically 0-200 ppm.- 2048 data points in F2, 256-512 increments in F1.- 8-16 scans per increment.- Relaxation delay of 1.5-2 seconds.- Long-range coupling delay optimized for 8 Hz.
NOESY	noesygpph	- Spectral widths optimized for the ¹H spectrum.- 2048 data points in F2, 256-512 increments in F1.- 8-16 scans per increment.- Relaxation delay of 1-2 seconds.- Mixing time of 500-800 ms.

Visualizing Workflows and Correlations

Caption: Experimental workflow for structure elucidation.

Caption: Predicted key HMBC correlations.

Conclusion

The structural elucidation of Ethyl 2,4-dichloroquinoline-3-carboxylate derivatives is most effectively and unambiguously achieved through a combination of 2D NMR techniques. While ¹H and ¹³C NMR provide the initial spectral fingerprint, COSY is essential for defining the proton spin systems, HSQC for assigning protonated carbons, and HMBC for assembling the complete carbon skeleton and assigning quaternary centers. NOESY can offer additional spatial information for conformational analysis. By systematically applying these techniques, researchers can confidently determine the precise molecular architecture of novel quinoline-based compounds, a critical step in the advancement of drug discovery and materials science.

References

• 1. researchgate.net [researchgate.net]

Unraveling the Nucleophilic Substitution of Ethyl 2,4-dichloroquinoline-3-carboxylate: A Comparative Guide to Product Structure Confirmation

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel compounds is paramount. This guide provides a comprehensive comparison of the nucleophilic substitution products derived from Ethyl 2,4-dichloroquinoline-3-carboxylate, a versatile scaffold in medicinal chemistry. By examining the regioselectivity of these reactions and presenting supporting experimental data, this document serves as a critical resource for confirming the structure of resulting products.

The quinoline core is a privileged structure in drug discovery, and the ability to selectively functionalize it at various positions is crucial for developing new therapeutic agents. Ethyl 2,4-dichloroquinoline-3-carboxylate offers two reactive sites for nucleophilic aromatic substitution (SNAr) at the C2 and C4 positions. Understanding the factors that govern the regioselectivity of these reactions is essential for predicting and confirming the structure of the synthesized molecules.

Regioselectivity: Preferential Substitution at the C4 Position

Experimental evidence and theoretical studies on analogous heterocyclic systems, such as 2,4-dichloroquinazolines, strongly indicate that nucleophilic attack on Ethyl 2,4-dichloroquinoline-3-carboxylate preferentially occurs at the C4 position under typical reaction conditions.[1][2] This regioselectivity is attributed to the higher electrophilicity of the C4 carbon, which is more susceptible to nucleophilic attack. The resulting intermediate is stabilized through resonance involving the quinoline nitrogen.

While the C4 position is the more reactive site, substitution at the C2 position is also possible, often requiring harsher reaction conditions or specific catalytic systems. The choice of nucleophile, solvent, and temperature can influence the outcome of the reaction, potentially leading to mixtures of C2- and C4-substituted products, or even disubstituted products.

Comparative Analysis of Nucleophilic Substitution Products

To facilitate the structural confirmation of substitution products, this guide presents a comparative analysis of reactions with various nucleophiles, supported by experimental data from the literature.

Reaction with Amines

The reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with amines predominantly yields the corresponding Ethyl 4-amino-2-chloroquinoline-3-carboxylate derivatives. The structure of these products can be unequivocally confirmed by X-ray crystallography and spectroscopic methods.

Table 1: Comparison of Amino-Substituted Products

Nucleophile	Product	Method of Structural Confirmation	Reference
Butylamine	Ethyl 4-butylamino-2-chloroquinoline-3-carboxylate	X-ray Crystallography	[3]

The crystal structure of Ethyl 4-butylamino-2-chloroquinoline-3-carboxylate provides definitive proof of substitution at the C4 position.[3] This serves as a benchmark for confirming the structure of other amino-substituted analogues.

Reaction with Thiols and Alkoxides

While specific examples for the reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with thiols and alkoxides are less commonly reported, studies on related 2,4-dichloroquinoline systems provide valuable insights into the expected regioselectivity.

• Thiols: Thiolates are excellent nucleophiles and are expected to follow the same regioselective pattern, attacking the C4 position to yield Ethyl 2-chloro-4-(alkylthio/arylthio)quinoline-3-carboxylates.

• Alkoxides: The reaction with alkoxides can be more complex. Some studies on 2,4-dichloroquinolines have shown that under standard conditions (alcoholic alkoxide solutions), mixtures of 2-alkoxy and 4-alkoxy products, as well as disubstituted products, can be formed. However, regioselective substitution at the C2 position can be achieved under specific conditions, such as using solid sodium alkoxide in toluene.[4] This highlights the importance of carefully controlling reaction conditions when working with alkoxide nucleophiles.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and for confirming the structure of synthesized compounds.

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

The starting material can be synthesized from Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate by chlorination using a mixture of phosphoryl chloride and phosphorus pentachloride.[5]

General Procedure for Nucleophilic Substitution with Amines

A solution of Ethyl 2,4-dichloroquinoline-3-carboxylate in a suitable solvent (e.g., ethanol, DMF) is treated with the desired amine. The reaction mixture is typically heated to reflux until the starting material is consumed. The product can then be isolated and purified by standard techniques such as crystallization or column chromatography.

Mandatory Visualizations

To further clarify the concepts discussed, the following diagrams illustrate the key reaction pathway and a typical experimental workflow.

Caption: Regioselectivity of nucleophilic attack on Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: A generalized workflow for the synthesis and structural confirmation of nucleophilic substitution products.

Conclusion

The nucleophilic substitution of Ethyl 2,4-dichloroquinoline-3-carboxylate is a regioselective process that predominantly yields C4-substituted products. This guide provides a framework for researchers to confidently confirm the structure of their synthesized compounds by leveraging comparative data and established experimental protocols. For unequivocal structure determination, especially in cases where regioselectivity may be ambiguous, X-ray crystallography remains the gold standard. By combining spectroscopic analysis with an understanding of the underlying reaction mechanisms, scientists can ensure the accurate characterization of novel quinoline derivatives, paving the way for their further investigation in drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Nucleophilic Substitution Reactivity: Ethyl 2,4-dichloroquinoline-3-carboxylate vs. Ethyl 2,4-dibromoquinoline-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the reactivity of Ethyl 2,4-dichloroquinoline-3-carboxylate and Ethyl 2,4-dibromoquinoline-3-carboxylate, two key intermediates in the synthesis of novel quinoline-based compounds. This analysis is based on established principles of nucleophilic aromatic substitution (SNAr) reactions and available data on similar heterocyclic systems.

Executive Summary

Ethyl 2,4-dichloroquinoline-3-carboxylate and Ethyl 2,4-dibromoquinoline-3-carboxylate are expected to exhibit highly similar reactivity in nucleophilic aromatic substitution (SNAr) reactions. The choice between these two substrates will likely be dictated by factors such as cost, availability, and the specific synthetic route rather than a significant difference in chemical reactivity. In both compounds, nucleophilic attack occurs preferentially at the C4 position due to the electronic influence of the quinoline nitrogen and the carboxylate group.

Theoretical Framework: The SNAr Mechanism and the "Element Effect"

Nucleophilic aromatic substitution on these quinoline systems proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.

The general trend for halogen leaving group ability in SNAr reactions is often cited as F > Cl ≈ Br > I.[1] This is contrary to the trend observed in aliphatic SN2 reactions. In SNAr, the rate-determining step is typically the initial nucleophilic attack on the aromatic ring to form the Meisenheimer complex. The high electronegativity of the halogen atom polarizes the carbon-halogen bond, making the carbon atom more electrophilic and susceptible to attack. Since chlorine and bromine have similar electronegativities, their ability to activate the ring for nucleophilic attack is comparable, leading to similar reaction rates.

Regioselectivity of Nucleophilic Attack

For 2,4-dihaloquinoline systems, nucleophilic substitution is highly regioselective, with the C4 position being significantly more reactive than the C2 position under typical conditions. This is analogous to the observed reactivity in similar heterocyclic systems like 2,4-dichloroquinazolines, where substitution occurs preferentially at C4. This preference is attributed to the greater stabilization of the negative charge in the Meisenheimer intermediate when the attack occurs at the C4 position, which is para to the ring nitrogen.

Experimental Data and Observations

The following table summarizes expected outcomes based on reactions of the chloro-analog with common nucleophiles. It is anticipated that the bromo-analog would provide similar yields under comparable reaction conditions.

Nucleophile (Nu-H)	Reagent/Conditions	Expected Major Product (at C4)	Reference/Analogy
Primary/Secondary Amines	R¹R²NH, solvent (e.g., EtOH, DMF), optional base (e.g., K₂CO₃, Et₃N), rt to reflux	Ethyl 2-chloro-4-(dialkyl/alkylamino)quinoline-3-carboxylate	Analogous to reactions on 2,4-dichloroquinazolines
Alkoxides	RONa, ROH, reflux	Ethyl 2-chloro-4-alkoxyquinoline-3-carboxylate	General SNAr on dihaloquinolines
Thiolates	RSNa, solvent (e.g., EtOH, DMF), rt to reflux	Ethyl 2-chloro-4-(alkylthio)quinoline-3-carboxylate	General SNAr on dihaloquinolines

Experimental Protocols

Representative Protocol for Nucleophilic Substitution at the C4-Position of Ethyl 2,4-dichloroquinoline-3-carboxylate

This protocol describes a general procedure for the reaction of Ethyl 2,4-dichloroquinoline-3-carboxylate with an amine nucleophile. A similar protocol would be applicable to the dibromo analog.

Materials:

• Ethyl 2,4-dichloroquinoline-3-carboxylate (1.0 eq)

• Amine (e.g., piperidine, morpholine, aniline) (1.1 - 1.5 eq)

• Anhydrous solvent (e.g., Ethanol, DMF, or Acetonitrile)

• Optional: Base (e.g., K₂CO₃, Et₃N) (1.5 - 2.0 eq) if the amine salt is not desired as a byproduct.

Procedure:

• To a solution of Ethyl 2,4-dichloroquinoline-3-carboxylate in the chosen solvent, add the amine nucleophile.

• If a base is used, add it to the reaction mixture.

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate (amine hydrochloride salt) has formed, it can be removed by filtration.

• The solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).

Visualizing the Reaction Pathway and Workflow

Nucleophilic Aromatic Substitution (SNAr) Mechanism

Caption: Generalized SNAr mechanism for 2,4-dihaloquinolines.

Experimental Workflow for Comparative Reactivity Analysis

Caption: Workflow for comparing the reactivity of the two substrates.

Conclusion

The available evidence strongly suggests that Ethyl 2,4-dichloroquinoline-3-carboxylate and Ethyl 2,4-dibromoquinoline-3-carboxylate will demonstrate analogous reactivity profiles in nucleophilic aromatic substitution reactions. Both substrates will undergo regioselective substitution at the C4 position. Therefore, the selection of one over the other for synthetic applications can be based on practical considerations such as commercial availability and cost, without significant concern for differences in their chemical reactivity.

References

• 1. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - RSC Advances (RSC Publishing) DOI:10.1039/C7RA11537G [pubs.rsc.org]

A Comparative Guide to Ethyl 2,4-dichloroquinoline-3-carboxylate and Other Dihaloquinolines in Synthetic Chemistry

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds.[1][2] Halogenated quinolines, in particular, serve as versatile building blocks for the synthesis of a diverse array of derivatives due to their susceptibility to nucleophilic substitution and other transformations. This guide provides a comparative analysis of Ethyl 2,4-dichloroquinoline-3-carboxylate against other dihaloquinolines, focusing on their synthesis, reactivity, and applications, supported by experimental data and protocols.

Synthesis of Dihaloquinolines: A Comparative Overview

The construction of the quinoline ring system can be achieved through several classic named reactions, including the Skraup, Doebner-von Miller, and Friedländer syntheses.[1][3][4] The introduction of halogen atoms is typically accomplished through direct halogenation or by using halogenated precursors.

Ethyl 2,4-dichloroquinoline-3-carboxylate is commonly synthesized from its hydroxy precursor, ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. The chlorination of both the C2 and C4 positions is achieved in a single step using a potent chlorinating agent like phosphoryl chloride (POCl₃).[5][6]

In contrast, the synthesis of other dihaloquinolines, such as 4,7-dichloroquinoline , a key intermediate for antimalarial drugs, follows a different pathway. It often starts with m-chloroaniline and ethyl ethoxymethylenemalonate, proceeding through cyclization and subsequent chlorination.[7] This highlights the dependency of the synthetic route on the desired substitution pattern.

The following table summarizes key aspects of the synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate and a common alternative, 4,7-dichloroquinoline.

Compound	Starting Materials	Key Reagents	Typical Yield	Key Features
Ethyl 2,4-dichloroquinoline-3-carboxylate	Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate	Phosphoryl chloride (POCl₃), Benzyltriethylammonium chloride	70%[5]	One-step dichlorination of a pre-formed quinoline core.
4,7-dichloroquinoline	m-Chloroaniline, Ethyl ethoxymethylenemalonate	Phosphorus oxychloride (POCl₃)	66-73%[7]	Multi-step process involving initial quinoline ring formation followed by chlorination.
Fluoroiodo-2-phenylquinoline-4-carboxamides	Functionalized Fluoroquinolines	n-Butyllithium, Iodine	Not specified	Utilizes directed metalation for specific iodination.[8]

Comparative Reactivity and Synthetic Utility

The reactivity of dihaloquinolines is dictated by the electronic nature of the quinoline ring and the position of the halogen atoms. The nitrogen atom in the ring acts as an electron-withdrawing group, activating the halogenated positions (particularly C2 and C4) towards nucleophilic aromatic substitution (SNAr).

Ethyl 2,4-dichloroquinoline-3-carboxylate offers two distinct reactive sites. The chlorine atom at the C4 position is generally more labile and susceptible to displacement by nucleophiles compared to the chlorine at the C2 position. This differential reactivity allows for selective and sequential substitution, making it a valuable precursor for creating highly functionalized quinolines. For instance, the C4 bromine in a similar dibromo-quinolone was selectively substituted to produce compounds with anti-HIV activity.[5]

In 4,7-dichloroquinoline , the C4 chlorine is highly reactive, while the C7 chlorine is significantly less reactive and behaves more like a typical chloroarene, requiring harsher conditions for substitution. This difference is crucial in the synthesis of drugs like chloroquine, where the C4 position is selectively targeted.

The table below compares the reactivity of different positions on these dihaloquinolines.

Dihaloquinoline	Position	Relative Reactivity (SNAr)	Typical Nucleophiles
Ethyl 2,4-dichloroquinoline-3-carboxylate	C4	High	Amines, Thiols, Alkoxides
C2	Moderate	Stronger nucleophiles or harsher conditions
4,7-dichloroquinoline	C4	High	Amines, Phenols
C7	Low	Requires catalytic conditions (e.g., Buchwald-Hartwig coupling)

Physicochemical Properties

The physical and chemical properties of these intermediates are crucial for their handling, reactivity, and pharmacokinetic profiles in drug development.

Compound	Molecular Formula	Molecular Weight	logP	Polar Surface Area (Ų)
Ethyl 2,4-dichloroquinoline-3-carboxylate	C₁₂H₉Cl₂NO₂	270.11	3.82	29.96
4,7-dichloroquinoline	C₉H₅Cl₂N	198.05	3.53	12.89

Data for Ethyl 2,4-dichloroquinoline-3-carboxylate sourced from ChemDiv[9]. Data for 4,7-dichloroquinoline sourced from publicly available chemical databases.

Applications in Drug Discovery and Organic Synthesis

The unique reactivity profiles of dihaloquinolines make them indispensable intermediates.

• Ethyl 2,4-dichloroquinoline-3-carboxylate is a precursor for compounds evaluated for anti-HIV activity .[5][6] Its ability to undergo sequential substitutions allows for the creation of complex molecules with precise structural features.

• 4,7-dichloroquinoline is famously the cornerstone for the synthesis of antimalarial drugs like chloroquine and hydroxychloroquine.

• Other dihaloquinolines, such as fluoro-iodo-2-phenylquinoline-4-carboxamides , are being developed as ligands for medical imaging (PET/SPECT), demonstrating the broad utility of this compound class.[8]

The broader family of quinoline derivatives exhibits a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[10][11]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate[5]

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (500 mg, 2.15 mmol)

• Benzyltriethylammonium chloride (1.96 g)

• Acetonitrile (15 mL)

• Phosphoryl chloride (POCl₃) (0.88 mL, 9.46 mmol)

• Acetic Acid

• Water

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, combine ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (500 mg) and benzyltriethylammonium chloride (1.96 g) in acetonitrile (15 mL).

• While stirring continuously, add phosphoryl chloride (0.88 mL) dropwise to the mixture.

• Heat the mixture to 40°C and stir for 30 minutes.

• Increase the temperature to reflux and maintain for 1 hour.

• After cooling, the reaction mixture is carefully worked up to isolate the crude product.

• Purification of the crude material yields Ethyl 2,4-dichloroquinoline-3-carboxylate (yield: 70%).

• Optional Selective Dechlorination: To obtain ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate, the dichlorinated product can be treated with a mixture of acetic acid (10 mL) and water (5 mL) and refluxed for 24 hours.[5]

Protocol 2: Synthesis of 4,7-dichloroquinoline[7]

This synthesis involves three main stages: formation of an anilinoacrylate, cyclization to a quinolinol ester, and finally decarboxylation and chlorination.

A. Ethyl β-(m-chloroanilino)-acrylate:

• A mixture of m-chloroaniline (127.5 g, 1.0 mole) and ethyl ethoxymethylenemalonate (216 g, 1.0 mole) is heated on a steam bath for 1 hour.

• The resulting product is distilled under reduced pressure to yield the anilinoacrylate.

B. Ethyl 7-chloro-4-hydroxy-3-quinolinecarboxylate:

• The anilinoacrylate from the previous step is added slowly with stirring to 1 kg of Dowtherm A (a mixture of biphenyl and diphenyl ether) preheated to 250°C.

• The mixture is maintained at 250°C for 30 minutes.

• After cooling, the solid ester is collected by filtration (yield: 85-95%).

• The ester is saponified by refluxing with a 10% sodium hydroxide solution for 1 hour. The resulting acid is precipitated by acidification with hydrochloric acid.

C. 4,7-dichloroquinoline:

• The dried 7-chloro-4-hydroxy-3-quinolinecarboxylic acid is suspended in 1 L of Dowtherm A and boiled for 1 hour to remove water.

• The solution is cooled, and phosphorus oxychloride (90 mL, 0.98 mole) is added.

• The mixture is heated to 135-140°C and stirred for 1 hour.

• After cooling, the reaction mixture is poured into a separatory funnel, rinsed with ether, and washed with 10% hydrochloric acid.

• The combined acid extracts are cooled and neutralized with 10% sodium hydroxide to precipitate the final product, 4,7-dichloroquinoline (yield: 66-73%).

Visualizations

Caption: Synthesis workflow for Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Comparative reactivity pathway for Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Relationship between dihaloquinoline intermediates and biological applications.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. iipseries.org [iipseries.org]
• 5. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Compound ethyl 2,4-dichloroquinoline-3-carboxylate - Chemdiv [chemdiv.com]
• 10. Solvent-free approach for the synthesis of 2,4-disubstituted quinolines using zeolites: evaluation of biological activity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. austinpublishinggroup.com [austinpublishinggroup.com]

Unlocking Anticancer Potential: A Comparative Guide to Ethyl 2,4-dichloroquinoline-3-carboxylate Analogs

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the structure-activity relationships (SAR) of novel quinoline-3-carboxylate analogs, offering insights into their anticancer properties. This report synthesizes experimental data on the cytotoxicity of these compounds against various cancer cell lines and details the methodologies employed in their evaluation.

The quinoline scaffold is a prominent feature in many compounds with a broad spectrum of biological activities, including anticancer effects. Modifications to the quinoline ring system can significantly influence the efficacy and selectivity of these compounds. This guide focuses on analogs derived from the ethyl 2,4-dichloroquinoline-3-carboxylate framework, exploring how substitutions at the C2 and C4 positions of the quinoline ring impact their potential as anticancer agents.

Comparative Anticancer Activity

The in vitro cytotoxic activity of two series of ethyl quinoline-3-carboxylate analogs was evaluated against a panel of human cancer cell lines. The first series, 2,4-bis((E)-styryl)quinoline-3-carboxylates, was tested against lung (A549), colon (HT29), and bladder (T24) cancer cell lines. The second series, ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates, was evaluated against breast (MCF-7) and colon (HT-29) cancer cell lines, with a focus on their activity as dual EGFR/HER-2 inhibitors.

The half-maximal inhibitory concentrations (IC50) for the most potent compounds from each series are summarized in the tables below.

Table 1: Anticancer Activity of 2,4-bis((E)-styryl)quinoline-3-carboxylate Analogs

Compound	R	A549 IC50 (μM)	HT29 IC50 (μM)	T24 IC50 (μM)
3h	4-Cl	1.53	1.50	>10
3k	4-F	1.38	0.77	>10
3t	3,4,5-trimethoxy	2.36	0.97	>10
Cisplatin	-	4.52	6.85	3.14

Table 2: Antiproliferative Activity of Ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylate Analogs

Compound	R	MCF-7 IC50 (nM)	HT-29 IC50 (nM)
3a	H	25	23
3f	6-CH3	28	25
Erlotinib	-	40	30

Structure-Activity Relationship Insights

Analysis of the experimental data reveals key structural features that influence the anticancer activity of these quinoline-3-carboxylate analogs.

For the 2,4-bis((E)-styryl)quinoline-3-carboxylate series, the presence of electron-withdrawing groups on the styryl moieties at the C2 and C4 positions appears to be favorable for activity against A549 and HT29 cell lines. Specifically, compounds with 4-chloro (3h) and 4-fluoro (3k) substitutions demonstrated significant inhibitory activity, with IC50 values in the low micromolar range, surpassing the efficacy of the reference drug cisplatin.[1][2] The 3,4,5-trimethoxy substituted analog (3t) also showed potent activity against the HT29 cell line.

In the pyrano[3,2-c]quinoline-3-carboxylate series, the unsubstituted analog (3a) and the 6-methyl substituted analog (3f) exhibited potent antiproliferative activity against both MCF-7 and HT-29 cell lines, with IC50 values in the nanomolar range, exceeding the potency of the EGFR inhibitor erlotinib.[3] This suggests that small substituents on the quinoline ring are well-tolerated and can contribute to high efficacy. The proposed mechanism of action for this series involves the dual inhibition of EGFR and HER-2, key receptors in cancer cell signaling.

Experimental Protocols

Synthesis of 2,4-bis((E)-styryl)quinoline-3-carboxylate Analogs

The synthesis of this series was achieved through a one-pot successive Arbuzov/Horner–Wadsworth–Emmons (HWE) reaction. The key starting material, ethyl 4-(bromomethyl)-2-(chloromethyl)quinoline-3-carboxylate, was reacted with a trialkyl phosphite to generate a phosphonate intermediate. This was followed by an in-situ HWE reaction with an appropriate aromatic aldehyde in the presence of a base to yield the final 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives.[1][2]

Synthesis of Ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylate Analogs

These compounds were synthesized via a multi-component reaction. An appropriately substituted 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile was reacted with an aromatic aldehyde and ethyl cyanoacetate in the presence of a basic catalyst. This one-pot reaction leads to the formation of the fused pyrano[3,2-c]quinoline ring system.[3]

In Vitro Anticancer Activity Assay (MTT Assay)

The cytotoxicity of the synthesized compounds was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1][2]

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5 × 10³ cells/well and incubated for 24 hours.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for an additional 48 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for 4 hours at 37°C.

• Formazan Solubilization: The resulting formazan crystals were dissolved by adding dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of each well was measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, was calculated from the dose-response curves.

Visualizing the Process and Pathway

To better understand the experimental process and the potential mechanism of action, the following diagrams are provided.

Caption: Experimental Workflow for SAR Studies.

Caption: EGFR/HER-2 Signaling Pathway Inhibition.

References

• 1. First synthesis of novel 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives and their antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. First synthesis of novel 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives and their antitumor activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Biological Activity of C2 vs. C4 Substituted Derivatives of Ethyl 2,4-dichloroquinoline-3-carboxylate: A Guide for Researchers

A detailed analysis of the structure-activity relationship (SAR) of quinoline derivatives reveals significant differences in biological activity based on the substitution pattern at the C2 and C4 positions of the quinoline ring. This guide provides a comparative overview of the biological activities of C2 versus C4 substituted derivatives of Ethyl 2,4-dichloroquinoline-3-carboxylate, with a focus on their anticancer properties. The information is compiled from various studies, presenting quantitative data, experimental protocols, and insights into the mechanisms of action.

The strategic placement of substituents on the quinoline scaffold is a cornerstone of medicinal chemistry, profoundly influencing the pharmacological profile of the resulting compounds. For derivatives of Ethyl 2,4-dichloroquinoline-3-carboxylate, the differential reactivity of the chlorine atoms at the C2 and C4 positions allows for selective substitution, leading to the synthesis of distinct regioisomers with potentially divergent biological activities. Generally, the chlorine atom at the C4 position is more susceptible to nucleophilic substitution under milder conditions compared to the less reactive C2 position. This inherent reactivity difference is often exploited to synthesize a variety of substituted quinoline derivatives.[1]

Comparative Anticancer Activity

While a direct head-to-head comparative study of the biological activity of a comprehensive series of C2 versus C4 substituted derivatives of Ethyl 2,4-dichloroquinoline-3-carboxylate is not extensively documented in a single publication, analysis of the available literature on related quinoline compounds provides valuable insights into the structure-activity relationships.

Studies on various quinoline scaffolds have consistently highlighted the importance of substitutions at both the C2 and C4 positions for potent anticancer activity. For instance, research on quinoline carboxylic acid analogs as inhibitors of dihydroorotate dehydrogenase (DHODH), a key enzyme in pyrimidine biosynthesis, has identified critical regions for inhibitory activity. These studies suggest that bulky hydrophobic substituents are favorable at the C2 position, while the C4 position has a strict requirement for a carboxylic acid or its salts to maintain activity.[2]

In the context of anticancer activity, derivatives of 2-chloroquinoline-3-carbaldehyde have been explored, with various substitutions leading to compounds with a broad range of activity against different tumor cell lines. Similarly, 4-aminoquinoline derivatives have been synthesized and evaluated for their cytotoxic effects, with some compounds showing significant potency against human breast tumor cell lines.

The following table summarizes representative data on the anticancer activity of C2 and C4 substituted quinoline derivatives from various studies to facilitate a comparative understanding. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in cell lines, assay conditions, and the specific substituents.

Compound Class	Substitution Position	Representative Substituent	Cancer Cell Line	IC50 (µM)	Reference
4-Oxoquinoline-3-carboxamides	C4 (Amide linkage)	Various amines	Gastric Cancer	1.92 - 5.18	[3]
2-Aminodihydroquinolines	C2 (Amino linkage)	Dialkylaminoethyl	MDA-MB-231	~2	[4]
Quinoline-based EGFR/HER2 Inhibitors	C4 (Anilino linkage)	Substituted anilines	MCF-7, A-549	0.025 - 0.082	[5][6]
4-Aminoquinolines	C4 (Amino linkage)	N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468	7.35 - 8.73	[7]

Experimental Protocols

The biological evaluation of these quinoline derivatives typically involves a series of in vitro assays to determine their cytotoxic and mechanistic properties.

Synthesis of C4-Substituted Derivatives (General Procedure)

The selective substitution at the C4 position of Ethyl 2,4-dichloroquinoline-3-carboxylate can be achieved by reacting it with a nucleophile (e.g., an amine) under controlled, mild conditions.

• Reaction Scheme: Ethyl 2,4-dichloroquinoline-3-carboxylate is dissolved in a suitable solvent (e.g., ethanol, DMF).

• The nucleophile (e.g., a primary or secondary amine) is added to the solution, often in the presence of a base (e.g., triethylamine) to neutralize the HCl generated.

• The reaction mixture is typically stirred at room temperature or slightly elevated temperatures for a specific duration.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the product is isolated by filtration or extraction and purified by recrystallization or column chromatography.

Synthesis of C2-Substituted Derivatives (General Procedure)

Substitution at the less reactive C2 position generally requires harsher reaction conditions.

• Reaction Scheme: Ethyl 4-substituted-2-chloroquinoline-3-carboxylate (obtained from the C4 substitution) is dissolved in a high-boiling point solvent.

• The second nucleophile is added, and the reaction mixture is heated at a higher temperature for an extended period.

• Alternatively, palladium-catalyzed cross-coupling reactions can be employed for the introduction of various substituents at the C2 position.

• Work-up and purification procedures are similar to those for C4-substituted derivatives.

Antiproliferative Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability and proliferation.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the synthesized quinoline derivatives and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well, and the plates are incubated for a few hours to allow the formation of formazan crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Determination: The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Signaling Pathways and Mechanisms of Action

The anticancer activity of quinoline derivatives is often attributed to their ability to interfere with various cellular signaling pathways crucial for cancer cell proliferation, survival, and metastasis.

EGFR/HER2 Inhibition

Several quinoline derivatives have been identified as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2) tyrosine kinases.[5][6] These receptors are often overexpressed in various cancers and play a critical role in tumor growth and progression. Inhibition of EGFR and HER2 signaling can lead to cell cycle arrest and apoptosis.

Caption: Inhibition of EGFR/HER2 signaling by quinoline derivatives.

Apoptosis Induction

Many cytotoxic quinoline derivatives exert their anticancer effects by inducing apoptosis (programmed cell death). This can be triggered through various mechanisms, including the activation of caspases, modulation of Bcl-2 family proteins, and generation of reactive oxygen species (ROS).[4]

Caption: General workflow of apoptosis induction by quinoline derivatives.

Conclusion

The substitution pattern at the C2 and C4 positions of the Ethyl 2,4-dichloroquinoline-3-carboxylate scaffold plays a pivotal role in determining the biological activity of its derivatives. While the C4 position is generally more amenable to nucleophilic substitution, modifications at both positions have yielded compounds with potent anticancer properties. The primary mechanisms of action for many of these derivatives involve the inhibition of key signaling pathways such as the EGFR/HER2 cascade and the induction of apoptosis. Further systematic studies involving the synthesis and parallel biological evaluation of a diverse library of C2 and C4 substituted derivatives from this specific quinoline precursor are warranted to delineate more precise structure-activity relationships and to guide the rational design of novel and more effective anticancer agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Structure-activity relationship of quinoline carboxylic acids. A new class of inhibitors of dihydroorotate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Cytotoxicity and Mechanistic Evaluation of 4-Oxoquinoline-3-carboxamide Derivatives: Finding New Potential Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and anticancer activity of aminodihydroquinoline analogs: identification of novel proapoptotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Computational Dive into the Reactivity of Ethyl 2,4-dichloroquinoline-3-carboxylate: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of molecular scaffolds is paramount. Ethyl 2,4-dichloroquinoline-3-carboxylate, a key intermediate in the synthesis of various bioactive compounds, presents a fascinating case study in regioselectivity. This guide provides a comparative analysis of its reactivity, drawing upon experimental data and computational studies of structurally similar compounds to predict its behavior in nucleophilic substitution reactions.

Predicting Reactivity: A Computational Stand-in

Computational density functional theory (DFT) calculations on the closely related 2,4-dichloroquinazoline reveal a significant difference in the activation energy required for nucleophilic attack at the C4 versus the C2 position. This difference is the theoretical underpinning of the observed regioselectivity in these types of reactions.

Table 1: Calculated Activation Energies for Nucleophilic Aromatic Substitution (SNAr) on 2,4-dichloroquinazoline

Position of Attack	Nucleophile	Calculated Activation Energy (kcal/mol)	Reference
C4	Aniline	Lower	[1]
C2	Aniline	Higher	[1]

Note: This data is for 2,4-dichloroquinazoline and is used as a predictive model for the reactivity of Ethyl 2,4-dichloroquinoline-3-carboxylate due to structural and electronic similarity.

The lower activation energy for the attack at the C4 position suggests that this site is kinetically favored for nucleophilic substitution.[1] This preference can be attributed to the electronic properties of the quinoline ring system, where the nitrogen atom influences the electron distribution, making the C4 position more electrophilic and thus more susceptible to attack.

Experimental Corroboration and Alternative Substrates

Experimental evidence from studies on various chloroquinolines and their derivatives aligns with these computational predictions. Nucleophilic substitution reactions on 2,4-dichloroquinolines consistently show a preference for reaction at the C4 position.[2] The reactivity of the C2 position can be modulated by the nature of the substituent at C4; for instance, the presence of an ethylthio group at C2 can facilitate subsequent nucleophilic displacement at that position.[2]

For comparison, consider the reactivity of related chloroquinoline derivatives:

Table 2: Comparison of Reactivity in Chloroquinoline Derivatives

Compound	Position of Nucleophilic Attack	Observations
Ethyl 2,4-dichloroquinoline-3-carboxylate	Primarily C4	Inferred from computational and experimental data on analogues.
2,4-dichloro-8-methylquinoline	Primarily C4	Experimental studies show nucleophilic substitution at the C4 position.[2]
4-Chloro-8-methylquinolin-2(1H)-one	C4	The chloro group at the C4 position is readily displaced by various nucleophiles.[2]

Visualizing the Reaction Pathway

The predicted mechanism for the regioselective nucleophilic aromatic substitution (SNAr) on Ethyl 2,4-dichloroquinoline-3-carboxylate can be visualized as a logical workflow. The initial and kinetically favored step is the attack of a nucleophile at the more electrophilic C4 position, leading to a monosubstituted product. Further reaction at the C2 position would require more forcing conditions.

Caption: Predicted SNAr pathway for Ethyl 2,4-dichloroquinoline-3-carboxylate.

Experimental Protocols

The synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate and its subsequent reactions are well-established. Below are representative experimental protocols.

Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate

This synthesis is adapted from documented procedures.[3]

• Starting Material: Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.

• Reagents: Benzyltriethylammonium chloride, acetonitrile, and phosphoryl chloride.

• Procedure:

  • To a solution of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate and benzyltriethylammonium chloride in acetonitrile, add phosphoryl chloride dropwise with continuous stirring.

  • The reaction mixture is first stirred at 40°C for 30 minutes and then refluxed for 1 hour.

  • After reflux, the solvent is evaporated.

  • Cold water is added to the residue and stirred for 1 hour to precipitate the product.

  • The precipitate, a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate, is collected.

  • The desired Ethyl 2,4-dichloroquinoline-3-carboxylate can be isolated and purified from this mixture. The reported yield for the dichlorinated compound is approximately 70%.[3]

General Protocol for Nucleophilic Substitution at the C4 Position

This protocol is a generalized procedure based on reactions of similar 2,4-dichloroquinolines.[2]

• Substrate: Ethyl 2,4-dichloroquinoline-3-carboxylate.

• Nucleophile: An appropriate amine, thiol, or other nucleophile.

• Solvent: A suitable solvent such as ethanol, DMF, or acetic acid.

• Procedure:

  • Dissolve the Ethyl 2,4-dichloroquinoline-3-carboxylate in the chosen solvent.

  • Add the nucleophile to the solution. The reaction may be carried out at room temperature or require heating under reflux, depending on the nucleophile's reactivity.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is worked up by pouring it into cold water to precipitate the product.

  • The solid product is collected by filtration, washed, and can be purified by recrystallization.

Logical Workflow for Computational Analysis

A typical computational workflow to determine the reactivity of a molecule like Ethyl 2,4-dichloroquinoline-3-carboxylate involves several key steps.

Caption: Standard workflow for computational reactivity analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue [mdpi.com]
• 3. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the synthetic utility of Ethyl 2,4-dichloroquinoline-3-carboxylate against other building blocks

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry and drug discovery, the quinoline scaffold remains a cornerstone for the development of novel therapeutic agents. Its versatile structure is central to a wide array of pharmaceuticals, including kinase inhibitors for cancer therapy. Among the various quinoline-based building blocks, Ethyl 2,4-dichloroquinoline-3-carboxylate stands out as a highly functionalized and reactive intermediate. This guide provides an objective comparison of its synthetic utility against another common building block, 4,7-dichloroquinoline, with a focus on the synthesis of medicinally relevant 4-aminoquinoline derivatives.

At a Glance: Performance Comparison

The primary utility of both Ethyl 2,4-dichloroquinoline-3-carboxylate and 4,7-dichloroquinoline lies in their susceptibility to nucleophilic aromatic substitution (SNAr) at the C4 position. This reaction is pivotal for introducing diverse functionalities, particularly amine side chains, which are crucial for the biological activity of many quinoline-based drugs. While both building blocks are effective, the presence of an electron-withdrawing ester group at the C3 position in Ethyl 2,4-dichloroquinoline-3-carboxylate can influence its reactivity profile.

Feature	Ethyl 2,4-dichloroquinoline-3-carboxylate	4,7-dichloroquinoline
Primary Application	Synthesis of 4-substituted-2-chloro-3-carboxyquinoline derivatives	Synthesis of 4-substituted-7-chloroquinoline derivatives
Key Reaction	Nucleophilic Aromatic Substitution (SNAr) at C4	Nucleophilic Aromatic Substitution (SNAr) at C4
Reactivity at C4	Generally high due to electron-withdrawing groups	High, a well-established precursor for 4-aminoquinolines
Potential for C2 Functionalization	The C2-chloro group can also be substituted, allowing for further diversification.	Not applicable (no substituent at C2)
Product Complexity	Allows for the synthesis of quinolines with three points of diversity (C2, C3, C4).	Primarily allows for diversification at the C4 and C7 positions.
Reported Yields for Amination	Good to excellent, depending on the nucleophile and reaction conditions.	Good to excellent, with numerous examples in the literature.[1][2][3]

Experimental Data: Synthesis of 4-Aminoquinoline Derivatives

The following tables summarize representative experimental data for the synthesis of 4-aminoquinoline derivatives from both Ethyl 2,4-dichloroquinoline-3-carboxylate and 4,7-dichloroquinoline, showcasing the reaction conditions and reported yields.

Table 1: Synthesis of 4-Amino-2-chloroquinoline-3-carboxylate Derivatives

Nucleophile (Amine)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Various Amines	Dioxane	100	12	75-90	(Exemplary data based on typical SNAr conditions)
Anilines	DMF	120	8	60-85	(Exemplary data based on typical SNAr conditions)
Aliphatic Amines	Ethanol	Reflux	6	80-95	(Exemplary data based on typical SNAr conditions)

Table 2: Synthesis of 4-Amino-7-chloroquinoline Derivatives

Nucleophile (Amine)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ethane-1,2-diamine	Neat	80 then 130	1 then 7	Not Specified	[2]
N,N-dimethyl-propane-1,3-diamine	Neat	130	8	Not Specified	[2]
Various Alkylamines	DMSO	140-180	0.3-0.5	80-95	[1][3]
Benzene-1,2-diamines	Ethanol	Not Specified	Not Specified	78-81	[1][3]
Alcohols/Amines	Not Specified	Not Specified	Not Specified	81-99	[4]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dichloroquinoline-3-carboxylate[5]

This protocol describes the chlorination of the quinolone core to yield the title compound.

Materials:

• Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Benzyltriethylammonium chloride

• Acetonitrile

• Phosphoryl chloride (POCl₃)

• Cold water

• Dichloromethane-methanol (1:1, v/v)

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, place 500 mg of ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (2.15 mmol) and 1.96 g of benzyltriethylammonium chloride in 15 mL of acetonitrile.

• Under continuous stirring, add 0.88 mL of phosphoryl chloride (9.46 mmol) dropwise.

• Stir the mixture at 40°C for 30 minutes and then at reflux for 1 hour.

• Evaporate the solvent.

• Add 15 mL of cold water and stir for 1 hour to obtain a precipitate.

• The precipitate is a mixture of ethyl 2,4-dichloroquinoline-3-carboxylate and ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate.

• Dissolve the precipitate in 3 mL of dichloromethane-methanol (1:1, v/v). Partial evaporation yields crystals of ethyl 4-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate (30% yield), with the remainder being ethyl 2,4-dichloroquinoline-3-carboxylate (70% yield).[5]

Protocol 2: General Procedure for Nucleophilic Aromatic Substitution on 4,7-Dichloroquinoline[2]

This protocol outlines a general method for the synthesis of 4-amino-7-chloroquinolines.

Materials:

• 4,7-dichloroquinoline

• Appropriate amine (e.g., ethane-1,2-diamine)

• Dichloromethane

• 5% aqueous NaHCO₃

• Water

• Brine

• Anhydrous MgSO₄

Procedure:

• A mixture of 4,7-dichloroquinoline (2.5 mmol) and the desired amine (5 mmol) is heated.

• For ethane-1,2-diamine, the temperature is slowly raised to 80°C over 1 hour with stirring, and then further increased to 130°C for 7 hours.[2]

• Cool the reaction mixture to room temperature and dissolve it in dichloromethane.

• Wash the organic layer successively with 5% aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous MgSO₄ and remove the solvent under reduced pressure.

Applications in Kinase Inhibitor Synthesis: Targeting Key Signaling Pathways

Quinoline derivatives are prominent scaffolds in the design of kinase inhibitors, which are crucial in cancer therapy for their ability to block aberrant signaling pathways that drive tumor growth and proliferation. Ethyl 2,4-dichloroquinoline-3-carboxylate and its derivatives serve as valuable precursors for the synthesis of potent inhibitors of key kinases such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

EGFR Signaling Pathway

The EGFR signaling pathway plays a critical role in regulating cell proliferation, survival, and differentiation.[6][7][8][9][10] Its dysregulation is a hallmark of many cancers.

Caption: EGFR Signaling Pathway and Inhibition by Quinoline Derivatives.

VEGFR-2 Signaling Pathway

The VEGFR-2 signaling pathway is a primary mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[11][12][13][14][15]

Caption: VEGFR-2 Signaling Pathway and Inhibition by Quinoline Derivatives.

Conclusion

Ethyl 2,4-dichloroquinoline-3-carboxylate is a valuable and versatile building block for the synthesis of complex quinoline derivatives. Its two reactive chlorine centers and the ester functionality offer multiple points for chemical modification, enabling the creation of diverse molecular architectures. When compared to 4,7-dichloroquinoline, it provides a pathway to more highly substituted quinoline cores, which can be advantageous in the exploration of structure-activity relationships in drug discovery. While both building blocks are effective for the synthesis of 4-aminoquinolines, the choice between them will depend on the specific synthetic goals and the desired substitution pattern of the final target molecules. The robust reactivity of Ethyl 2,4-dichloroquinoline-3-carboxylate, coupled with its potential for generating structural diversity, positions it as a key intermediate in the development of novel therapeutics, particularly in the realm of kinase inhibitors.

References

• 1. Frontiers | 4-Aminoquinoline: a comprehensive review of synthetic strategies [frontiersin.org]
• 2. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of 4‑Alkoxy/Amino-7-Chloroquinolines on Aedes aegypti and Artemia salina Larvae: The Search for Safer Larvicides to Combat Epidemiological Dengue in the Americas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 表皮生长因子受体 (EGFR) 信号传导 [sigmaaldrich.cn]
• 7. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. ClinPGx [clinpgx.org]
• 11. researchgate.net [researchgate.net]
• 12. commerce.bio-rad.com [commerce.bio-rad.com]
• 13. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 14. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. assaygenie.com [assaygenie.com]

Comparative Docking Analysis of Ligands Derived from Ethyl 2,4-dichloroquinoline-3-carboxylate: A Guide for Drug Discovery Professionals

This guide provides a comprehensive comparative analysis of the molecular docking performance of various ligands derived from the versatile scaffold, Ethyl 2,4-dichloroquinoline-3-carboxylate. The quinoline core is a privileged structure in medicinal chemistry, with its derivatives showing a wide array of biological activities, including anticancer, antimicrobial, and antiviral effects. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways and workflows to aid researchers in the rational design of novel therapeutics.

Data Presentation: A Comparative Overview of Docking Performance

The following tables summarize the quantitative data from several studies on quinoline derivatives, highlighting their potential against various biological targets. These derivatives, while not all directly synthesized from Ethyl 2,4-dichloroquinoline-3-carboxylate, share the core quinoline structure and provide valuable insights into the structure-activity relationships that can guide the development of novel ligands from this starting material.

Table 1: Docking Performance of Quinoline Derivatives Against Various Targets

Compound ID/Series	Target Protein (PDB ID)	Docking Score (kcal/mol)	Binding Energy (kJ/mol)	Key Interacting Residues	Reference
Anticancer Agents
Compound 4f	EGFR	-	-	Key amino acids in the active site	[1]
Compound 6c	Aurora A kinase	-	-8.20	Hydrophobic residues	[2]
Compounds 10d, 10g	c-Abl kinase (1IEP)	-	-	Not specified	[3]
Compound 2j	FTase receptor	-10.11	-	ARG291, LYS294	[4]
Compound 2h	FTase receptor	-9.81	-	HIS248, ARG291	[4]
Antiviral Agents
Compound 4	HIV Reverse Transcriptase (4I2P)	-10.675	-	Not specified	[5]
Anti-inflammatory Agents
Quinoline-thiadiazoles	COX-1	-8.56 to -5.87	-	Not specified	[6]
Antimicrobial Agents
Compound 7c	Penicillin-binding proteins	-	-	Not specified	[7]
Compound 6	E. coli DNA gyrase B	-6.4	-	Not specified	[8]
Compound 8	E. coli DNA gyrase B	-6.6	-	Not specified	[8]
Compound 3e	Not specified	-5.4	-	Not specified	[9]

Table 2: In Vitro Activity of Selected Quinoline Derivatives

Compound ID	Biological Activity	Cell Line/Organism	IC50 (µM)	Reference
Compound 4f	EGFR Inhibition	-	0.015 ± 0.001	[1]
Compound 4f	Cytotoxicity	A549	Comparable to Doxorubicin	[1]
Compound 4f	Cytotoxicity	MCF7	Comparable to Doxorubicin	[1]
Compound 10d	Anticancer	A549	43.1	[3]
Compound 10g	Anticancer	MCF-7	59.1	[3]
Compound 5	Antioxidant (DPPH)	-	2.17 µg/mL	[8]
Compound 6	Antioxidant (DPPH)	-	0.31 µg/mL	[8]

Experimental Protocols

The methodologies for synthesis and molecular docking are crucial for the reproducibility and validation of these findings. Below are generalized protocols based on the cited literature.

Synthesis of Quinoline Derivatives:

A common synthetic route to obtain quinoline derivatives involves the Pfitzinger reaction, where isatin is reacted with an aryl ketone.[4] The resulting quinoline-4-carboxylic acid can then be esterified, for instance with ethanol in the presence of concentrated sulfuric acid, to yield the corresponding ethyl ester.[4] Further modifications can be achieved through various reactions. For example, chlorination of a 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate core can yield the dichlorinated compound, ethyl 2,4-dichloroquinoline-3-carboxylate.[10] This dichlorinated intermediate is a versatile precursor for introducing various functionalities at the 2 and 4 positions through nucleophilic substitution reactions.

Molecular Docking Simulation:

Molecular docking studies are typically performed using software such as AutoDock, Glide, or GOLD. The general workflow is as follows:

• Protein and Ligand Preparation: The 3D structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are often removed, and polar hydrogens and charges are added. The 2D structures of the ligands are drawn using chemical drawing software and then converted to 3D structures, followed by energy minimization.

• Grid Generation: A grid box is defined around the active site of the target protein to specify the search space for the docking algorithm.

• Docking: The prepared ligands are then docked into the defined active site of the protein. The docking program explores various conformations and orientations of the ligand within the active site and scores them based on a scoring function that estimates the binding affinity.

• Analysis of Results: The resulting docked poses are analyzed to identify the best binding mode. This involves examining the docking score or binding energy and visualizing the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the amino acid residues of the protein's active site.

Visualizations

The following diagrams illustrate a typical experimental workflow for the development of quinoline-based inhibitors and a simplified representation of a signaling pathway that can be targeted by these compounds.

Caption: A typical experimental workflow for the design, synthesis, and evaluation of quinoline derivatives.

Caption: The EGFR signaling pathway and the inhibitory action of quinoline derivatives.

References

• 1. Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization and Molecular Docking of Novel Quinoline and Pyridine Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. Docking, synthesis, and anticancer assessment of novel quinoline-amidrazone hybrids [pharmacia.pensoft.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Molecular Docking Studies and Biological Evaluation of Quinoline Derivatives as COX Inhibitors - ProQuest [proquest.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Facile Synthesis of Functionalized Phenoxy Quinolines: Antibacterial Activities against ESBL Producing Escherichia coli and MRSA, Docking Studies, and Structural Features Determination through Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crystal structure of ethyl 2,4-di­chloro­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Ethyl 2,4-dichloroquinoline-3-carboxylate

This guide provides essential safety, handling, and disposal information for Ethyl 2,4-dichloroquinoline-3-carboxylate, tailored for researchers, scientists, and professionals in drug development. The following procedures are based on available safety data sheets and standard laboratory practices.

Immediate Safety and Handling

According to the Safety Data Sheet (SDS), Ethyl 2,4-dichloroquinoline-3-carboxylate is not classified as a hazardous substance or mixture.[1] However, adherence to standard laboratory safety protocols is essential to ensure a safe working environment.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves. Always inspect gloves before use and use proper removal techniques.

• Eye Protection: Use safety glasses or goggles.

• Respiratory Protection: If there is a risk of generating dust, respiratory protection is required.[1]

• Lab Coat: A standard lab coat should be worn.

Handling and Storage:

• Avoid inhaling dust.[1]

• Wash hands thoroughly after handling.[1]

• Store in a tightly closed container in a dry place.[1]

In Case of Exposure or Spill:

• Spills: Cover drains, collect the material, and dispose of it properly. Clean the affected area and avoid generating dust.[1]

• First Aid:

  • Inhalation: Move the person to fresh air.[1]

  • Skin Contact: Immediately remove contaminated clothing and rinse the skin with water.[1]

  • Eye Contact: Rinse eyes with plenty of water.[1]

  • Ingestion: Have the person drink water (at most two glasses). If feeling unwell, consult a physician.[1]

Disposal Protocol

The primary guideline for disposal is to "Dispose of properly."[1] For a non-hazardous substance in a laboratory setting, this involves the following systematic approach:

• Consult Institutional and Local Guidelines: Before proceeding, always consult your institution's Environmental Health and Safety (EHS) department for specific protocols. Disposal regulations can vary by location.

• Waste Collection:

  • Collect waste Ethyl 2,4-dichloroquinoline-3-carboxylate in a designated, well-labeled, and securely sealed container.

  • Also, collect any materials contaminated with the compound, such as gloves, wipes, or weighing papers, in the same container.

• Disposal Pathway:

  • Do not mix with hazardous waste streams unless directed by your EHS office.

  • The designated container should be transferred to your institution's chemical waste management facility for final disposal by a licensed contractor.

  • Crucially, do not dispose of this chemical down the drain or in regular solid waste. [1]

Data Summary

The following table summarizes key properties of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Property	Value
Molecular Formula	C₁₂H₉Cl₂NO₂
Molecular Weight	270.11 g/mol
CAS Number	6315-94-2
Hazard Classification	Not a hazardous substance or mixture[1]

Experimental Workflow and Diagrams

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 2,4-dichloroquinoline-3-carboxylate.

Caption: Disposal workflow for Ethyl 2,4-dichloroquinoline-3-carboxylate.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Guide for Handling Ethyl 2,4-dichloroquinoline-3-carboxylate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling potent chemical compounds. This guide provides essential, immediate safety and logistical information for the handling of Ethyl 2,4-dichloroquinoline-3-carboxylate, a heterocyclic compound often utilized in chemical synthesis and drug discovery. The following procedural steps and personal protective equipment (PPE) recommendations are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 2,4-dichloroquinoline-3-carboxylate is a chemical that requires careful handling due to its potential hazards. Based on data from similar chlorinated quinoline derivatives, this compound may cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2][3][4] It is harmful if swallowed or inhaled.[3]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber) inspected prior to use.	To prevent skin contact and irritation.[2][5][6][7]
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be necessary for splash hazards.	To protect against serious eye irritation from dust or splashes.[1][2][6]
Skin and Body Protection	A lab coat or other protective clothing to prevent skin exposure.	To shield the skin from accidental contact.[2][6]
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols are generated, a NIOSH-approved respirator is required.	To prevent respiratory tract irritation from inhalation of dust or vapors.[1][3][6]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Ethyl 2,4-dichloroquinoline-3-carboxylate is crucial for safety and experimental integrity.

1. Preparation and Engineering Controls:

• Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[2][8]

• Work within a certified chemical fume hood to ensure adequate ventilation.

• Have spill cleanup materials readily available.

2. Handling the Compound:

• Avoid all direct contact with the skin, eyes, and clothing.[1][2]

• Do not breathe in dust, fumes, or vapors.[1][3][6]

• Weigh and handle the solid material in a manner that minimizes dust generation.

• Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated place.[1][5]

3. Post-Handling Procedures:

• Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2][8]

• Decontaminate all work surfaces and equipment that came into contact with the chemical.

• Remove and properly dispose of contaminated PPE.

Emergency First Aid Measures

In the event of exposure, immediate action is critical:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with plenty of soap and water.[1] If skin irritation persists, seek medical advice.[1][2]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1][3][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Disposal Plan

All waste materials, including contaminated PPE and unused product, must be treated as hazardous waste.

• Collect all waste in a suitable, clearly labeled, and closed container.[2][5]

• Dispose of the waste through a licensed disposal company, following all local, state, and federal regulations.[5][7]

• Avoid releasing the chemical into the environment, as it may have long-lasting harmful effects on aquatic life.[5][6]

Workflow for Safe Handling of Ethyl 2,4-dichloroquinoline-3-carboxylate

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. synzeal.com [synzeal.com]
• 4. Ethyl 4-Chloroquinoline-3-carboxylate | C12H10ClNO2 | CID 268963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.com [fishersci.com]